TCO-PEG4-TFP Ester

Core Science & Biosynthesis

An In-Depth Technical Guide to the TCO-PEG4-TFP Ester Reaction Mechanism

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism, kinetics, and practical application of the TCO-PEG4-TFP ester reaction, a cornerstone of modern bioconjugation. The content herein is intended to equip researchers, scientists, and professionals in drug development with the detailed knowledge required to effectively implement this powerful chemical tool in their work, from experimental design to data interpretation.

Core Reaction Principles

The "TCO-PEG4-TFP Ester reaction" is a sequential, two-step bioconjugation strategy. It leverages two distinct and highly efficient chemical transformations: the aminolysis of a tetrafluorophenyl (TFP) ester and an inverse-electron-demand Diels-Alder (IEDDA) cycloaddition. This dual-reaction approach allows for the stable and specific linkage of two entities, typically biomolecules, with high precision and efficiency.

Step 1: Amine Modification with TCO-PEG4-TFP Ester

The initial step involves the covalent attachment of a trans-cyclooctene (B1233481) (TCO) moiety to a biomolecule of interest. The TCO-PEG4-TFP ester is an amine-reactive labeling reagent.[1] The 2,3,5,6-tetrafluorophenyl (TFP) ester is a highly efficient activated ester that readily reacts with primary amines, such as the ε-amine of lysine (B10760008) residues or the N-terminus of proteins, to form a stable amide bond.[2]

The reaction proceeds via nucleophilic acyl substitution, where the amine nitrogen attacks the electrophilic carbonyl carbon of the TFP ester, leading to the displacement of the tetrafluorophenol leaving group and the formation of a robust amide linkage.

Step 2: Bioorthogonal Ligation via TCO-Tetrazine IEDDA Reaction

Once the biomolecule is functionalized with the TCO group, it is ready for the second step: a bioorthogonal "click" reaction with a molecule bearing a tetrazine (Tz) group. This reaction is an inverse-electron-demand Diels-Alder [4+2] cycloaddition.[3] In this transformation, the electron-deficient tetrazine acts as the diene, and the strained, electron-rich TCO serves as the dienophile.[4] The reaction is exceptionally fast and proceeds to form an unstable tricyclic intermediate, which then undergoes a rapid, irreversible retro-Diels-Alder reaction, releasing dinitrogen (N₂) gas and forming a stable dihydropyridazine (B8628806) conjugate.[4][5]

The key features of this ligation are its remarkable speed, high specificity, and biocompatibility. It can be performed under physiological conditions without the need for cytotoxic catalysts, making it ideal for applications in living systems.[3] The polyethylene (B3416737) glycol (PEG4) spacer in the original reagent enhances water solubility and provides a flexible linker that minimizes steric hindrance during the conjugation process.[1]

Quantitative Data on Reaction Kinetics and Stability

The efficiency of the TCO-PEG4-TFP ester bioconjugation strategy is underpinned by the favorable kinetics of the TCO-tetrazine ligation and the hydrolytic stability of the TFP ester.

TFP Ester vs. NHS Ester Hydrolytic Stability

TFP esters exhibit significantly greater stability towards hydrolysis in aqueous media compared to the more commonly used N-hydroxysuccinimide (NHS) esters, particularly at the neutral to basic pH values often required for efficient amine labeling.[1][2] This enhanced stability leads to more efficient and reproducible labeling of biomolecules.[1]

pH	NHS Ester Half-Life (t₁/₂)	TFP Ester Half-Life (t₁/₂)	Fold Increase in Stability
7.0	~7.3 hours	~13.9 hours	1.9x
8.0	~1.1 hours	~3.3 hours	3.0x
10.0	39 minutes	~5.5 hours	8.5x
Table 1: Comparison of the hydrolytic half-lives of NHS and TFP ester-terminated self-assembled monolayers at various pH values. Data extrapolated from a study by Lockett et al.[6]

TCO-Tetrazine IEDDA Reaction Kinetics

The IEDDA reaction between TCO and tetrazine is one of the fastest bioorthogonal reactions known, with second-order rate constants spanning several orders of magnitude depending on the specific structures of the reactants.[5][7] This rapid ligation is a key advantage, enabling efficient conjugation even at the low concentrations typical of biological systems.[3]

Tetrazine Derivative	TCO Derivative	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Solvent/Conditions
3,6-di-(2-pyridyl)-s-tetrazine	trans-cyclooctene	~2,000	9:1 Methanol/Water
Hydrogen-substituted tetrazine	TCO	up to 30,000	Aqueous Media
3-methyl-6-phenyl-tetrazine	sTCO	420 ± 49	ACN/PBS
Me₄Pyr-Tz	TCO-PEG₄	69,400	DPBS
Various Tetrazines	TCO	>50,000	In vivo pretargeting studies
Table 2: Second-order rate constants for selected TCO-tetrazine ligation reactions.[8][9]

Experimental Protocols

The following are generalized protocols for the two-step bioconjugation process. It is recommended to optimize reactant concentrations, incubation times, and purification methods for each specific application.

Protocol 1: Labeling of a Protein with TCO-PEG4-TFP Ester

This protocol describes the functionalization of a protein with a TCO moiety using an amine-reactive TFP ester.

Materials:

• Protein of interest

• TCO-PEG4-TFP Ester

• Amine-free reaction buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.2-8.0)

• Anhydrous DMSO or DMF

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting spin column or dialysis cassette for purification

Procedure:

• Protein Preparation: Dissolve the protein in an amine-free buffer to a concentration of 1-5 mg/mL. If the protein is in a buffer containing primary amines (e.g., Tris), perform a buffer exchange into the reaction buffer.

• TFP Ester Solution Preparation: Immediately before use, prepare a 10 mM stock solution of TCO-PEG4-TFP Ester in anhydrous DMSO or DMF.

• Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-PEG4-TFP Ester solution to the protein solution.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature with gentle mixing.

• Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM. Incubate for 15 minutes at room temperature.[4]

• Purification: Remove excess, unreacted TCO reagent using a desalting spin column or dialysis against a suitable buffer.

Protocol 2: TCO-Tetrazine Click Chemistry Conjugation

This protocol outlines the conjugation of a TCO-labeled biomolecule to a tetrazine-labeled molecule.

Materials:

• TCO-labeled biomolecule (from Protocol 1)

• Tetrazine-functionalized molecule

• Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

• Reactant Preparation: Prepare the TCO-labeled biomolecule and the tetrazine-functionalized molecule in the reaction buffer.

• Conjugation: Mix the two components. A slight molar excess (1.05 to 1.5-fold) of the tetrazine-functionalized molecule is often used to ensure complete consumption of the TCO-labeled biomolecule.[10]

• Incubation: The reaction is typically very fast and can be complete in under an hour at room temperature.[10] Incubation times of 30 minutes to 2 hours are common.[11] The progress can sometimes be monitored by the disappearance of the characteristic color of the tetrazine.[11]

• Purification (Optional): If necessary, the final conjugate can be purified from unreacted starting materials using methods such as size-exclusion chromatography.[10]

Visualizations of Mechanisms and Workflows

The following diagrams, generated using Graphviz, illustrate the core reaction mechanisms and a common experimental workflow.

Caption: Overall reaction scheme for the two-step bioconjugation process.

Caption: Workflow for a pre-targeting strategy in biomedical applications.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. Tetrafluorophenyl esters - Wikipedia [en.wikipedia.org]
• 3. vectorlabs.com [vectorlabs.com]
• 4. benchchem.com [benchchem.com]
• 5. broadpharm.com [broadpharm.com]
• 6. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tetrazine- and trans -cyclooctene-functionalised polypept(o)ides for fast bioorthogonal tetrazine ligation - Polymer Chemistry (RSC Publishing) DOI:10.1039/D0PY00375A [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. Lipophilicity and Click Reactivity Determine the Performance of Bioorthogonal Tetrazine Tools in Pretargeted In Vivo Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

A Technical Guide to the Chemical Properties and Stability of TCO-PEG4-TFP Ester

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties and stability of TCO-PEG4-TFP Ester, a heterobifunctional crosslinker integral to advancements in bioconjugation, therapeutic development, and diagnostic design. This document offers a technical examination of the compound's stability, particularly concerning the TFP (2,3,5,6-tetrafluorophenyl) ester and the TCO (trans-cyclooctene) functionalities, supported by quantitative data, detailed experimental protocols, and visual diagrams to elucidate key processes.

Core Chemical Properties

TCO-PEG4-TFP Ester is a versatile reagent featuring a TCO moiety for bioorthogonal click chemistry, a hydrophilic PEG4 spacer to enhance solubility and reduce steric hindrance, and an amine-reactive TFP ester for covalent conjugation to biomolecules.

Property	Value	Source(s)
Molecular Formula	C₂₆H₃₅F₄NO₈	[1][2]
Molecular Weight	565.6 g/mol	[1]
Appearance	Colorless to slightly yellow oil	[2]
Purity	≥95% (typically analyzed by HPLC)	[2]
Solubility	Soluble in common organic solvents such as DMSO, DMF, THF, acetonitrile (B52724), and dichloromethane.[1][2]
Storage Conditions	Recommended storage at ≤ -20°C, desiccated.[1] The TCO moiety has a limited shelf life and is not recommended for long-term storage.[1]

Stability Profile: A Two-Fold Consideration

The utility of TCO-PEG4-TFP Ester in bioconjugation is critically dependent on the stability of its two reactive moieties: the TFP ester and the TCO group.

TFP Ester: Enhanced Stability for Efficient Amine Coupling

The TFP ester is an activated ester that reacts with primary amines to form stable amide bonds. A significant advantage of the TFP ester over the more common N-hydroxysuccinimide (NHS) ester is its superior stability in aqueous media, especially at neutral to basic pH.[1][3][4] This enhanced stability minimizes the competing hydrolysis reaction, leading to more efficient and reproducible labeling of biomolecules.[3][4]

pH	Half-life of TFP-SAM (hours)	Half-life of NHS-SAM (hours)	Fold Increase in Stability (TFP vs. NHS)
7.0	11.6	6.2	1.9
8.0	7.7	2.6	3.0
10.0	6.4	0.76	8.5
Data adapted from a study on self-assembled monolayers, which is indicative of the relative stability in solution.[4]

This data clearly demonstrates that the TFP ester is significantly more resistant to hydrolysis than the NHS ester, particularly as the pH increases. This property is highly advantageous for bioconjugation reactions that are often performed at pH 7.4-8.5 to ensure the deprotonation of lysine (B10760008) residues on proteins.

TCO Group: Isomerization as a Key Stability Concern

The reactivity of the TCO group in the inverse-electron-demand Diels-Alder cycloaddition (IEDDA) with tetrazines is dependent on its strained trans configuration. The primary stability concern for the TCO moiety is its isomerization to the unreactive cis-cyclooctene (CCO) isomer.[1] The rate of this isomerization is influenced by several factors, including temperature, solvent, and the presence of certain chemical species.

• Thermal Stability : At elevated temperatures, the rate of isomerization increases. For instance, one study demonstrated that approximately 20% of a TCO-containing compound isomerized to its cis form after 70 minutes at 90°C in DMSO.[5]

• Stability in Aqueous Buffers : The stability of the TCO group can be highly dependent on its specific chemical structure. For example, a conformationally strained d-TCO derivative has been shown to be stable in phosphate-buffered D₂O for up to 14 days at room temperature.[6]

• In Vivo and In Vitro Stability : The in vivo half-life of a TCO-conjugated antibody was reported to be 0.67 days, with deactivation attributed to isomerization.[6] In cell culture media, rapid isomerization has been observed and linked to the degradation products of thiamine.[7]

Due to this inherent instability, it is crucial to store TCO-PEG4-TFP Ester at low temperatures and to use it promptly after reconstitution. For applications requiring long incubation times, the potential for TCO isomerization should be considered and monitored.

Experimental Protocols

The following are detailed methodologies for key experiments related to the use and stability assessment of TCO-PEG4-TFP Ester.

Protocol 1: General Procedure for Protein Labeling

This protocol describes the conjugation of TCO-PEG4-TFP Ester to a protein via its primary amines (e.g., lysine residues).

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

• TCO-PEG4-TFP Ester

• Anhydrous DMSO or DMF

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column or dialysis cassette for purification

Procedure:

• Protein Preparation: Ensure the protein solution is at a concentration of 1-10 mg/mL in an amine-free buffer such as PBS. If the buffer contains primary amines (e.g., Tris or glycine), perform a buffer exchange.

• Reagent Preparation: Immediately before use, prepare a 10-20 mM stock solution of TCO-PEG4-TFP Ester in anhydrous DMSO or DMF.

• Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-PEG4-TFP Ester stock solution to the protein solution. The optimal molar ratio may need to be determined empirically.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching: To stop the reaction, add the quenching buffer to a final concentration of 50-100 mM to consume any unreacted TFP ester. Incubate for 30 minutes at room temperature.

• Purification: Remove excess, unreacted TCO-PEG4-TFP Ester and byproducts using a desalting column or dialysis.

Protocol 2: Stability Assessment of the TFP Ester via Hydrolysis

This protocol outlines a method to determine the rate of hydrolysis of the TFP ester in TCO-PEG4-TFP Ester under different pH conditions.

Materials:

• TCO-PEG4-TFP Ester

• Aqueous buffers of different pH values (e.g., PBS pH 6.0, 7.4, and sodium bicarbonate pH 8.5)

• Anhydrous DMSO or acetonitrile

• HPLC system with a C18 column and a UV detector

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of TCO-PEG4-TFP Ester in anhydrous DMSO or acetonitrile.

• Reaction Setup: In separate vials, dilute the stock solution into the different aqueous buffers to a final concentration suitable for HPLC analysis (e.g., 1 mM).

• Time-Course Analysis: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), inject an aliquot of each reaction mixture onto the HPLC system.

• HPLC Analysis: Use a suitable gradient of water and acetonitrile (both may contain 0.1% TFA) to separate the intact TCO-PEG4-TFP Ester from its hydrolysis product (TCO-PEG4-Carboxylic Acid). Monitor the elution profile at a suitable wavelength (e.g., 260 nm).

• Data Analysis: Quantify the peak area of the intact ester at each time point. Plot the natural logarithm of the remaining ester concentration versus time. The slope of this plot will be the negative of the pseudo-first-order rate constant (k) for hydrolysis. The half-life (t₁/₂) can be calculated using the equation: t₁/₂ = ln(2)/k.

Protocol 3: Stability Assessment of the TCO Group via Isomerization

This protocol provides a method to monitor the isomerization of the TCO group to its CCO form using HPLC.

Materials:

• TCO-PEG4-TFP Ester (or the purified TCO-labeled protein)

• Aqueous buffer (e.g., PBS, pH 7.4)

• HPLC system with a C18 column and a UV detector

Procedure:

• Sample Preparation: Dissolve TCO-PEG4-TFP Ester or the TCO-labeled protein in the desired aqueous buffer at a known concentration.

• Incubation: Incubate the sample at different temperatures (e.g., 4°C and room temperature).

• Time-Course Analysis: At various time points (e.g., 0, 1, 3, 7, 14 days), inject an aliquot of the sample onto the HPLC system.

• HPLC Analysis: Develop an HPLC method that can resolve the trans- and cis-isomers of the TCO-containing molecule. This may require optimization of the mobile phase composition and gradient. Monitor the elution profile with a UV detector.

• Data Analysis: Identify the peaks corresponding to the trans (TCO) and cis (CCO) isomers. Calculate the percentage of the TCO isomer remaining at each time point by comparing the peak areas. Plot the percentage of remaining TCO versus time to determine the rate of isomerization under the tested conditions.

Visualizing Key Processes

To further clarify the concepts discussed, the following diagrams illustrate the reaction of TCO-PEG4-TFP Ester and a typical experimental workflow.

Caption: Amine conjugation reaction.

Caption: Bioorthogonal conjugation workflow.

This guide provides a foundational understanding of the chemical properties and stability of TCO-PEG4-TFP Ester. For critical applications, it is recommended to perform in-house stability studies under the specific experimental conditions to be used.

References

• 1. TCO-PEG4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]
• 2. TCO-PEG4-TFP Ester | AxisPharm [axispharm.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. escholarship.org [escholarship.org]
• 7. Trans-Cyclooctene Isomerization Catalyzed by Thiamine Degradation Products in Cell Culture Media - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of the PEG4 Spacer in TCO Crosslinkers: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern bioconjugation, the precise and efficient linking of molecules is paramount. Among the advanced tools available, the combination of trans-cyclooctene (B1233481) (TCO) and tetrazine moieties for bioorthogonal "click" chemistry stands out for its exceptional speed and specificity.[1][2] A critical but often overlooked component in the design of crosslinkers utilizing this chemistry is the spacer element that bridges the reactive groups. This technical guide delves into the crucial role of the tetraethylene glycol (PEG4) spacer in TCO-based crosslinkers, providing a comprehensive overview of its impact on solubility, stability, pharmacokinetics, and steric hindrance.

The Multifaceted Contributions of the PEG4 Spacer

The inclusion of a discrete PEG4 spacer in TCO crosslinkers is a strategic design choice that confers several advantageous properties to the conjugate, significantly impacting its performance in research and therapeutic applications, particularly in the development of antibody-drug conjugates (ADCs).[3]

Enhanced Hydrophilicity and Solubility

A primary function of the PEG4 spacer is to enhance the aqueous solubility of the crosslinker and the resulting bioconjugate.[4][5] Many potent therapeutic payloads are hydrophobic, leading to challenges with aggregation in aqueous buffers.[3] The hydrophilic nature of the four ethylene (B1197577) glycol units in the PEG4 spacer helps to mitigate this issue, improving the handling and formulation of the conjugate.[3]

Reduction of Steric Hindrance

The defined length of the PEG4 spacer provides critical spatial separation between the conjugated biomolecules.[3][4] This separation is vital for minimizing steric hindrance, which can otherwise impede the efficiency of the TCO-tetrazine ligation or interfere with the biological activity of the conjugated molecules, such as an antibody's ability to bind to its antigen.[6][7] Research has shown that the inclusion of a PEG spacer can significantly increase the reactivity of TCO-conjugated antibodies.[6]

Improved Pharmacokinetics and Stability

The PEG4 spacer contributes to a "shielding" effect by creating a protective hydration layer around the conjugate.[3] This can mask immunogenic epitopes, potentially reducing the risk of an immune response.[3] Furthermore, this hydration layer can protect the bioconjugate from enzymatic degradation, enhancing its stability in biological fluids and contributing to a longer circulation half-life.[3]

Quantitative Impact of PEG Spacer Length

The length of the PEG spacer can significantly influence the biological and physicochemical properties of a bioconjugate. The following tables summarize the impact of PEGylation on key parameters.

Property	Effect of PEGylation	Quantitative Impact (Illustrative)	Reference
Solubility	Increases aqueous solubility of hydrophobic molecules.	PEGylation can lead to a multi-fold increase in the solubility of small molecules and peptides. The exact enhancement is dependent on the specific molecule and PEG length.	[6]
Reactivity	Can increase the functional reactivity of conjugated antibodies.	The incorporation of a PEG4 spacer has been shown to increase the reactivity of TCO-conjugated antibodies by more than four-fold.	[7]
Pharmacokinetics	Generally leads to a longer circulation half-life and reduced clearance.	The half-life of proteins and peptides can be significantly extended with PEGylation, with longer PEG chains typically having a more pronounced effect.	[3]

Experimental Protocols

Detailed methodologies are crucial for the successful application of TCO-PEG4 crosslinkers. Below are protocols for the functionalization of a protein with a TCO moiety and the subsequent bioorthogonal ligation with a tetrazine-functionalized molecule.

Protocol 1: Protein Functionalization with TCO-PEG4-NHS Ester

This protocol outlines the modification of primary amines (e.g., lysine (B10760008) residues) on a protein with a TCO-PEG4-NHS ester.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

• TCO-PEG4-NHS ester

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting spin column

Procedure:

• Protein Preparation: Ensure the protein solution is at a concentration of 1-5 mg/mL in an amine-free buffer. If the buffer contains primary amines, perform a buffer exchange using a desalting spin column.[8]

• TCO-PEG4-NHS Ester Solution Preparation: Immediately before use, dissolve the TCO-PEG4-NHS ester in anhydrous DMSO or DMF to a concentration of 10 mM.[8][9]

• Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-PEG4-NHS ester solution to the protein solution. Incubate for 1 hour at room temperature with gentle mixing.[7][8]

• Quench Reaction: Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM. Incubate for 5 minutes at room temperature.[8][9]

• Purification: Remove excess, unreacted TCO-PEG4-NHS ester using a desalting spin column equilibrated with the desired storage buffer.[8]

Protocol 2: TCO-Tetrazine Ligation

This protocol describes the "click" reaction between the TCO-functionalized protein and a tetrazine-labeled molecule.

Materials:

• TCO-functionalized protein (from Protocol 1)

• Tetrazine-functionalized molecule

• Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

• Reactant Preparation: Prepare the TCO-functionalized protein in the reaction buffer. Dissolve the tetrazine-functionalized molecule in a compatible solvent.

• Ligation Reaction: Mix the TCO-functionalized protein with the tetrazine-functionalized molecule. A 1.5 to 5-fold molar excess of the tetrazine-labeled molecule is often used to ensure complete labeling.[1]

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature.[1] The reaction progress can often be monitored by the disappearance of the characteristic pink/red color of the tetrazine.[2]

• Purification: If necessary, purify the final conjugate using size-exclusion chromatography to remove any unreacted molecules.[1]

Visualizing the Workflow and Mechanism

To further elucidate the processes described, the following diagrams created using the DOT language provide a visual representation of the experimental workflow and the mechanism of action for an antibody-drug conjugate.

Experimental workflow for TCO-PEG4 crosslinking.

Mechanism of action for an Antibody-Drug Conjugate.

References

• 1. benchchem.com [benchchem.com]
• 2. broadpharm.com [broadpharm.com]
• 3. benchchem.com [benchchem.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. TCO-PEG4-NHS ester TCO click chemistry- Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 6. benchchem.com [benchchem.com]
• 7. escholarship.org [escholarship.org]
• 8. benchchem.com [benchchem.com]
• 9. interchim.fr [interchim.fr]

TCO-PEG4-TFP Ester for Amine Modification in Peptides: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of TCO-PEG4-TFP ester, a key reagent for the amine modification of peptides. It details the chemical properties, reaction mechanisms, and applications of this versatile molecule in bioconjugation and drug development. This guide also offers detailed experimental protocols and quantitative data to facilitate its effective use in the laboratory.

Introduction to TCO-PEG4-TFP Ester

TCO-PEG4-TFP ester is a heterobifunctional crosslinker that plays a crucial role in modern bioconjugation strategies. It features three key components:

• trans-Cyclooctene (TCO): A strained alkene that serves as a highly reactive dienophile in inverse-electron-demand Diels-Alder (IEDDA) cycloaddition reactions, commonly known as "click chemistry". This allows for the highly specific and efficient, catalyst-free ligation to a tetrazine-modified molecule.[1][2][3]

• Polyethylene (B3416737) Glycol (PEG4): A four-unit polyethylene glycol spacer that enhances the water solubility of the reagent and the resulting peptide conjugate.[4][5][6] This hydrophilic linker also provides flexibility and reduces steric hindrance, which can improve reaction efficiency and the biological activity of the modified peptide.[4][7]

• Tetrafluorophenyl (TFP) Ester: A highly reactive amine-reactive functional group for the modification of primary amines, such as the N-terminus of a peptide or the side chain of lysine (B10760008) residues. TFP esters exhibit greater stability towards hydrolysis in aqueous media compared to the more common N-hydroxysuccinimide (NHS) esters, leading to more efficient and reproducible labeling of biomolecules.[4][8][9]

The unique combination of these components makes TCO-PEG4-TFP ester an invaluable tool for the site-specific modification of peptides, enabling their subsequent conjugation to other molecules of interest, such as imaging agents, therapeutic payloads, or nanoparticles.[6]

Chemical Properties and Specifications

A summary of the key chemical properties and specifications for TCO-PEG4-TFP ester is provided in the table below for easy reference.

Property	Value	References
Synonyms	trans-Cyclooctene-PEG4-2,3,5,6-Tetrafluorophenyl Ester	[6]
Molecular Formula	C₂₆H₃₅F₄NO₈	[6][8][9]
Molecular Weight	565.56 g/mol	[6][8][9]
Appearance	Colorless to slightly yellow oil	[6][9]
Purity	>95% (typically analyzed by HPLC)	[6][9]
Solubility	Soluble in DMSO, DMF, THF, Acetonitrile, Dichloromethane	[8][9]
Storage Conditions	Store at ≤ -20°C, desiccated. Shipped on dry ice.	[4][6][8]
Stability	The TCO group has a limited shelf life and can isomerize to the less reactive cis-cyclooctene (CCO). Long-term storage is not recommended. TFP esters are sensitive to moisture.	[5][8]

Reaction Mechanism and Experimental Workflow

The use of TCO-PEG4-TFP ester for peptide modification and subsequent conjugation follows a two-step process: amine modification followed by bioorthogonal click chemistry.

Step 1: Amine Modification of the Peptide

The TFP ester of the reagent reacts with primary amines on the peptide to form a stable amide bond. This reaction is most efficient at a slightly basic pH (7.2-8.5) where the amine is deprotonated and thus more nucleophilic.

Caption: Amine modification of a peptide with TCO-PEG4-TFP ester.

Step 2: Inverse-Electron-Demand Diels-Alder (IEDDA) Cycloaddition

The TCO-modified peptide can then be reacted with a tetrazine-functionalized molecule in a bioorthogonal "click" reaction. This IEDDA cycloaddition is extremely fast and proceeds efficiently under physiological conditions without the need for a catalyst, forming a stable covalent bond.

Caption: IEDDA cycloaddition of a TCO-peptide and a tetrazine.

Experimental Protocols

The following section provides a detailed, step-by-step protocol for the modification of a peptide with TCO-PEG4-TFP ester and its subsequent purification.

Materials and Reagents

• Peptide containing a primary amine (N-terminus or lysine residue)

• TCO-PEG4-TFP Ester

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Reaction Buffer: Amine-free buffer, e.g., 0.1 M sodium phosphate (B84403) buffer, pH 7.2-7.5. Avoid buffers containing primary amines like Tris or glycine.

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification: Desalting columns (e.g., C18 Sep-Pak cartridge or Zeba™ Spin Desalting Columns) or Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).[10]

Protocol for Peptide Labeling with TCO-PEG4-TFP Ester

• Peptide Preparation:

  • Dissolve the peptide in the Reaction Buffer to a final concentration of 1-5 mg/mL. If the peptide is difficult to dissolve, sonication may be used. Ensure the peptide is fully dissolved before proceeding.

• TCO-PEG4-TFP Ester Stock Solution Preparation:

  • Allow the vial of TCO-PEG4-TFP ester to equilibrate to room temperature before opening to prevent moisture condensation.

  • Prepare a 10 mM stock solution by dissolving the required amount in anhydrous DMSO or DMF. For example, dissolve 1 mg in approximately 177 µL of DMSO.

  • Vortex briefly to ensure complete dissolution. This stock solution should be prepared fresh immediately before use.

• Labeling Reaction:

  • Add a 10- to 20-fold molar excess of the TCO-PEG4-TFP ester stock solution to the peptide solution. The optimal molar ratio should be determined empirically for each peptide.

  • Incubate the reaction mixture for 1-2 hours at room temperature with gentle stirring or rocking. The reaction can also be performed at 4°C overnight.

• Quenching the Reaction:

  • To stop the labeling reaction, add the Quenching Buffer to a final concentration of 50-100 mM.

  • Incubate for an additional 15-30 minutes at room temperature.

Purification of the TCO-Modified Peptide

It is crucial to remove the unreacted TCO-PEG4-TFP ester and byproducts after the labeling reaction. The choice of purification method will depend on the properties of the peptide and the desired level of purity.

• Desalting Columns: For a quick and efficient removal of excess reagent, a desalting column with an appropriate molecular weight cutoff can be used according to the manufacturer's protocol. This method is suitable for removing small molecules from the modified peptide.

• RP-HPLC: For higher purity, RP-HPLC is the recommended method.

  • Column: A C18 column is typically used for peptide purification.

  • Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% trifluoroacetic acid (TFA), is commonly used.

  • Detection: The elution of the peptide can be monitored by UV absorbance at 214 nm and 280 nm.

  • The TCO-modified peptide will typically have a longer retention time than the unlabeled peptide due to the increased hydrophobicity of the TCO group.

Characterization of the TCO-Modified Peptide

The successful modification of the peptide can be confirmed by mass spectrometry (e.g., MALDI-TOF or ESI-MS), which will show an increase in the molecular weight corresponding to the addition of the TCO-PEG4 moiety (mass shift of +399.23 Da). The purity of the modified peptide can be assessed by analytical RP-HPLC.[10]

Quantitative Data and Reaction Parameters

The following table summarizes key quantitative data and recommended reaction parameters for the successful amine modification of peptides using TCO-PEG4-TFP ester.

Parameter	Recommended Value	Notes
Peptide Concentration	1-5 mg/mL	Higher concentrations can improve labeling efficiency.
Reaction Buffer	Amine-free buffer (e.g., PBS)	Buffers containing primary amines (Tris, glycine) will compete with the peptide for reaction with the TFP ester.
pH	7.2 - 8.5	A slightly basic pH deprotonates the primary amines, increasing their nucleophilicity.
Molar Excess of TCO-PEG4-TFP Ester	10- to 20-fold	The optimal ratio should be determined empirically for each peptide to maximize labeling efficiency while minimizing side reactions.
Reaction Time	1-2 hours at room temperature	Can be extended to overnight at 4°C. Reaction progress can be monitored by HPLC.
Reaction Temperature	Room Temperature (20-25°C) or 4°C	Lower temperatures can be used to minimize potential degradation of sensitive peptides.
Quenching Reagent	1 M Tris-HCl, pH 8.0	Added to a final concentration of 50-100 mM to consume any unreacted TFP ester.

Applications in Research and Drug Development

The ability to efficiently and specifically label peptides with a TCO group opens up a wide range of applications in both basic research and therapeutic development.

• Antibody-Drug Conjugates (ADCs): TCO-modified peptides can be conjugated to tetrazine-bearing cytotoxic drugs for targeted cancer therapy.[6]

• Targeted Drug Delivery: Peptides can be used to target specific cells or tissues, and the TCO handle allows for the attachment of various therapeutic agents.[6]

• PET Imaging: Radiolabeled tetrazines can be "clicked" onto TCO-modified peptides for in vivo imaging applications, such as pretargeted imaging.[10][11]

• Biomolecule Conjugation: TCO-labeled peptides can be attached to other biomolecules, such as proteins or nucleic acids, to create novel bioconjugates with tailored functionalities.[6]

• Surface Immobilization: Peptides can be immobilized on surfaces functionalized with tetrazines for various applications, including biosensors and affinity chromatography.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Labeling Efficiency	- Inactive TCO-PEG4-TFP ester (hydrolyzed) - Presence of primary amines in the buffer - Insufficient molar excess of the reagent - Suboptimal pH	- Prepare a fresh stock solution of the TCO-PEG4-TFP ester. - Perform a buffer exchange of the peptide into an amine-free buffer. - Increase the molar excess of the TCO-PEG4-TFP ester. - Ensure the reaction pH is between 7.2 and 8.5.
Peptide Aggregation/Precipitation	- High degree of labeling leading to increased hydrophobicity - Unfavorable buffer conditions	- Reduce the molar excess of the labeling reagent or the reaction time. - Optimize buffer pH and ionic strength. Consider adding a small amount of organic co-solvent if compatible with the peptide.
Multiple Labeled Species	- Multiple primary amines on the peptide (N-terminus and lysine residues) are being modified.	- If site-specific labeling is required, consider using a peptide with a single primary amine or protecting other amine groups. - Use a lower molar excess of the labeling reagent to favor mono-labeling.

Conclusion

TCO-PEG4-TFP ester is a powerful and versatile reagent for the amine modification of peptides. Its enhanced stability, water solubility, and bioorthogonal reactivity make it an ideal choice for a wide range of bioconjugation applications. By following the detailed protocols and understanding the underlying chemical principles outlined in this guide, researchers can effectively utilize TCO-PEG4-TFP ester to advance their work in drug development, diagnostics, and fundamental biological research.

References

• 1. benchchem.com [benchchem.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. furthlab.xyz [furthlab.xyz]
• 4. vectorlabs.com [vectorlabs.com]
• 5. precisepeg.com [precisepeg.com]
• 6. chemimpex.com [chemimpex.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. TCO-PEG4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]
• 9. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 10. Radiolabelling of peptides with tetrazine ligation based on the inverse electron-demand Diels–Alder reaction: rapid, catalyst-free and mild conversion ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02807K [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Solubility of TCO-PEG4-TFP Ester

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of TCO-PEG4-TFP Ester, a heterobifunctional crosslinker critical in bioconjugation and drug development. Understanding the solubility of this reagent in both aqueous and organic media is paramount for its effective handling, reaction optimization, and the successful development of antibody-drug conjugates (ADCs) and other targeted therapeutics.

Introduction to TCO-PEG4-TFP Ester

TCO-PEG4-TFP Ester is a key reagent in the field of bioconjugation, featuring a trans-cyclooctene (B1233481) (TCO) moiety for bioorthogonal click chemistry and a tetrafluorophenyl (TFP) ester for amine-reactive conjugation. The inclusion of a polyethylene (B3416737) glycol (PEG) spacer, specifically a PEG4 linker, is designed to enhance the molecule's properties, most notably its solubility. The TFP ester provides greater stability in aqueous solutions compared to the more common N-hydroxysuccinimide (NHS) esters, allowing for more controlled and efficient conjugation to primary amines on biomolecules.

Factors Influencing Solubility

The solubility of TCO-PEG4-TFP Ester is a multifactorial property governed by the interplay of its distinct chemical components. A delicate balance between hydrophilicity and hydrophobicity dictates its behavior in various solvent systems.

An In-depth Technical Guide to TCO Click Chemistry Fundamentals

For researchers, scientists, and drug development professionals, understanding the principles of bioorthogonal chemistry is paramount for advancing molecular biology, drug delivery, and molecular imaging. Among the most powerful tools in this field is the Trans-Cyclooctene (B1233481) (TCO)-tetrazine click chemistry, renowned for its exceptional speed and biocompatibility.[1][2][3] This guide provides a comprehensive overview of the core concepts, quantitative data, and experimental protocols for utilizing TCO click chemistry.

Core Principles of TCO Click Chemistry

TCO click chemistry is a type of bioorthogonal reaction, meaning it can occur within a living system without interfering with native biochemical processes.[1] The reaction is a specific type of inverse-electron-demand Diels-Alder (IEDDA) cycloaddition between a trans-cyclooctene (TCO) and a tetrazine derivative.[2][3][] The high ring strain of the TCO and the electron-deficient nature of the tetrazine ring system drive the reaction forward with exceptionally fast kinetics, even at low concentrations.[1][2][5]

The key features that make TCO-tetrazine ligation a superior choice for many bioconjugation applications include:

• Ultrafast Kinetics: It is one of the fastest bioorthogonal reactions known, with second-order rate constants reaching up to 10⁶ M⁻¹s⁻¹.[1][5][6] This allows for efficient labeling at low, physiologically relevant concentrations of reactants.[2]

• High Specificity and Bioorthogonality: TCO and tetrazine moieties are highly selective for each other and do not exhibit cross-reactivity with naturally occurring functional groups such as amines and thiols.[3][7]

• Biocompatibility: The reaction proceeds under physiological conditions (aqueous buffer, neutral pH, and ambient temperature) and, critically, does not require a cytotoxic metal catalyst, unlike some other click chemistry reactions.[2][3][6]

• Stability: The resulting dihydropyridazine (B8628806) bond is stable, and the TCO and tetrazine functional groups themselves exhibit good stability in aqueous buffers.[7][8]

The reaction mechanism involves the [4+2] cycloaddition of the TCO (dienophile) and the tetrazine (diene), followed by a retro-Diels-Alder reaction that releases nitrogen gas. This irreversible step drives the reaction to completion, forming a stable covalent bond.[6]

Caption: TCO-Tetrazine Inverse-Electron-Demand Diels-Alder Reaction Mechanism.

Quantitative Data: Reaction Kinetics

The reaction rate of TCO-tetrazine ligation is a key advantage. The second-order rate constants (k₂) are influenced by the specific structures of the TCO and tetrazine derivatives, as well as the solvent and temperature. Below is a summary of reported reaction kinetics.

TCO Derivative	Tetrazine Derivative	Solvent	Temperature (°C)	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)
trans-cyclooctene	3,6-di-(2-pyridyl)-s-tetrazine	Methanol/Water (9:1)	25	~2000[9]
TCO derivatives	Methyl-substituted tetrazines	Aqueous Media	N/A	~1000[9]
TCO derivatives	Hydrogen-substituted tetrazines	Aqueous Media	N/A	up to 30,000[9]
TCO-PEG₄	Various tetrazine scaffolds	DPBS	37	1100 - 73,000[9]
General TCO	General Tetrazine	N/A	N/A	up to 1 x 10⁶[1][7]

Experimental Protocols

Detailed methodologies are crucial for the successful application of TCO click chemistry. The following are generalized protocols for protein labeling and conjugation.

Protocol 1: Labeling a Protein with TCO-NHS Ester

This protocol describes the modification of a protein with a TCO moiety using an N-hydroxysuccinimide (NHS) ester, which reacts with primary amines (e.g., lysine (B10760008) residues).

Materials:

• Protein of interest

• TCO-PEG-NHS ester

• Reaction Buffer: Amine-free buffer, e.g., 100 mM sodium phosphate, 150 mM sodium chloride, pH 7.5[8]

• Quench Buffer: 1 M Tris-HCl, pH 8.0[8]

• Anhydrous DMSO or DMF

• Desalting spin column

Procedure:

• Protein Preparation: Buffer exchange the protein into the reaction buffer at a concentration of 1-5 mg/mL using a desalting spin column.[8]

• TCO-NHS Ester Stock Solution: Immediately before use, prepare a 10 mM stock solution of the TCO-PEG-NHS ester in anhydrous DMSO or DMF.[6][8]

• Labeling Reaction: Add a 20-fold molar excess of the TCO-NHS ester stock solution to the protein solution.[8] Incubate for 1 hour at room temperature.[8]

• Quenching: Stop the reaction by adding the quench buffer to a final concentration of 50-100 mM. Incubate for 5 minutes at room temperature.[8]

• Purification: Remove excess, unreacted TCO-NHS ester by passing the reaction mixture through a desalting spin column equilibrated with the desired storage buffer.[6][8]

Protocol 2: TCO-Tetrazine Protein-Protein Conjugation

This protocol outlines the conjugation of a TCO-labeled protein with a tetrazine-labeled protein.

Materials:

• TCO-labeled protein (from Protocol 1)

• Tetrazine-labeled protein

• Reaction Buffer: e.g., Phosphate-buffered saline (PBS), pH 7.4[9]

• Size-exclusion chromatography (SEC) system (for purification)

Procedure:

• Reactant Preparation: Prepare the TCO-labeled and tetrazine-labeled proteins in the reaction buffer.[9]

• Reaction Initiation: Mix the TCO-labeled protein with the tetrazine-labeled protein. A slight molar excess (1.05 to 1.5-fold) of the tetrazine-labeled protein is often recommended.[8][9]

• Incubation: Allow the reaction to proceed for 30-60 minutes at room temperature.[6][8][9] For less concentrated samples, the incubation time can be extended.[9]

• Purification (Optional): If necessary, purify the resulting protein-protein conjugate from any unreacted starting materials using size-exclusion chromatography.[9]

• Storage: Store the final conjugate at 4°C.[9]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for a TCO-tetrazine bioconjugation experiment, from protein labeling to the final conjugate.

References

• 1. precisepeg.com [precisepeg.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. benchchem.com [benchchem.com]
• 5. Trans-Cyclooctene-Functionalized PeptoBrushes with Improved Reaction Kinetics of the Tetrazine Ligation for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. broadpharm.com [broadpharm.com]
• 8. interchim.fr [interchim.fr]
• 9. benchchem.com [benchchem.com]

Advantages of TFP ester over NHS ester in bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the advantages of 2,3,5,6-tetrafluorophenyl (TFP) esters over the more traditional N-hydroxysuccinimide (NHS) esters for bioconjugation applications. Focusing on the core principles of reactivity, stability, and efficiency, this document provides quantitative data, detailed experimental protocols, and visual representations of relevant workflows to inform the selection of the optimal amine-reactive chemistry for your research and development needs.

Core Advantages of TFP Esters

TFP esters and NHS esters are both widely used for the modification of primary amines in biomolecules, forming stable amide bonds.[1] However, TFP esters present several key advantages, primarily centered around their enhanced stability and, in many cases, improved reaction efficiency.

Enhanced Hydrolytic Stability

A significant drawback of NHS esters is their susceptibility to hydrolysis in aqueous solutions, a competing reaction that reduces conjugation efficiency.[] This instability is particularly pronounced at the basic pH levels required for efficient amine acylation.[3] TFP esters, in contrast, exhibit substantially greater resistance to hydrolysis, especially at alkaline pH.[4][5] This increased stability provides a wider experimental window, allowing for longer reaction times and potentially higher yields of the desired bioconjugate.[6]

The enhanced stability of TFP esters is a direct result of the electron-withdrawing nature of the fluorine atoms on the phenyl ring, which makes the ester less susceptible to nucleophilic attack by water.

Improved Conjugation Efficiency

The greater hydrolytic stability of TFP esters directly translates to improved conjugation efficiency. With less of the active ester being consumed by the competing hydrolysis reaction, more is available to react with the target amine on the biomolecule. This can result in a higher degree of labeling (DOL) for the target protein or oligonucleotide.[6] In certain applications, such as the creation of DNA arrays, the use of TFP esters has been shown to lead to a five-fold greater surface density of immobilized DNA molecules compared to NHS esters.[7]

Reduced Background and Side Reactions

In applications such as the preparation of biomolecule arrays, TFP esters have been associated with reduced background fluorescence.[7] This is likely due to the increased hydrophobicity of the TFP leaving group, which can minimize non-specific binding.

Quantitative Data Summary

The following tables provide a summary of the key quantitative data comparing the performance of TFP and NHS esters.

Table 1: Hydrolytic Stability of TFP vs. NHS Esters on a Self-Assembled Monolayer (SAM)
pH	Ester Type	Rate Constant (k') (min⁻¹)	Half-life (t½) (min)
7.0	NHS	0.00062	1118
TFP	0.00033	2100
8.0	NHS	0.0042	165
TFP	0.0014	495
10.0	NHS	0.018	39
TFP	0.0021	330

Data adapted from a study on ester-terminated self-assembled monolayers.[7]

Table 2: Comparative Degree of Labeling (DOL) of Goat Anti-Mouse (GAM) IgG Antibody
Reaction Time	Approximate DOL Ratio (TFP/NHS)
30 minutes	~1.2
60 minutes	~1.3
120 minutes	~1.4

Data extrapolated from graphical representation of reaction kinetics.[6]

Experimental Protocols

The following are detailed protocols for the conjugation of a protein (e.g., an antibody) with both TFP and NHS esters. These protocols are intended as a starting point and may require optimization for specific biomolecules and labels.

Protocol 1: Protein Labeling with a TFP Ester

This protocol provides a general procedure for conjugating a TFP ester to a protein.

Materials:

• Protein of interest (in an amine-free buffer, e.g., PBS)

• TFP ester of the labeling reagent

• Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 9.0[8]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M glycine

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO)

• Size-exclusion chromatography column or dialysis equipment for purification

Procedure:

• Prepare the Protein Solution:

  • Dissolve the protein in the Reaction Buffer at a concentration of 2-10 mg/mL.

  • Ensure the buffer is free of primary amines (e.g., Tris).

• Prepare the TFP Ester Solution:

  • Immediately before use, dissolve the TFP ester in anhydrous DMF or DMSO to a concentration of 1-10 mg/mL.

• Perform the Conjugation Reaction:

  • Calculate the required volume of the TFP ester solution to achieve the desired molar excess (a 10- to 20-fold molar excess is a common starting point).

  • Slowly add the TFP ester solution to the protein solution while gently stirring or vortexing.

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C for 2-4 hours. Protect from light if using a fluorescent dye.

• Quench the Reaction (Optional):

  • Add the Quenching Buffer to a final concentration of 20-50 mM to consume any unreacted TFP ester.

  • Incubate for an additional 15-30 minutes.

• Purify the Conjugate:

  • Remove excess, unreacted TFP ester and byproducts using a size-exclusion chromatography column or dialysis.

Protocol 2: Protein Labeling with an NHS Ester

This protocol provides a general procedure for conjugating an NHS ester to a protein.

Materials:

• Protein of interest (in an amine-free buffer, e.g., PBS)

• NHS ester of the labeling reagent

• Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5[9]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M glycine

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Size-exclusion chromatography column or dialysis equipment for purification

Procedure:

• Prepare the Protein Solution:

  • Dissolve the protein in the Reaction Buffer at a concentration of 2-10 mg/mL.

  • Ensure the buffer is free of primary amines.

• Prepare the NHS Ester Solution:

  • Immediately before use, dissolve the NHS ester in anhydrous DMF or DMSO to a concentration of 1-10 mg/mL.

• Perform the Conjugation Reaction:

  • Calculate the required volume of the NHS ester solution to achieve the desired molar excess (a 10- to 20-fold molar excess is a common starting point).

  • Slowly add the NHS ester solution to the protein solution while gently stirring or vortexing.

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C for 2-4 hours. Protect from light if using a fluorescent dye.

• Quench the Reaction (Optional):

  • Add the Quenching Buffer to a final concentration of 20-50 mM to consume any unreacted NHS ester.

  • Incubate for an additional 15-30 minutes.

• Purify the Conjugate:

  • Remove excess, unreacted NHS ester and byproducts using a size-exclusion chromatography column or dialysis.

Visualizations

The following diagrams illustrate key concepts and workflows related to bioconjugation with TFP and NHS esters.

Caption: A generalized workflow for bioconjugation using TFP or NHS esters.

Caption: The competition between aminolysis and hydrolysis in bioconjugation.

Caption: Use of a fluorescently labeled antibody to study the EGFR signaling pathway.[10][11]

Conclusion

For researchers engaged in bioconjugation, the choice between TFP and NHS esters is a critical one that can significantly impact the outcome of their experiments. While NHS esters have a long history of use and a vast body of literature supporting their application, the superior hydrolytic stability of TFP esters offers a compelling advantage. This increased stability can lead to higher conjugation efficiencies, more reproducible results, and a broader experimental window. For applications requiring high sensitivity and low background, TFP esters are an excellent alternative. As with any bioconjugation reaction, optimization of reaction conditions is crucial for achieving the desired outcome, regardless of the chosen ester chemistry. This guide provides the foundational knowledge and practical protocols to enable researchers to make an informed decision and successfully implement these powerful bioconjugation tools in their work.

References

• 1. Peptide biotinylation with amine-reactive esters: differential side chain reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. lumiprobe.com [lumiprobe.com]
• 5. researchgate.net [researchgate.net]
• 6. ulab360.com [ulab360.com]
• 7. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. creative-diagnostics.com [creative-diagnostics.com]
• 10. Use of fluorescent labeled anti-epidermal growth factor receptor antibody to image head and neck squamous cell carcinoma xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fluorescence Imaging of Epidermal Growth Factor Receptor Tyrosine Kinase Inhibitor Resistance in Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Hydrolytic stability of TCO-PEG4-TFP Ester in different buffers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the hydrolytic stability of trans-cyclooctene-Polyethylene Glycol-Tetrafluorophenyl (TCO-PEG4-TFP) Ester, a critical amine-reactive reagent used in bioconjugation for targeted therapies and diagnostics.[1] Understanding the stability of this reagent in aqueous buffer systems is paramount for optimizing conjugation efficiency, ensuring reproducibility, and maintaining the integrity of biomolecules.

The TCO-PEG4-TFP ester is a heterobifunctional linker composed of a TCO moiety for click chemistry, a hydrophilic PEG4 spacer, and an amine-reactive TFP ester.[2] The TFP ester offers a significant advantage over the more common N-hydroxysuccinimide (NHS) esters due to its enhanced resistance to spontaneous hydrolysis, particularly in aqueous solutions at neutral to basic pH.[3][4][5] This increased stability allows for more controlled and efficient conjugation to primary amines on proteins, antibodies, and other biomolecules.[3][6]

Core Principles of TFP Ester Hydrolysis

The primary pathway of degradation for TFP esters in aqueous environments is hydrolysis. This reaction involves the cleavage of the ester bond, yielding the corresponding carboxylic acid and 2,3,5,6-tetrafluorophenol.[7] The rate of this hydrolysis is highly dependent on the pH of the buffer system, with the reaction being significantly accelerated by increasing concentrations of hydroxide (B78521) ions (i.e., higher pH).[7][8] This base-catalyzed hydrolysis is a competing side reaction during bioconjugation, where the desired reaction is the formation of a stable amide bond with a primary amine on the target molecule.[8]

dot

Caption: General hydrolysis pathway of TCO-PEG4-TFP Ester in aqueous buffer.

Quantitative Analysis of TFP Ester Stability

The following table summarizes the half-life of a TFP-terminated surface in various buffer systems.

Buffer System	pH	Half-Life (t½) of TFP Ester (minutes)
Sodium Phosphate (NaH₂PO₄)	7.0	~1320
Sodium Phosphate (NaH₂PO₄)	8.0	~660
Sodium Bicarbonate (NaHCO₃)	10.0	~330
Data adapted from a study on TFP-terminated self-assembled monolayers, which serves as an excellent model for the relative stability of the TFP ester moiety in solution.[8]

As the data clearly indicates, the stability of the TFP ester decreases significantly as the pH increases. However, even at a pH of 10.0, the TFP ester exhibits a half-life that is nearly 10-fold longer than that of a comparable NHS ester under the same conditions.[8] This extended stability at basic pH provides a wider and more flexible window for performing conjugation reactions with amine-containing biomolecules.[8]

Experimental Protocol for Assessing Hydrolytic Stability

To determine the hydrolytic stability of TCO-PEG4-TFP Ester in a specific buffer of interest, a robust experimental protocol is required. The following methodology is based on established principles for monitoring ester hydrolysis.

Objective: To quantify the rate of hydrolysis and determine the half-life of TCO-PEG4-TFP Ester in a selected aqueous buffer.

Materials:

• TCO-PEG4-TFP Ester

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO)

• Selected aqueous buffers (e.g., Phosphate-Buffered Saline (PBS) at pH 7.4, Sodium Bicarbonate at pH 8.5)

• High-Performance Liquid Chromatography (HPLC) system with a suitable C18 column and UV detector

• Thermostated incubator or water bath

Workflow:

dot

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of neighboring sulfides and pH on ester hydrolysis in thiol-acrylate photopolymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Tetrafluorophenyl esters - Wikipedia [en.wikipedia.org]
• 5. lumiprobe.com [lumiprobe.com]
• 6. help.lumiprobe.com [help.lumiprobe.com]
• 7. benchchem.com [benchchem.com]
• 8. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]

Applications of TCO-PEG4-TFP Ester in Drug Delivery Systems: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the applications of TCO-PEG4-TFP Ester in the development of advanced drug delivery systems. TCO-PEG4-TFP Ester is a heterobifunctional linker that plays a crucial role in the field of bioconjugation, particularly through its application in bioorthogonal click chemistry. This document details its chemical properties, mechanism of action, and provides experimental protocols for its use in creating targeted drug carriers such as antibody-drug conjugates (ADCs) and functionalized nanoparticles.

Introduction to TCO-PEG4-TFP Ester

TCO-PEG4-TFP Ester is a versatile chemical tool designed for the efficient and specific conjugation of molecules. Its structure consists of three key components:

• trans-Cyclooctene (TCO): A strained alkene that serves as a highly reactive dienophile in the inverse-electron-demand Diels-Alder (IEDDA) reaction with tetrazines. This "click chemistry" reaction is known for its exceptionally fast kinetics and high specificity, proceeding rapidly under physiological conditions without the need for a catalyst.[1][2][3]

• Polyethylene (B3416737) Glycol (PEG4): A four-unit polyethylene glycol spacer that enhances the solubility and biocompatibility of the molecule. The PEG spacer also provides flexibility and reduces steric hindrance during conjugation, which can improve the stability and pharmacokinetic properties of the final drug delivery system.[2][4]

• Tetrafluorophenyl (TFP) Ester: A highly reactive amine-reactive group. The TFP ester offers greater stability towards hydrolysis in aqueous media compared to more common N-hydroxysuccinimide (NHS) esters, leading to more efficient and reproducible labeling of biomolecules containing primary amines, such as antibodies and proteins.[4][5][6]

The combination of these components makes TCO-PEG4-TFP Ester an ideal reagent for the two-step construction of sophisticated drug delivery systems, enabling the pre-functionalization of a targeting moiety with a TCO group, followed by the rapid and specific attachment of a tetrazine-modified therapeutic agent.

Core Concepts and Mechanisms

The primary application of TCO-PEG4-TFP Ester in drug delivery revolves around the highly efficient and bioorthogonal TCO-tetrazine ligation. This reaction forms a stable covalent bond between the TCO-functionalized targeting molecule and a tetrazine-modified drug or drug carrier.

Mechanism of TCO-Tetrazine Ligation:

The reaction is an inverse-electron-demand Diels-Alder cycloaddition. The electron-deficient tetrazine reacts with the strained and electron-rich trans-cyclooctene. This is followed by a retro-Diels-Alder reaction, which releases nitrogen gas and forms a stable dihydropyridazine (B8628806) linkage.[3] This reaction is characterized by its exceptionally fast kinetics, with second-order rate constants reported to be as high as 2000 M⁻¹s⁻¹ in 9:1 methanol/water.[7]

Two-step workflow for drug delivery system synthesis.

Quantitative Data

The performance of TCO-PEG4-TFP Ester in drug delivery systems can be evaluated through several quantitative parameters. The following tables summarize representative data for the TCO-tetrazine reaction kinetics and the characterization of antibody-drug conjugates.

Table 1: TCO-Tetrazine Reaction Kinetics

Reactants	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Conditions	Reference
TCO & Tetrazine	~2000	9:1 Methanol/Water	[7]
TCO-mAb & [¹¹¹In]In-labeled-Tz	(13 ± 0.08) x 10³	PBS, 37 °C	[8]
sTCO & Tetrazine	up to 3,300,000	H₂O, 25 °C	[9]

Table 2: Antibody-Drug Conjugate (ADC) Characterization

Parameter	Method	Typical Values	Reference
Drug-to-Antibody Ratio (DAR)
UV-Vis Spectroscopy	Average DAR of 2-4	[10][11]
Hydrophobic Interaction Chromatography (HIC)	Distribution of DAR species (e.g., DAR0, DAR2, DAR4)	[11][12]
Mass Spectrometry (MS)	Precise mass of ADC and DAR distribution	[12][13]
Conjugation Efficiency
TCO-PEG₄-NHS ester to sdAb	LC-MS	>50% conversion	[]
TCO-GK-PEG₄-NHS ester to sdAb	LC-MS	>75% conversion	[]
In Vivo Stability
TCO bound to CC49 mAb	In vivo reactivity	75% remained reactive after 24h	[8]

Experimental Protocols

This section provides detailed methodologies for the preparation and characterization of drug delivery systems using TCO-PEG4-TFP Ester.

Protocol for Antibody Conjugation with TCO-PEG4-TFP Ester

This protocol describes the modification of an antibody with TCO-PEG4-TFP Ester to prepare it for subsequent conjugation with a tetrazine-labeled drug.

Materials:

• Antibody of interest in an amine-free buffer (e.g., PBS, pH 7.4)

• TCO-PEG4-TFP Ester

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Reaction Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Size-Exclusion Chromatography (SEC) columns for purification

Procedure:

• Antibody Preparation:

  • If the antibody is in a buffer containing primary amines (e.g., Tris), exchange it into an amine-free buffer like PBS using a desalting column.

  • Adjust the antibody concentration to 2-5 mg/mL in the reaction buffer.

• TCO-PEG4-TFP Ester Preparation:

  • Allow the vial of TCO-PEG4-TFP Ester to warm to room temperature before opening.

  • Prepare a 10 mM stock solution in anhydrous DMSO immediately before use.

• Conjugation Reaction:

  • Add a 5- to 20-fold molar excess of the TCO-PEG4-TFP Ester stock solution to the antibody solution. The optimal molar ratio should be determined empirically for each antibody.

  • Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing, protected from light.

• Quenching:

  • Add 1/10th volume of 1 M Tris-HCl, pH 8.0 to the reaction mixture to quench any unreacted TFP ester.

  • Incubate for an additional 15-30 minutes at room temperature.

• Purification:

  • Remove unreacted TCO-PEG4-TFP Ester and quenching agent using a size-exclusion chromatography column equilibrated with PBS.

• Characterization:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the purified TCO-labeled antibody.

Workflow for antibody conjugation with TCO-PEG4-TFP Ester.

Protocol for Nanoparticle Functionalization and Drug Loading

This protocol outlines the functionalization of pre-formed nanoparticles (e.g., liposomes) with TCO-PEG4-TFP Ester and subsequent loading of a tetrazine-modified drug.

Materials:

• Amine-functionalized nanoparticles

• TCO-PEG4-TFP Ester

• Tetrazine-modified doxorubicin (B1662922)

• Reaction buffer (e.g., PBS, pH 7.4)

• Anhydrous DMSO

• Centrifugation equipment

• Dialysis cassettes

Procedure:

• Nanoparticle Functionalization:

  • Disperse the amine-functionalized nanoparticles in the reaction buffer.

  • Add a 10- to 50-fold molar excess of TCO-PEG4-TFP Ester (dissolved in DMSO) to the nanoparticle suspension.

  • Incubate for 2-4 hours at room temperature with gentle mixing.

  • Purify the TCO-functionalized nanoparticles by repeated centrifugation and resuspension in fresh buffer or by dialysis.

• Drug Loading via TCO-Tetrazine Ligation:

  • Disperse the purified TCO-functionalized nanoparticles in the reaction buffer.

  • Add a 1.5- to 5-fold molar excess of the tetrazine-modified doxorubicin solution.

  • Incubate for 30-60 minutes at room temperature.

  • Remove unreacted drug by dialysis or size-exclusion chromatography.

• Characterization:

  • Drug Loading Capacity: Determine the amount of doxorubicin loaded into the nanoparticles using UV-Vis spectroscopy or fluorescence measurements.

  • Drug Release Profile: Incubate the drug-loaded nanoparticles in a release buffer (e.g., PBS at different pH values) and measure the amount of released drug over time.

Case Study: Doxorubicin Delivery and Mechanism of Action

A key application of this technology is the targeted delivery of potent chemotherapeutic agents like doxorubicin to cancer cells. An antibody-drug conjugate targeting a tumor-specific antigen (e.g., HER2) can be constructed using TCO-PEG4-TFP Ester to link the antibody to a tetrazine-modified doxorubicin.

Upon binding to the cancer cell, the ADC is internalized, and the doxorubicin is released inside the cell. Doxorubicin exerts its cytotoxic effects through multiple mechanisms, primarily by intercalating into DNA and inhibiting topoisomerase II, leading to DNA damage and apoptosis. It is also known to generate reactive oxygen species (ROS), which contribute to cellular damage.[8][15][16][17][18]

Signaling pathway of a HER2-targeted doxorubicin ADC.

Conclusion

TCO-PEG4-TFP Ester is a powerful and versatile tool for the development of next-generation drug delivery systems. Its unique combination of a stable and efficient amine-reactive group, a biocompatible PEG spacer, and a highly reactive TCO moiety for click chemistry enables the precise and robust construction of targeted therapies. The detailed protocols and conceptual frameworks provided in this guide offer a solid foundation for researchers and drug development professionals to leverage this technology in their pursuit of more effective and safer therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. precisepeg.com [precisepeg.com]
• 3. broadpharm.com [broadpharm.com]
• 4. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 5. TCO-PEG4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]
• 6. vectorlabs.com [vectorlabs.com]
• 7. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 8. Doxorubicin pathways: pharmacodynamics and adverse effects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Summary of Approved HER2 ADCs on The Market & in Clinical Trials | Biopharma PEG [biochempeg.com]
• 11. Building bioorthogonal click-release capable artificial receptors on cancer cell surface for imaging, drug targeting and delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Characterization of the drug-to-antibody ratio distribution for antibody-drug conjugates in plasma/serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Antibody-Drug Conjugates for the Treatment of HER2-Positive Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ClinPGx [clinpgx.org]
• 16. Doxorubicin pathways: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 17. Cancer: How does doxorubicin work? | eLife [elifesciences.org]
• 18. go.drugbank.com [go.drugbank.com]

TCO-PEG4-TFP Ester for developing antibody-drug conjugates (ADCs)

An In-Depth Technical Guide to TCO-PEG4-TFP Ester for the Development of Antibody-Drug Conjugates (ADCs)

Introduction to Advanced ADC Development

Antibody-Drug Conjugates (ADCs) are a transformative class of targeted cancer therapeutics, engineered to selectively deliver potent cytotoxic agents to tumor cells while minimizing systemic toxicity.[1][2] An ADC's architecture comprises three key components: a monoclonal antibody for precise targeting of tumor-associated antigens, a highly potent cytotoxic payload, and a chemical linker that connects them.[1][] The linker is a critical determinant of the ADC's efficacy and safety, governing its stability in circulation, solubility, and the mechanism of payload release.[4][5]

To overcome the heterogeneity and potential instability associated with first-generation conjugation chemistries, modern ADC development has increasingly adopted bioorthogonal "click chemistry".[6][7] This approach offers modular, high-yield reactions that proceed with exceptional specificity under mild, aqueous conditions.[6][8] Among the most powerful of these is the inverse-electron-demand Diels-Alder (iEDDA) reaction between a trans-cyclooctene (B1233481) (TCO) and a tetrazine.[9][10][11] This reaction is noted for its unprecedented kinetics and biocompatibility.[11]

This guide provides a comprehensive technical overview of TCO-PEG4-TFP Ester , a heterobifunctional linker designed to leverage this advanced chemistry for the precise construction of next-generation ADCs.

Core Reagent: TCO-PEG4-TFP Ester Profile

TCO-PEG4-TFP Ester is a versatile chemical tool meticulously designed for the bioconjugation of antibodies.[12] Its structure is a synergistic combination of three functional moieties: an amine-reactive TFP ester, a hydrophilic PEG4 spacer, and a bioorthogonal TCO group.

• trans-Cyclooctene (TCO): This strained alkene serves as the highly reactive handle for the iEDDA click reaction with a tetrazine-modified payload.[11] Its extremely fast kinetics enable efficient conjugation even at low biomolecule concentrations.[11] It is important to note that the TCO moiety can isomerize to the less reactive cis-cyclooctene (CCO) over time, and therefore the reagent is not recommended for long-term storage.[13]

• Polyethylene Glycol (PEG4): The hydrophilic 4-unit PEG spacer arm imparts several crucial benefits. It significantly enhances the water solubility of the ADC, mitigates potential aggregation, and provides a flexible connection that minimizes steric hindrance during the conjugation process.[5][12][14] This improvement in the overall biophysical properties can lead to enhanced pharmacokinetics.[5][12]

• 2,3,5,6-Tetrafluorophenyl (TFP) Ester: This is a highly efficient amine-reactive group that forms a stable covalent amide bond with primary amines, such as the side chain of lysine (B10760008) residues on an antibody.[13][14] Compared to the more conventional N-hydroxysuccinimide (NHS) esters, TFP esters exhibit markedly greater stability against hydrolysis in aqueous media, resulting in more efficient and reproducible antibody labeling.[13][14][15]

Data Presentation: Reagent Properties

All quantitative data for the TCO-PEG4-TFP Ester are summarized in the table below for easy reference.

Property	Value	Source(s)
Chemical Formula	C₂₆H₃₅F₄NO₈	[12][13]
Molecular Weight	565.56 g/mol	[12][15][16]
Appearance	Colorless to slightly yellow oil	[12][14][15][16]
Purity	>95% (HPLC)	[12][15]
Solubility	DMSO, DMF, THF, Acetonitrile, Dichloromethane	[13][15][16]
Storage Conditions	≤ -20°C, Desiccate	[12][13][15]

Feature	TFP Ester	NHS Ester	Source(s)
Aqueous Stability	Displays much better stability toward hydrolysis.	Shorter, pH-dependent half-life in aqueous media.	[13][14]
Reaction Efficiency	More efficient and reproducible labeling.	Less efficient due to hydrolysis.	[13][14]
Resulting Bond	Forms an identical covalent amide bond.	Forms a covalent amide bond.	[13][14]

Mechanism of ADC Synthesis

The synthesis of an ADC using TCO-PEG4-TFP Ester is a sequential, two-stage process that ensures precision and control over the final conjugate structure.

Stage 1: Antibody Modification. The process begins with the covalent attachment of the linker to the antibody. The TFP ester group on the TCO-PEG4-TFP linker reacts with primary amine groups on the surface of the antibody, primarily the ε-amine of lysine residues, forming a highly stable amide bond. This step effectively functionalizes the antibody with TCO moieties.

Stage 2: Bioorthogonal Payload Ligation. The TCO-modified antibody is then reacted with a payload that has been pre-functionalized with a tetrazine group. The TCO and tetrazine moieties undergo a rapid and highly specific inverse-electron-demand Diels-Alder cycloaddition, or "click" reaction.[9][11] This forms a stable dihydropyridazine (B8628806) linkage, completing the ADC construct.[11] The bioorthogonal nature of this reaction ensures that it proceeds without interfering with other functional groups present on the antibody or payload.[11]

Caption: Two-stage workflow for ADC synthesis using TCO-PEG4-TFP Ester.

Experimental Protocols

The following protocols provide detailed methodologies for the key experiments involved in generating an ADC with TCO-PEG4-TFP Ester.

Protocol 1: Antibody Modification with TCO-PEG4-TFP Ester

This procedure details the functionalization of a monoclonal antibody with TCO groups.

• Antibody Preparation:

  • If the antibody is in a buffer containing primary amines (e.g., Tris) or stabilizing proteins (e.g., BSA), it must be exchanged into an amine-free buffer.[17][18]

  • A suitable reaction buffer is 0.1 M sodium bicarbonate or PBS, pH 8.0-8.5.[17][18]

  • Use a desalting column (e.g., Zeba Spin Desalting Column) for efficient buffer exchange.[17]

  • Adjust the final antibody concentration to 2-5 mg/mL in the reaction buffer.

• TCO-PEG4-TFP Ester Preparation:

  • Equilibrate the vial of TCO-PEG4-TFP Ester to room temperature for 20 minutes before opening to prevent moisture condensation, which can hydrolyze the ester.[17][19]

  • Immediately before use, dissolve the reagent in anhydrous dimethyl sulfoxide (B87167) (DMSO) to prepare a 10 mg/mL or ~17.7 mM stock solution.[17]

• Conjugation Reaction:

  • Add a 5- to 20-fold molar excess of the dissolved TCO-PEG4-TFP Ester to the antibody solution. The optimal ratio should be determined empirically for each specific antibody to achieve the desired degree of labeling (DOL).

  • Mix gently by pipetting.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.[17][19]

• Quenching:

  • To stop the reaction, add 1 M Tris-HCl (pH 8.0) to a final concentration of 50-100 mM.[17] Tris contains a primary amine and will quench any unreacted TFP ester.

  • Incubate on ice for 15 minutes.[17]

• Purification:

  • Remove excess, unreacted TCO-PEG4-TFP Ester and quenching buffer using a desalting column or size-exclusion chromatography (SEC).[10][17][18]

  • The purified TCO-modified antibody is now ready for payload conjugation or can be stored at 2-8°C.

Protocol 2: ADC Synthesis via Tetrazine-TCO Ligation

This protocol describes the final "click" reaction to form the ADC.

• Reaction Setup:

  • Dissolve the tetrazine-functionalized payload in a compatible solvent (e.g., DMSO or PBS).

  • Add a 1.5- to 3-fold molar excess of the tetrazine-payload to the purified TCO-modified antibody solution.[18]

• Incubation:

  • Allow the reaction to proceed for 1-3 hours at room temperature.[10] The reaction progress can often be monitored by the disappearance of the characteristic pink/red color of the tetrazine.[10]

• Purification:

  • Purify the final ADC product to remove any unreacted drug-linker species using size-exclusion chromatography (SEC).[10][18]

• Characterization:

  • Characterize the final ADC to determine the drug-to-antibody ratio (DAR) and confirm conjugate integrity using methods such as UV-Vis spectroscopy, Hydrophobic Interaction Chromatography (HIC), or Mass Spectrometry.

Caption: Experimental workflow for ADC synthesis and characterization.

ADC Mechanism of Action and Signaling Pathways

The ultimate goal of an ADC is to function as a highly specific cellular poison. The general mechanism of action follows a series of orchestrated steps after administration.

• Target Binding: The antibody component of the ADC specifically binds to its target antigen, which is typically overexpressed on the surface of tumor cells.[1][20]

• Internalization: The entire ADC-antigen complex is internalized by the cell through a process called receptor-mediated endocytosis.[]

• Payload Release: Once inside the cell, the ADC is trafficked to lysosomes. The acidic environment and enzymes within the lysosome cleave the linker (if it's a cleavable linker) or degrade the antibody, releasing the active cytotoxic payload into the cytoplasm.[][20]

• Induction of Apoptosis: The released payload then interacts with its intracellular target to induce cell death. The specific signaling pathway disrupted depends on the payload's mechanism. For example:

  • Tubulin Inhibitors (e.g., MMAE, DM1): These agents disrupt microtubule dynamics, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[9]

  • DNA Damaging Agents (e.g., Calicheamicin): These payloads cause double-strand breaks in DNA, triggering apoptosis.

  • HER2-Targeted Antibodies (e.g., Trastuzumab): The antibody itself can block downstream signaling pathways like PI3K and MAPK, inhibiting cell growth in addition to delivering the payload.[20]

  • STING Agonists: A newer strategy involves using ADCs to deliver STING (stimulator of interferon genes) agonists directly to tumor cells, activating an innate immune response against the cancer.[21]

Caption: General mechanism of action for an antibody-drug conjugate.

Conclusion

TCO-PEG4-TFP Ester stands out as a superior reagent for the development of advanced, homogeneous antibody-drug conjugates. Its design thoughtfully addresses key challenges in ADC construction. The TFP ester provides a stable and efficient handle for antibody modification, the PEG4 spacer enhances critical biophysical properties like solubility, and the TCO group enables access to the fastest and most specific bioorthogonal ligation chemistry available today. By integrating these features, researchers can streamline the synthesis of well-defined ADCs, paving the way for more effective and safer targeted cancer therapies.

References

• 1. Antibody–drug conjugates in cancer therapy: mechanisms and clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 4. benchchem.com [benchchem.com]
• 5. purepeg.com [purepeg.com]
• 6. Click Chemistry Applied To Antiboday Drug Conjugates In Clinical Development | Biopharma PEG [biochempeg.com]
• 7. researchgate.net [researchgate.net]
• 8. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. benchchem.com [benchchem.com]
• 11. TCO-PEG4-NHS ester TCO click chemistry- Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 12. chemimpex.com [chemimpex.com]
• 13. TCO-PEG4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]
• 14. vectorlabs.com [vectorlabs.com]
• 15. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 16. TCO-PEG4-TFP Ester | AxisPharm [axispharm.com]
• 17. furthlab.xyz [furthlab.xyz]
• 18. benchchem.com [benchchem.com]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. Overview: Mechanism of Action of ADC – Creative Biolabs ADC Blog [creative-biolabs.com]
• 21. Methods of malignant tumors therapy by targeting the STING pathway - Karimova - Russian Journal of Oncology [rjonco.com]

An In-depth Technical Guide to TCO-PEG4-TFP Ester for Fluorescent Probe Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of TCO-PEG4-TFP Ester, a versatile heterobifunctional crosslinker, and its application in the development of fluorescent probes for biological research and drug development. We will delve into its chemical properties, experimental protocols for bioconjugation, and its role in advanced bioorthogonal labeling techniques.

Introduction to TCO-PEG4-TFP Ester

TCO-PEG4-TFP Ester is a powerful tool in bioconjugation, combining a trans-cyclooctene (B1233481) (TCO) moiety with a tetrafluorophenyl (TFP) ester, connected by a 4-unit polyethylene (B3416737) glycol (PEG) spacer. This unique structure allows for a two-step bioorthogonal labeling strategy. The TFP ester provides a stable and efficient means of attaching the linker to primary amines on biomolecules, while the TCO group enables a highly specific and rapid "click" reaction with tetrazine-labeled molecules.[1][2][3][4]

The key components of TCO-PEG4-TFP Ester contribute to its utility:

• Trans-cyclooctene (TCO): A strained alkene that serves as a highly reactive dienophile in the inverse electron-demand Diels-Alder (iEDDA) reaction with tetrazines. This reaction is exceptionally fast and bioorthogonal, meaning it occurs efficiently in complex biological environments without interfering with native biochemical processes.[5][6] The half-life of the TCO group is short as it can isomerize to the less reactive cis-cyclooctene (CCO), so long-term storage is not recommended.[3]

• Polyethylene Glycol (PEG4) Spacer: The hydrophilic four-unit PEG linker enhances the water solubility of the molecule and the resulting bioconjugate.[2][7] It also provides a flexible spacer that minimizes steric hindrance, facilitating the subsequent reaction between the TCO group and its tetrazine partner.[2][7]

• Tetrafluorophenyl (TFP) Ester: An amine-reactive group that forms stable amide bonds with primary amines, such as those found on the side chains of lysine (B10760008) residues in proteins and antibodies. TFP esters exhibit greater stability towards hydrolysis in aqueous media compared to the more common N-hydroxysuccinimide (NHS) esters, leading to more efficient and reproducible labeling.[2][4]

Chemical and Physical Properties

A summary of the key properties of TCO-PEG4-TFP Ester is provided in the table below.

Property	Value
Synonyms	trans-Cyclooctene-PEG4-TFP Ester
Molecular Formula	C₂₆H₃₅F₄NO₈
Molecular Weight	565.56 g/mol
Appearance	Colorless to slightly yellow oil
Purity	>95% (typically analyzed by HPLC)
Solubility	Soluble in DMSO, DMF, THF, Acetonitrile, Dichloromethane
Storage Conditions	Store at ≤ -20°C, desiccated

Core Principles of Application

The use of TCO-PEG4-TFP Ester in fluorescent probe development revolves around a two-stage process:

Stage 1: Amine Labeling

The TFP ester of the linker reacts with primary amines on a biomolecule (e.g., an antibody, protein, or amine-modified small molecule) to form a stable covalent amide bond. This step introduces the TCO "handle" onto the molecule of interest. This reaction is typically carried out in an amine-free buffer at a slightly basic pH (pH 8.0-9.0).

Stage 2: Bioorthogonal "Click" Reaction

The TCO-functionalized biomolecule is then introduced to a fluorescent probe that has been modified with a tetrazine group. The TCO and tetrazine moieties rapidly and specifically react via an inverse electron-demand Diels-Alder (iEDDA) cycloaddition, forming a stable covalent bond and linking the fluorescent probe to the biomolecule. This "click" reaction is catalyst-free and proceeds efficiently under physiological conditions.[5][6]

This two-step strategy offers significant flexibility, allowing for the pre-functionalization of a biomolecule with a TCO group, which can then be "clicked" to a variety of tetrazine-modified fluorescent dyes.

Experimental Protocols

General Protocol for Antibody Labeling with TCO-PEG4-TFP Ester

This protocol provides a general guideline for labeling an antibody with TCO-PEG4-TFP Ester. Optimal conditions may vary depending on the specific antibody and desired degree of labeling.

Materials:

• Antibody of interest (in an amine-free buffer such as PBS)

• TCO-PEG4-TFP Ester

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Reaction Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column or dialysis cassette for purification

Procedure:

• Antibody Preparation:

  • If the antibody is in a buffer containing primary amines (e.g., Tris or glycine), exchange it into an amine-free buffer like PBS using a desalting column or dialysis.

  • Adjust the antibody concentration to 2-5 mg/mL in the reaction buffer.

• TCO-PEG4-TFP Ester Stock Solution Preparation:

  • Allow the vial of TCO-PEG4-TFP Ester to warm to room temperature before opening to prevent moisture condensation.

  • Prepare a 10 mg/mL stock solution in anhydrous DMSO immediately before use.[8]

• Labeling Reaction:

  • Calculate the required volume of the TCO-PEG4-TFP Ester stock solution to achieve the desired molar excess. A common starting point is a 10- to 20-fold molar excess of the ester to the antibody.[8]

  • Add the calculated volume of the TCO-PEG4-TFP Ester stock solution to the antibody solution while gently vortexing.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.[8]

• Quenching the Reaction:

  • Add the quenching buffer to the reaction mixture to a final concentration of 50-100 mM to quench any unreacted TFP ester.

  • Incubate for an additional 15-30 minutes at room temperature.[8]

• Purification of the Labeled Antibody:

  • Remove the unreacted TCO-PEG4-TFP Ester and quenching reagent using a desalting column or by dialysis against PBS.

• Characterization:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the purified conjugate. This typically requires a method to quantify the number of TCO groups per antibody, which can be achieved through various analytical techniques, including reacting the TCO-labeled antibody with a tetrazine-dye and measuring the dye's absorbance.

Synthesis of a TCO-Labeled Fluorescent Probe

This protocol outlines the synthesis of a TCO-labeled fluorescent probe by reacting an amine-functionalized fluorescent dye with TCO-PEG4-TFP Ester.

Materials:

• Amine-functionalized fluorescent dye

• TCO-PEG4-TFP Ester

• Anhydrous Dimethylformamide (DMF) or DMSO

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Purification system (e.g., HPLC or column chromatography)

Procedure:

• Dissolution of Reactants:

  • Dissolve the amine-functionalized fluorescent dye in anhydrous DMF or DMSO.

  • Dissolve TCO-PEG4-TFP Ester in the same solvent.

• Reaction:

  • Add a slight molar excess (e.g., 1.1 to 1.5 equivalents) of TCO-PEG4-TFP Ester to the dissolved fluorescent dye.

  • Add a base such as TEA or DIPEA (2-3 equivalents) to facilitate the reaction.

  • Stir the reaction mixture at room temperature for several hours to overnight, monitoring the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Purification:

  • Once the reaction is complete, purify the TCO-labeled fluorescent probe using an appropriate method such as reversed-phase high-performance liquid chromatography (RP-HPLC) or silica (B1680970) gel column chromatography.

• Characterization:

  • Confirm the identity and purity of the final product using techniques like mass spectrometry and NMR spectroscopy.

Data Presentation: Quantitative Analysis

While specific labeling efficiencies can vary depending on the biomolecule, dye, and reaction conditions, the following table summarizes general performance characteristics.

Parameter	TCO-PEG4-TFP Ester	NHS-PEG4-TCO Ester	Reference
Relative Stability in Aqueous Buffer (pH 8.5)	Higher	Lower	[2][4]
Typical Antibody Labeling Efficiency	Good to Excellent	Variable, prone to hydrolysis	[2][9]
TCO Reactivity after Conjugation to Antibody	46.65% of total linker modified	10.95% of total linker modified	[9]
Kinetics of TCO-Tetrazine Reaction (k₂)	~10³ - 10⁶ M⁻¹s⁻¹	~10³ - 10⁶ M⁻¹s⁻¹	[5]

Experimental Workflows and Signaling Pathways

The development and application of fluorescent probes using TCO-PEG4-TFP Ester can be visualized through the following workflows.

Fluorescent probe synthesis and application workflow.

Probes developed with this technology are instrumental in studying various cellular processes, including signaling pathways. For instance, a fluorescently labeled antibody targeting a specific receptor tyrosine kinase, like the Epidermal Growth Factor Receptor (EGFR), can be used to visualize receptor trafficking and downstream signaling events.

Visualization of EGFR signaling with a TCO-labeled probe.

Conclusion

TCO-PEG4-TFP Ester is a highly effective and versatile reagent for the development of fluorescent probes. Its enhanced stability, courtesy of the TFP ester, and the rapid, specific reactivity of the TCO moiety make it a superior choice for robust and reproducible bioconjugation. The inclusion of a PEG4 spacer further improves its utility by enhancing solubility and minimizing steric hindrance. By following the detailed protocols and understanding the underlying principles outlined in this guide, researchers can leverage the power of TCO-PEG4-TFP Ester to create advanced tools for cellular imaging, drug development, and the elucidation of complex biological pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. TCO-PEG4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]
• 4. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 5. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 6. TCO-PEG4-NHS ester TCO click chemistry- Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 7. interchim.fr [interchim.fr]
• 8. furthlab.xyz [furthlab.xyz]
• 9. escholarship.org [escholarship.org]

Protocols & Analytical Methods

Application Notes and Protocols for Antibody Labeling with TCO-PEG4-TFP Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

TCO-PEG4-TFP Ester is a versatile amine-reactive labeling reagent designed for the efficient modification of antibodies and other proteins. This reagent features a trans-cyclooctene (B1233481) (TCO) moiety, which is highly reactive towards tetrazines in bioorthogonal "click chemistry" reactions, specifically the inverse-electron-demand Diels-Alder (IEDDA) reaction.[1][2] The tetrafluorophenyl (TFP) ester provides a stable and efficient means of coupling to primary amines (e.g., lysine (B10760008) residues) on the antibody, offering improved stability against hydrolysis in aqueous media compared to traditional N-hydroxysuccinimide (NHS) esters.[3][4] The inclusion of a hydrophilic 4-unit polyethylene (B3416737) glycol (PEG) spacer enhances water solubility and minimizes steric hindrance, preserving the antibody's biological activity.[3][5]

These characteristics make TCO-PEG4-TFP Ester an ideal tool for a range of applications, including the development of antibody-drug conjugates (ADCs), pre-targeted in vivo imaging, and the construction of complex biomolecular assemblies.[6][7][8]

Chemical Properties and Specifications

A clear understanding of the labeling reagent's properties is crucial for successful conjugation. The table below summarizes the key quantitative data for TCO-PEG4-TFP Ester.

Property	Value
Molecular Weight	565.56 g/mol [4][6]
Purity	>95% (HPLC)[5][6]
Appearance	Colorless to slightly yellow oil[3][6]
Solubility	Soluble in DMSO, DMF, THF, Acetonitrile, DCM[4]
Storage Conditions	Store at ≤ -20°C, desiccated[4][6]

Experimental Protocols

Antibody Preparation

It is critical to ensure the antibody is in an amine-free buffer before starting the labeling reaction, as common buffer components like Tris or glycine (B1666218) will compete for reaction with the TFP ester.

Materials:

• Antibody of interest

• Phosphate-buffered saline (PBS), pH 7.2-7.5

• Amicon Ultra centrifugal filter units (or similar) with an appropriate molecular weight cutoff (e.g., 30K or 50K)[9]

• Spectrophotometer (e.g., NanoDrop)

Procedure:

• If the antibody solution contains primary amines (e.g., Tris, glycine) or stabilizing proteins (e.g., BSA), perform a buffer exchange into an amine-free buffer like PBS.[9]

• Add the antibody solution to the centrifugal filter unit and fill with PBS.

• Centrifuge according to the manufacturer's instructions (e.g., 4000 x g for 10 minutes).[9]

• Discard the flow-through and repeat the washing step with PBS at a higher speed (e.g., 14,000 x g for 10 minutes).[9]

• Recover the purified antibody by inverting the filter unit and centrifuging at a low speed (e.g., 1000 x g for 2 minutes).[9]

• Measure the antibody concentration using a spectrophotometer at 280 nm (A280).[9]

• Adjust the final antibody concentration to 1-5 mg/mL in the reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5).[10]

TCO-PEG4-TFP Ester Stock Solution Preparation

Materials:

• TCO-PEG4-TFP Ester

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

Procedure:

• Allow the vial of TCO-PEG4-TFP Ester to equilibrate to room temperature before opening to prevent moisture condensation.[9]

• Prepare a 10 mg/mL or 10 mM stock solution by dissolving the required amount in anhydrous DMSO immediately before use.[9][10] For example, to make a 10 mg/mL solution, add 100 µL of DMSO to 1 mg of the ester.[9]

• Vortex briefly to ensure complete dissolution.

Antibody Labeling Reaction

The following protocol is a general guideline. The optimal molar ratio of TCO-PEG4-TFP Ester to antibody should be determined empirically for each specific antibody to achieve the desired degree of labeling (DOL).

Materials:

• Prepared antibody solution

• TCO-PEG4-TFP Ester stock solution

• Reaction Buffer: 0.1 M sodium bicarbonate or sodium borate (B1201080) buffer, pH 8.3-8.5.[10]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0[9]

Procedure:

• Add a 5 to 20-fold molar excess of the TCO-PEG4-TFP Ester stock solution to the antibody solution.[10] Molar ratios as high as 30-35 fold have also been reported.[11]

• Mix gently by pipetting and incubate the reaction mixture for 1 to 2 hours at room temperature, or 2 hours on ice, protected from light.[9][10]

• To stop the labeling reaction, add the quenching buffer to a final concentration of 50-100 mM.[9]

• Incubate for an additional 15-30 minutes at room temperature or on ice to quench any unreacted TFP ester.[9]

Purification of the Labeled Antibody

It is crucial to remove unconjugated TCO-PEG4-TFP Ester and quenched byproducts from the labeled antibody.

Materials:

• Zeba™ Spin Desalting Columns (40K MWCO) or equivalent size-exclusion chromatography (SEC) setup.[9][12]

• PBS, pH 7.2-7.5

Procedure:

• Equilibrate the desalting column with PBS according to the manufacturer's instructions. This typically involves centrifuging the column to remove the storage buffer, followed by washing with PBS.[9]

• Apply the quenched reaction mixture to the center of the column.

• Centrifuge the column (e.g., 1,500 x g for 2 minutes) to collect the purified TCO-labeled antibody.[9]

Characterization of the Labeled Antibody

The degree of labeling (DOL), which is the average number of TCO molecules per antibody, should be determined.

Procedure: The DOL can be determined using various methods, including MALDI-TOF mass spectrometry, which measures the mass increase of the antibody after conjugation.[13] Alternatively, a colorimetric assay can be performed by reacting the TCO-labeled antibody with a tetrazine-functionalized dye and measuring the absorbance.[8]

Quantitative Data Summary

The following table presents representative data from various studies on antibody labeling with TCO reagents. Note that the optimal conditions and resulting DOL can vary depending on the specific antibody and experimental setup.

Antibody	Molar Excess of TCO Reagent	Degree of Labeling (DOL)	Reference
Anti-c-myc mAb	5, 10, 15 equivalents	DOL increased with higher molar excess	[12]
5F7 sdAb	~2-fold excess	Predominantly monosubstituted	[14]
Brain-penetrating mAb	Not specified	Average of 2.6 TCO moieties per antibody	[7]
Chimeric mAb U36	Not specified	Ratios of 27:1 and 6:1 (TCO:mAb) were achieved and compared	[15]

Visualized Workflows and Pathways

Caption: Workflow for antibody labeling with TCO-PEG4-TFP Ester.

References

• 1. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. TCO-PEG4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]
• 5. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 6. chemimpex.com [chemimpex.com]
• 7. mdpi.com [mdpi.com]
• 8. Establishment of the in vivo efficacy of pretargeted radioimmunotherapy utilizing inverse electron demand Diels-Alder click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. furthlab.xyz [furthlab.xyz]
• 10. benchchem.com [benchchem.com]
• 11. Bioorthogonal Masking of Circulating Antibody–TCO Groups Using Tetrazine-Functionalized Dextran Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. An Efficient Method for Labeling Single Domain Antibody Fragments with 18F Using Tetrazine-Trans-Cyclooctene Ligation and a Renal Brush Border Enzyme-Cleavable Linker - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Labeling a TCO-Functionalized Single Domain Antibody Fragment with 18F via Inverse Electron Demand Diels Alder Cycloaddition using a Fluoronicotinyl Moiety-bearing Tetrazine Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Pretargeted PET Imaging with a TCO-Conjugated Anti-CD44v6 Chimeric mAb U36 and [89Zr]Zr-DFO-PEG5-Tz - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Protein Conjugation with TCO-PEG4-TFP Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed guide for the covalent modification of proteins with T-PEG4-TFP Ester. This heterobifunctional crosslinker contains a Trans-Cyclooctene (TCO) moiety for bioorthogonal "click" chemistry and a tetrafluorophenyl (TFP) ester for efficient amine labeling. The inclusion of a hydrophilic 4-unit polyethylene (B3416737) glycol (PEG) spacer enhances water solubility and minimizes steric hindrance, making this reagent ideal for a variety of applications, including the development of antibody-drug conjugates (ADCs), in vivo imaging agents, and protein-protein conjugation studies.[1][2]

The TFP ester offers significant advantages over the more common N-hydroxysuccinimide (NHS) esters due to its increased stability in aqueous solutions, particularly at the basic pH levels required for efficient amine acylation.[1][3][4] This enhanced stability leads to more reproducible and efficient labeling of primary amines, such as those on lysine (B10760008) residues and the N-terminus of proteins, by minimizing hydrolysis of the reactive group.[1][3][5]

Following the initial amine labeling, the TCO group allows for a highly specific and rapid secondary reaction with a tetrazine-modified molecule via an inverse-electron-demand Diels-Alder cycloaddition. This "click" reaction is bioorthogonal, meaning it proceeds with high efficiency in complex biological media without interfering with native biochemical processes.

Data Presentation

Table 1: Comparison of TFP Ester and NHS Ester for Amine Labeling

Feature	TCO-PEG4-TFP Ester	TCO-PEG4-NHS Ester	References
Reactive Group	Tetrafluorophenyl (TFP) Ester	N-hydroxysuccinimide (NHS) Ester	[1][6]
Target Functional Group	Primary Amines (-NH2)	Primary Amines (-NH2)	[3][6]
Hydrolytic Stability	Higher stability, especially at pH > 8	Prone to hydrolysis, short half-life at basic pH	[1][4][5][7]
Optimal Reaction pH	8.0 - 9.0	7.0 - 8.5	[7]
Labeling Efficiency	Generally higher and more reproducible	Can be lower and more variable due to hydrolysis	[1]
Byproduct	2,3,5,6-Tetrafluorophenol	N-hydroxysuccinimide	N/A

Table 2: Illustrative Degree of Labeling (DOL) for a Model IgG Antibody (150 kDa)

This table presents hypothetical, yet realistic, data to illustrate the expected outcome of the experimental protocol.

Reagent	Molar Excess of Reagent to Antibody	Degree of Labeling (DOL)
TCO-PEG4-TFP Ester	5:1	2 - 4
10:1	4 - 7
20:1	7 - 10
TCO-PEG4-NHS Ester	5:1	1 - 3
10:1	3 - 5
20:1	5 - 8

Note: The optimal DOL is application-dependent and should be determined empirically.

Experimental Protocols

Materials Required

• Protein of interest (e.g., antibody) in an amine-free buffer (e.g., Phosphate Buffered Saline, PBS)

• TCO-PEG4-TFP Ester

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Reaction Buffer: 0.1 M sodium bicarbonate or sodium borate (B1201080) buffer, pH 8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Desalting columns or dialysis cassettes for purification

• Spectrophotometer for concentration and DOL determination

Protocol 1: Protein Labeling with TCO-PEG4-TFP Ester

This protocol describes the initial functionalization of a protein with the TCO moiety.

• Protein Preparation:

  • Ensure the protein is in an amine-free buffer (e.g., PBS). If the buffer contains primary amines like Tris or glycine, perform a buffer exchange using a desalting column or dialysis.

  • Adjust the protein concentration to 1-5 mg/mL in the Reaction Buffer.

• TCO-PEG4-TFP Ester Stock Solution Preparation:

  • Immediately before use, allow the TCO-PEG4-TFP Ester vial to equilibrate to room temperature to prevent moisture condensation.

  • Prepare a 10 mM stock solution by dissolving the required amount of TCO-PEG4-TFP Ester in anhydrous DMSO or DMF. Vortex to ensure it is fully dissolved.

• Labeling Reaction:

  • Add a 5 to 20-fold molar excess of the 10 mM TCO-PEG4-TFP Ester stock solution to the protein solution. The optimal molar ratio should be determined empirically for each protein and application.

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quench Reaction:

  • Stop the labeling reaction by adding the Quenching Buffer to a final concentration of 50-100 mM.

  • Incubate for 15-30 minutes at room temperature.

• Purification of TCO-labeled Protein:

  • Remove the excess, unreacted TCO-PEG4-TFP Ester and quenching buffer components by purifying the TCO-labeled protein using a desalting column or dialysis against an appropriate buffer (e.g., PBS).

Protocol 2: Characterization of TCO-labeled Protein

• Protein Concentration Determination:

  • Measure the absorbance of the purified TCO-labeled protein at 280 nm (A280) using a spectrophotometer.

  • Calculate the protein concentration using the Beer-Lambert law and the extinction coefficient of the protein.

• Degree of Labeling (DOL) Determination (Optional, via UV-Vis):

  • If the TCO moiety has a distinct absorbance, the DOL can be estimated. However, for TCO, this is often difficult. A more accurate method is to perform the subsequent click reaction with a tetrazine-fluorophore and then calculate the DOL based on the absorbance of the fluorophore.[8][9][10][11]

• Mass Spectrometry Analysis:

  • For a precise determination of the DOL, analyze the unlabeled and TCO-labeled protein by mass spectrometry (e.g., ESI-MS or MALDI-TOF). The mass shift corresponding to the number of attached TCO-PEG4 moieties will allow for the calculation of the DOL distribution.

Protocol 3: Bioorthogonal Click Reaction with a Tetrazine-modified Molecule

This protocol details the ligation of the TCO-labeled protein with a tetrazine-functionalized molecule (e.g., a fluorescent dye, biotin, or a drug).

• Prepare Reactants:

  • Prepare the purified TCO-labeled protein in a suitable reaction buffer (e.g., PBS, pH 7.4).

  • Dissolve the tetrazine-functionalized molecule in a compatible solvent (e.g., DMSO, water).

• Click Reaction:

  • Add a 1.5 to 5-fold molar excess of the tetrazine-functionalized molecule to the TCO-labeled protein.

  • Incubate the reaction mixture for 30 minutes to 2 hours at room temperature or 37°C. The reaction progress can often be monitored by a color change if the tetrazine is colored.[12]

• Purification of the Final Conjugate:

  • Purify the final protein conjugate from the excess, unreacted tetrazine-functionalized molecule using a desalting column, dialysis, or other appropriate chromatography methods.

Visualizations

Caption: Experimental workflow for protein conjugation with TCO-PEG4-TFP Ester.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. TCO-PEG4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. Tetrafluorophenyl esters - Wikipedia [en.wikipedia.org]
• 5. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lumiprobe.com [lumiprobe.com]
• 7. researchgate.net [researchgate.net]
• 8. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 9. biotium.com [biotium.com]
• 10. info.gbiosciences.com [info.gbiosciences.com]
• 11. Degree of labeling (DOL) step by step [abberior.rocks]
• 12. benchchem.com [benchchem.com]

Optimizing Bioconjugation: Recommended Buffer Conditions for T-PEG4-TFP Ester Reactions

Introduction

This application note provides detailed protocols and recommended buffer conditions for the successful use of TCO-PEG4-TFP Ester in bioconjugation reactions. TCO-PEG4-TFP Ester is a bifunctional crosslinker containing a Trans-Cyclooctene (TCO) group and an amine-reactive 2,3,5,6-Tetrafluorophenyl (TFP) ester. The TFP ester moiety allows for the covalent labeling of proteins, antibodies, and other biomolecules through the formation of stable amide bonds with primary amines, such as the side chain of lysine (B10760008) residues. A critical aspect of achieving high conjugation efficiency is the selection of appropriate reaction buffer conditions to maximize the aminolysis reaction while minimizing the competing hydrolysis of the TFP ester. This document outlines the key parameters, provides quantitative data on ester stability, and offers a step-by-step protocol for optimal results.

Key Reaction Principles

The primary reaction involves the nucleophilic attack of a deprotonated primary amine on the carbonyl carbon of the TFP ester, leading to the formation of a stable amide bond and the release of tetrafluorophenol. This reaction is highly pH-dependent. While a basic pH deprotonates the amine, making it more nucleophilic, it also accelerates the rate of hydrolysis, where water acts as the nucleophile, rendering the reagent inactive. TFP esters are known to be significantly more resistant to spontaneous hydrolysis compared to their N-hydroxysuccinimide (NHS) ester counterparts, offering a wider and more favorable window for efficient conjugation.[1][2][3][4]

Below is a diagram illustrating the competitive reaction pathways for the TFP ester.

Caption: Competitive reaction pathways for TCO-PEG4-TFP Ester.

Quantitative Data Summary

While direct conjugation efficiency data for TCO-PEG4-TFP Ester across various buffers is proprietary, the stability of the TFP ester group is a critical determinant of reaction success. The following table summarizes data from a study on TFP-terminated self-assembled monolayers, which demonstrates the superior hydrolytic stability of TFP esters compared to NHS esters, especially at basic pH.[1] This increased stability provides a longer effective reaction time for conjugation to occur.

Table 1: Comparison of TFP Ester and NHS Ester Hydrolysis Half-Life [1]

pH	Buffer System	TFP Ester Half-Life (minutes)	NHS Ester Half-Life (minutes)	Stability Ratio (TFP/NHS)
7.0	Sodium Phosphate	~3465	~1815	~1.9x
8.0	Sodium Phosphate	~1035	~345	~3.0x
10.0	Sodium Bicarbonate	~330	~39	~8.5x

Data adapted from a study on self-assembled monolayers, illustrating the relative stability trend.[1]

The data clearly indicates that TFP esters are significantly more stable than NHS esters, with the stability advantage becoming more pronounced at higher pH values where the amine reaction is more favorable.[1]

Table 2: Recommended Buffer Conditions & Reaction Parameters

Parameter	Recommended Condition	Rationale & Notes
pH Range	7.0 - 9.0 (Optimal: 8.0 - 8.5 )	Balances efficient amine deprotonation with manageable ester hydrolysis. TFP esters are more stable at basic pH than NHS esters, allowing for effective labeling in this range.[1][2][5]
Recommended Buffers	Phosphate-Buffered Saline (PBS), Borate Buffer, Bicarbonate/Carbonate Buffer, HEPES. (50-100 mM concentration).	These buffers lack primary amines that would otherwise compete with the target molecule for reaction with the TFP ester.[5]
Buffers to Avoid	Tris (e.g., TBS), Glycine, Ammonium Buffers.	These buffers contain primary amines that will react with and consume the TFP ester, significantly reducing conjugation efficiency.[5][6]
Co-solvent	Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO).	TCO-PEG4-TFP Ester is hydrophobic and should be dissolved in a dry, water-miscible organic solvent before addition to the aqueous reaction buffer.[5]
Molar Excess	10- to 50-fold molar excess of TCO-PEG4-TFP Ester over the protein.	A higher excess is recommended for lower protein concentrations (< 5 mg/mL) to drive the reaction kinetics towards conjugation.[5]
Reaction Temperature	Room Temperature (20-25°C) or 4°C.	Room temperature reactions are typically faster (30-120 minutes). Reactions at 4°C can proceed overnight for sensitive proteins.[5]
Reaction Time	30 minutes - 2 hours at Room Temperature; 4 hours - overnight at 4°C.	Incubation time can be optimized based on the reactivity of the protein and the desired degree of labeling.[5]
Quenching Agent	Tris Buffer (1 M, pH 8.0) or Hydroxylamine.	Added to a final concentration of 50-100 mM to consume any unreacted TFP ester and terminate the reaction.[5]

Experimental Protocols

This section provides a detailed protocol for the conjugation of TCO-PEG4-TFP Ester to a primary amine-containing protein.

Materials Required

• TCO-PEG4-TFP Ester

• Protein or other biomolecule with primary amines (in a suitable amine-free buffer)

• Reaction Buffer: e.g., 100 mM Sodium Phosphate, 150 mM NaCl, pH 8.0

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Desalting column or dialysis equipment for purification

Experimental Workflow Diagram

Caption: General workflow for protein conjugation with TCO-PEG4-TFP Ester.

Step-by-Step Protocol

• Preparation of Protein Solution:

  • Ensure the protein is in an amine-free buffer (e.g., PBS, pH 7.2-8.5). If the protein is in a buffer containing Tris or other primary amines, it must be exchanged into a suitable reaction buffer via dialysis or a desalting column.

  • Adjust the protein concentration to 1-10 mg/mL. For optimal results, a concentration of at least 2 mg/mL is recommended.[6]

• Preparation of TCO-PEG4-TFP Ester Solution:

  • Allow the vial of TCO-PEG4-TFP Ester to equilibrate to room temperature before opening to prevent moisture condensation.

  • Immediately before use, prepare a 10 mM stock solution of the TCO-PEG4-TFP Ester in anhydrous DMSO or DMF.[5] Vortex to ensure it is fully dissolved.

  • Note: TFP esters are moisture-sensitive. The stock solution should be used immediately.

• Conjugation Reaction:

  • Calculate the required volume of the TCO-PEG4-TFP Ester stock solution to achieve the desired molar excess (e.g., 20-fold molar excess).

  • While gently stirring or vortexing the protein solution, add the calculated volume of the TFP ester stock solution.

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight. The optimal time may vary depending on the specific protein.

• Quenching the Reaction:

  • To stop the conjugation reaction, add the Quenching Buffer (1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM.[5]

  • Incubate for an additional 15-30 minutes at room temperature. The primary amines in the Tris buffer will react with any remaining TFP ester.

• Purification of the Conjugate:

  • Remove the excess, unreacted TCO-PEG4-TFP reagent and reaction byproducts (e.g., tetrafluorophenol) by using a desalting column, spin filtration, or dialysis against a suitable storage buffer (e.g., PBS, pH 7.4).

  • The purified TCO-labeled protein is now ready for the subsequent click-chemistry reaction with a tetrazine-modified molecule or for storage.

Conclusion

The use of TCO-PEG4-TFP Ester for amine labeling offers a robust method for bioconjugation, largely due to its enhanced stability against hydrolysis compared to traditional NHS esters. By carefully controlling the reaction environment, particularly by using non-amine buffers within a pH range of 7.0 to 9.0, researchers can achieve high-efficiency conjugation. The protocols and data presented in this note serve as a comprehensive guide for drug development professionals and scientists to optimize their TFP ester-based bioconjugation strategies.

References

• 1. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Tetrafluorophenyl esters - Wikipedia [en.wikipedia.org]
• 4. lumiprobe.com [lumiprobe.com]
• 5. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 6. josephgroup.ucsd.edu [josephgroup.ucsd.edu]

Labeling Primary Amines on Proteins with TCO-PEG4-TFP Ester: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the covalent labeling of primary amines on proteins with TCO-PEG4-TFP Ester. This reagent is a key component in bioconjugation, enabling the attachment of a trans-cyclooctene (B1233481) (TCO) moiety to proteins, such as antibodies, for subsequent bioorthogonal "click" chemistry reactions with tetrazine-modified molecules.[1][2] This two-step strategy is widely employed in various applications, including the development of antibody-drug conjugates (ADCs), pre-targeted imaging, and cell-based assays.[3][4][5]

The TCO-PEG4-TFP Ester features a tetrafluorophenyl (TFP) ester, an amine-reactive group that forms a stable amide bond with primary amines, such as the side chain of lysine (B10760008) residues.[1][6] TFP esters exhibit greater stability towards hydrolysis in aqueous media compared to the more common N-hydroxysuccinimide (NHS) esters, leading to more efficient and reproducible labeling.[1][6] The hydrophilic 4-unit polyethylene (B3416737) glycol (PEG) spacer enhances the water solubility of the reagent and the resulting conjugate, and its flexibility minimizes steric hindrance, ensuring the reactivity of the TCO group for subsequent ligation.[1][7][8]

Chemical Principle

The labeling reaction involves the nucleophilic attack of a primary amine on the protein with the electrophilic TFP ester of the TCO-PEG4-TFP Ester. This results in the formation of a stable covalent amide bond and the release of tetrafluorophenol as a byproduct.

Figure 1: Chemical reaction for labeling primary amines with TCO-PEG4-TFP Ester.

Materials and Reagents

Reagent/Material	Supplier Example	Catalog Number Example	Notes
TCO-PEG4-TFP Ester	Vector Labs / BroadPharm	CCT-1398 / BP-22817	Store at -20°C, desiccated.[1][6]
Anhydrous Dimethyl Sulfoxide (DMSO)	Merck / SigmaAldrich	440140	For dissolving the TCO-PEG4-TFP Ester.
Amine-free Buffer (e.g., PBS, pH 7.4)	ThermoFisher / Invitrogen	10010023	For protein storage and purification.
Reaction Buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.5)	---	---	A pH of 8.0-9.0 is recommended for the labeling reaction.[5]
Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)	ThermoFisher / Invitrogen	AM9855G	To stop the labeling reaction.[9]
Spin Desalting Columns (e.g., Zeba™ Spin Desalting Columns, 40K MWCO)	ThermoFisher	89882	For buffer exchange and purification of the labeled protein.[9]
Protein of Interest (e.g., Monoclonal Antibody)	---	---	Must be in an amine-free buffer.

Experimental Protocols

Protocol 1: Preparation of Protein for Labeling

It is crucial to remove any buffers containing primary amines (e.g., Tris, glycine) or stabilizing proteins (e.g., BSA) from the protein solution, as these will compete with the labeling reaction.[9]

• Buffer Exchange: If your protein is in a buffer containing primary amines, perform a buffer exchange into an amine-free buffer such as Phosphate Buffered Saline (PBS), pH 7.4. This can be done using a spin desalting column or dialysis.[5][10]

• Concentration Adjustment: Adjust the protein concentration to 2-5 mg/mL in the amine-free buffer.[5]

Protocol 2: Labeling of Protein with TCO-PEG4-TFP Ester

The optimal molar ratio of TCO-PEG4-TFP Ester to protein may need to be determined empirically for each specific protein. A 10- to 20-fold molar excess is a common starting point.[4][5]

• Prepare TCO-PEG4-TFP Ester Solution: Immediately before use, dissolve the TCO-PEG4-TFP Ester in anhydrous DMSO to a concentration of 10 mg/mL.[5][9]

• Prepare Protein for Reaction: Adjust the buffer of the protein solution to a reaction buffer with a pH of 8.0-9.0 (e.g., 0.1 M sodium bicarbonate, pH 8.5).[5]

• Initiate Labeling Reaction: Add the calculated amount of the dissolved TCO-PEG4-TFP Ester to the protein solution. Mix gently by pipetting. The final concentration of DMSO in the reaction mixture should be kept below 10% to avoid protein precipitation.[4]

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.[4][5]

• Quench the Reaction: Add a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM to quench any unreacted TFP ester.[9][10]

• Incubation: Incubate for an additional 15 minutes at room temperature.[5]

Figure 2: Experimental workflow for labeling proteins with TCO-PEG4-TFP Ester.

Protocol 3: Purification of the TCO-Labeled Protein

It is essential to remove unreacted TCO-PEG4-TFP Ester and the quenching reagent from the labeled protein.

• Size-Exclusion Chromatography: Use a spin desalting column to perform a buffer exchange of the reaction mixture into a suitable storage buffer (e.g., PBS, pH 7.4). Repeat the buffer exchange step at least twice to ensure complete removal of unconjugated reagents.[5]

• Dialysis: Alternatively, the reaction mixture can be dialyzed against a large volume of PBS at 4°C with at least three buffer changes over 24-48 hours.[4]

Characterization of the Labeled Protein

The degree of labeling (DOL), which is the average number of TCO molecules conjugated per protein molecule, can be determined using various methods. For antibodies, a common method involves measuring the absorbance of the purified labeled antibody. If the TCO reagent contains a chromophore, spectrophotometric analysis can be used.[4] Alternatively, mass spectrometry can provide a more precise determination of the DOL.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Degree of Labeling (DOL)	- Presence of primary amines in the antibody buffer. - Insufficient molar excess of the labeling reagent. - pH of the reaction buffer is too low.	- Perform buffer exchange to an amine-free buffer. - Increase the molar ratio of TCO-PEG4-TFP Ester to the protein. - Ensure the reaction buffer pH is between 8.0 and 8.5.[4]
Protein Precipitation	- High concentration of organic solvent (DMSO) from the labeling reagent stock. - Over-labeling of the protein.	- Keep the volume of DMSO added below 10% of the total reaction volume. - Reduce the molar excess of the labeling reagent.[4]
Labeled Protein is Not Reactive in Subsequent Click Chemistry Steps	- Isomerization of trans-cyclooctene (TCO) to the less reactive cis-cyclooctene (CCO). - Steric hindrance at the labeling site.	- Use the labeled protein in the subsequent tetrazine ligation reaction as soon as possible after purification. - Store the purified, labeled protein at -80°C for long-term storage and avoid repeated freeze-thaw cycles.[11]

Quantitative Data Summary

Parameter	Typical Value/Range	Notes
Molar Excess of TCO-PEG4-TFP Ester	10- to 20-fold	May require optimization for specific proteins.[4][5]
Reaction pH	8.0 - 9.0	Optimal for the reaction of TFP esters with primary amines.[5]
Reaction Time	1 - 2 hours	At room temperature.[4][5]
Quenching Time	15 minutes	At room temperature.[5]
DMSO Concentration in Reaction	< 10% (v/v)	To prevent protein precipitation.[4]

Conclusion

The use of TCO-PEG4-TFP Ester provides an efficient and reliable method for the introduction of TCO moieties onto proteins for subsequent bioorthogonal conjugation. The enhanced stability of the TFP ester and the favorable properties of the PEG spacer make this reagent a valuable tool for researchers in bioconjugation and drug development. By following the detailed protocols and considering the troubleshooting guidelines provided, researchers can achieve successful and reproducible labeling of their proteins of interest.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. TCO-PEG4-NHS ester TCO click chemistry- Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 3. chemimpex.com [chemimpex.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. TCO-PEG4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]
• 7. escholarship.org [escholarship.org]
• 8. interchim.fr [interchim.fr]
• 9. furthlab.xyz [furthlab.xyz]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for TCO-PEG4-TFP Ester Conjugation

Audience: Researchers, scientists, and drug development professionals.

Introduction: This document provides detailed application notes and protocols for the conjugation of TCO-PEG4-TFP Ester to primary amine-containing biomolecules, such as proteins and antibodies. TCO-PEG4-TFP Ester is a heterobifunctional crosslinker used in bioorthogonal chemistry.[1][2] It features a trans-cyclooctene (B1233481) (TCO) group for reaction with tetrazines and a tetrafluorophenyl (TFP) ester for covalent linkage to primary amines.[3][4] The polyethylene (B3416737) glycol (PEG) spacer enhances water solubility and reduces steric hindrance.[4][5][6] TFP esters offer greater stability against hydrolysis in aqueous solutions compared to N-hydroxysuccinimide (NHS) esters, leading to more efficient and reproducible conjugations.[3][4]

Data Presentation: Incubation Parameters for TCO-PEG4-TFP Ester Conjugation

The following table summarizes the recommended incubation times and temperatures for the reaction of TCO-PEG4-TFP Ester with primary amines on biomolecules, as compiled from various supplier protocols. The optimal conditions for a specific application may require empirical determination.[7]

Temperature	Incubation Time	Molar Excess of TCO-PEG4-TFP Ester	Notes
Room Temperature (20-25°C)	30 - 60 minutes	10-fold (for protein conc. ≥ 5 mg/ml)	A common starting point for many proteins.[8]
Room Temperature (20-25°C)	1 - 3 hours	10- to 50-fold	Suitable for antibody conjugation.[9][10]
Room Temperature (20-25°C)	2 hours	Not specified	A general recommendation for protein labeling.[11]
Room Temperature (20-25°C)	4 - 12 hours	7.5 equivalents	Can be used for antibody-small molecule conjugation.[11]
On Ice / 4°C	2 hours	20- to 50-fold (for samples < 5 mg/ml)	An alternative to room temperature incubation.
On Ice / 4°C	Overnight (at least 12 hours)	Not specified	Recommended for longer reaction times at lower temperatures.[11]

Experimental Protocols

This section provides a detailed methodology for the conjugation of TCO-PEG4-TFP Ester to a primary amine-containing protein, such as an antibody.

Materials:

• TCO-PEG4-TFP Ester

• Protein/antibody to be labeled (in an amine-free buffer)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF)[11]

• Reaction Buffer: Amine-free buffer, pH 6-9. Phosphate-buffered saline (PBS), HEPES, or bicarbonate buffer are suitable.[11] Do not use buffers containing primary amines like Tris or glycine.

• Quenching Buffer: 1 M Tris-HCl, pH 8.0[5][10]

• Purification system: Desalting columns (e.g., Zeba™ Spin Desalting Columns) or dialysis equipment.[5][11]

Protocol Steps:

1. Preparation of Protein Sample:

• Ensure the protein is in an appropriate amine-free buffer at a concentration of 1-10 mg/mL.[8]
• If the protein solution contains primary amines (e.g., Tris, glycine) or stabilizing proteins (e.g., BSA), perform a buffer exchange using a desalting column or dialysis.[10]

2. Preparation of TCO-PEG4-TFP Ester Solution:

• TCO-PEG4-TFP Ester is moisture-sensitive.[11] Allow the vial to equilibrate to room temperature for at least 20 minutes before opening to prevent condensation.[10]
• Immediately before use, prepare a stock solution of TCO-PEG4-TFP Ester in anhydrous DMSO or DMF.[11] For example, dissolve 1 mg of the ester in 100 µL of DMSO to make a 10 mg/mL solution.[10]

3. Conjugation Reaction:

• Add the calculated molar excess of the TCO-PEG4-TFP Ester solution to the protein solution. The optimal molar excess depends on the protein concentration and may need to be determined empirically. A 10- to 50-fold molar excess is a common starting point.[8]
• Mix the reaction gently by pipetting.
• Incubate the reaction based on the desired conditions from the table above (e.g., 1 hour at room temperature or 2 hours on ice).[10] For sensitive biomolecules, incubation at 4°C may be preferable.[7]

4. Quenching the Reaction:

• To stop the conjugation reaction, add the Quenching Buffer (1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM.[5][10]
• Incubate for 5-15 minutes at room temperature or on ice.[10] This step ensures that any unreacted TFP ester is neutralized.

5. Purification of the Conjugate:

• Remove unreacted TCO-PEG4-TFP Ester and quenching buffer using a desalting column or dialysis.[5][11] Follow the manufacturer's instructions for the chosen purification method.

6. Storage:

• Store the purified TCO-labeled protein at 2-8°C, protected from light.[11] For long-term storage, the addition of sodium azide (B81097) to a final concentration of 0.02% (w/v) can be considered, provided it does not interfere with downstream applications.[11]

Visualizations

Chemical Reaction Pathway

Caption: TCO-PEG4-TFP Ester reacts with a primary amine to form a stable amide bond.

Experimental Workflow

Caption: Workflow for the conjugation of TCO-PEG4-TFP Ester to a protein.

References

• 1. chemimpex.com [chemimpex.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. TCO-PEG4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. interchim.fr [interchim.fr]
• 6. biocompare.com [biocompare.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. escholarship.org [escholarship.org]
• 10. furthlab.xyz [furthlab.xyz]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Quenching Unreacted TCO-PEG4-TFP Ester in Labeling Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for effectively quenching unreacted TCO-PEG4-TFP Ester in bioconjugation reactions. Following these guidelines will ensure the termination of the labeling reaction, prevent unwanted side reactions, and lead to cleaner, more well-defined conjugates for downstream applications in research, diagnostics, and drug development.

Introduction to TCO-PEG4-TFP Ester Labeling

TCO-PEG4-TFP (trans-cyclooctene-tetra(ethylene glycol)-tetrafluorophenyl) Ester is a popular amine-reactive labeling reagent used in bioconjugation. It enables the introduction of a trans-cyclooctene (B1233481) (TCO) moiety onto proteins, antibodies, and other biomolecules containing primary amines (e.g., lysine (B10760008) residues). The TCO group can then participate in a highly efficient and bioorthogonal "click chemistry" reaction with a tetrazine-labeled molecule. The tetrafluorophenyl (TFP) ester provides greater stability in aqueous solutions compared to its N-hydroxysuccinimide (NHS) ester counterpart, leading to more efficient and reproducible labeling.[1]

However, as with any amine-reactive labeling chemistry, it is crucial to quench any unreacted TCO-PEG4-TFP Ester after the desired labeling has occurred. Failure to do so can lead to continued, slow reaction with the target biomolecule or other components in the buffer, resulting in a heterogeneous product and potentially impacting the biological activity of the conjugate.

The Importance of Quenching

Quenching is the process of deactivating the remaining reactive TFP esters. This is typically achieved by adding a small molecule with a primary amine that will react with and consume the excess TCO-PEG4-TFP Ester. This step is critical for:

• Stopping the Labeling Reaction: Ensures a defined and reproducible degree of labeling.

• Preventing Non-Specific Labeling: Avoids the labeling of other molecules in subsequent steps.

• Improving Conjugate Homogeneity: Leads to a more uniform and well-characterized final product.

• Enhancing Stability: Prevents slow hydrolysis or unwanted reactions of the unreacted ester during storage.

Comparison of Common Quenching Agents

Several amine-containing small molecules can be used to quench unreacted TFP esters. The choice of quenching agent can depend on the specific biomolecule, downstream applications, and desired final buffer conditions. The most common and effective quenching agents are Tris (tris(hydroxymethyl)aminomethane) and glycine (B1666218).

Quenching Agent	Recommended Concentration	Incubation Time	Advantages	Considerations
Tris	50-100 mM	15-30 minutes	Highly efficient, readily available, commonly used in biological buffers.[2]	Can potentially reverse some cross-linking in specific applications (e.g., formaldehyde (B43269) fixation), though this is less of a concern for stable amide bonds formed from TFP esters.[3][4]
Glycine	50-100 mM	15-30 minutes	Simple amino acid structure, effective quenching agent.	May be slightly less efficient than Tris in some contexts.[5][6]
Lysine	20-50 mM	15-30 minutes	Contains two primary amines, potentially leading to faster quenching.	May be more expensive than Tris or glycine for this purpose.
Ethanolamine	20-50 mM	15-30 minutes	Effective quenching agent.	Less commonly used than Tris or glycine in standard bioconjugation protocols.

Experimental Protocols

General Workflow for Labeling and Quenching

The following diagram illustrates the general workflow for labeling a biomolecule with TCO-PEG4-TFP Ester followed by the essential quenching step.

Experimental workflow for TCO-PEG4-TFP Ester labeling and quenching.

Detailed Protocol for Quenching with Tris

This protocol assumes you have already performed the labeling of your biomolecule with TCO-PEG4-TFP Ester.

Materials:

• Labeling reaction mixture containing your biomolecule and unreacted TCO-PEG4-TFP Ester.

• Quenching Buffer: 1 M Tris-HCl, pH 8.0.

• Purification tools (e.g., desalting columns, dialysis cassettes).

Procedure:

• Prepare Quenching Agent: Have the 1 M Tris-HCl, pH 8.0 stock solution ready.

• Add Quenching Agent: To your labeling reaction mixture, add the 1 M Tris-HCl, pH 8.0 solution to a final concentration of 50-100 mM. For example, add 5-10 µL of 1 M Tris-HCl to a 100 µL reaction volume.

• Incubate: Gently mix and incubate the reaction for 15-30 minutes at room temperature.

• Purification: Proceed immediately to the purification step to remove the quenched TCO-PEG4-TFP Ester and the excess quenching agent. Desalting columns (spin or gravity-flow) or dialysis are common and effective methods.

Detailed Protocol for Quenching with Glycine

Materials:

• Labeling reaction mixture containing your biomolecule and unreacted TCO-PEG4-TFP Ester.

• Quenching Buffer: 1 M Glycine, pH 8.0.

• Purification tools (e.g., desalting columns, dialysis cassettes).

Procedure:

• Prepare Quenching Agent: Have the 1 M Glycine, pH 8.0 stock solution ready.

• Add Quenching Agent: To your labeling reaction mixture, add the 1 M Glycine, pH 8.0 solution to a final concentration of 50-100 mM.

• Incubate: Gently mix and incubate the reaction for 15-30 minutes at room temperature.

• Purification: Purify the labeled biomolecule from the quenched ester and excess glycine using an appropriate method such as a desalting column or dialysis.

Stability of the TCO Moiety

A critical consideration is the stability of the trans-cyclooctene (TCO) group during the labeling and quenching steps. The TCO moiety is generally stable in aqueous buffers.[2] However, it can be susceptible to isomerization to the unreactive cis-cyclooctene (CCO) form in the presence of thiols or copper.[7][8] The primary amine-based quenching agents described in this document (Tris, glycine) are not known to cause isomerization of the TCO group. Studies have shown TCO stability in the presence of amine nucleophiles.

Analytical Methods for Verification of Quenching

To ensure the quenching reaction is complete, analytical techniques can be employed to monitor the disappearance of the TCO-PEG4-TFP Ester and the formation of the labeled biomolecule.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC can be used to separate the unreacted TCO-PEG4-TFP Ester, the quenched ester, the unlabeled biomolecule, and the labeled biomolecule. By monitoring the chromatogram over time after the addition of the quenching agent, the disappearance of the peak corresponding to the active ester can be confirmed.

• Mass Spectrometry (MS): Mass spectrometry is a powerful tool to confirm the identity of the final labeled product. After purification, techniques like MALDI-TOF or LC-MS can be used to determine the mass of the biomolecule. An increase in mass corresponding to the addition of one or more TCO-PEG4 moieties confirms successful labeling. Analysis of the low molecular weight fraction of the quenched reaction mixture can also identify the mass of the quenched TCO-PEG4-quencher adduct, confirming the quenching reaction.

Signaling Pathway and Logical Relationship Diagrams

Chemical Reaction of TFP Ester with a Primary Amine

The following diagram illustrates the reaction of the TFP ester with a primary amine on a biomolecule and the subsequent quenching reaction.

Reaction of TFP ester with a primary amine and a quenching agent.

Conclusion

Proper quenching of unreacted TCO-PEG4-TFP Ester is a critical step in bioconjugation to ensure the production of well-defined, homogeneous, and stable biomolecular conjugates. The use of primary amine-containing reagents such as Tris or glycine at a final concentration of 50-100 mM for 15-30 minutes is a reliable and effective method to terminate the labeling reaction. Following the protocols outlined in this document will aid researchers, scientists, and drug development professionals in achieving high-quality results in their bioconjugation endeavors.

References

• 1. TCO-PEG4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]
• 2. interchim.fr [interchim.fr]
• 3. Second-generation method for analysis of chromatin binding with formaldehyde–cross-linking kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Studies on the Stability and Stabilization of trans- Cyclooctenes through Radical Inhibition and Silver (I) Metal Complexation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Purification of Proteins after Labeling with TCO-PEG4-TFP Ester

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides detailed protocols for the purification of proteins after covalent labeling with TCO-PEG4-TFP Ester. TCO-PEG4-TFP Ester is an amine-reactive labeling reagent used to introduce trans-cyclooctene (B1233481) (TCO) moieties onto proteins and other biomolecules. The TCO group is a key component in copper-free click chemistry, enabling rapid and specific conjugation to tetrazine-labeled molecules. The tetrafluorophenyl (TFP) ester provides a more hydrolysis-resistant alternative to the commonly used N-hydroxysuccinimide (NHS) esters, leading to more efficient and reproducible labeling in aqueous buffers.[1][2][3][4]

Proper purification after labeling is a critical step to remove unreacted TCO-PEG4-TFP Ester and other reaction byproducts, ensuring the purity and functionality of the TCO-labeled protein for downstream applications such as antibody-drug conjugation, in vivo imaging, and targeted drug delivery. The primary methods for purification are size-based, taking advantage of the significant size difference between the protein and the small-molecule labeling reagent.

Key Purification Methods

The most common and effective methods for purifying TCO-labeled proteins are size exclusion chromatography (SEC) and dialysis. The choice of method depends on the protein size, sample volume, and desired purity.

• Size Exclusion Chromatography (SEC): This is the preferred method for rapid and efficient removal of excess labeling reagent.[5][6] Desalting columns, such as spin columns or pre-packed gravity columns, are particularly useful for this purpose.[5][7] SEC separates molecules based on their hydrodynamic volume, allowing the larger labeled protein to elute while the smaller, unreacted TCO-PEG4-TFP Ester is retained in the column matrix.[8][9]

• Dialysis: This method is suitable for larger sample volumes and involves the use of a semi-permeable membrane with a specific molecular weight cutoff (MWCO) that retains the protein while allowing small molecules to diffuse out into a larger volume of buffer.[5]

Data Presentation

The following tables summarize typical quantitative data and parameters relevant to the purification of TCO-labeled proteins.

Table 1: Comparison of Purification Methods

Parameter	Size Exclusion Chromatography (Spin Column)	Dialysis
Principle	Separation based on molecular size	Diffusion across a semi-permeable membrane
Typical Protein Recovery	> 85%	> 90%
Purity (Removal of free label)	> 99%	> 99%
Processing Time	< 15 minutes	4 hours to overnight
Sample Volume	10 µL - 4 mL	100 µL - 100 mL
Advantages	Fast, high recovery, easy to use	Handles large volumes, gentle on proteins
Disadvantages	Potential for sample dilution	Time-consuming, potential for sample loss

Table 2: Recommended Parameters for Purification

Parameter	Recommendation	Rationale
SEC Column MWCO	5-7 kDa	To effectively separate the protein from the TCO-PEG4-TFP Ester (MW = 565.56 Da)
Dialysis Membrane MWCO	10-20 kDa	Ensures retention of the protein while allowing free passage of the labeling reagent.
Purification Buffer	PBS or other non-amine containing buffer, pH 7.2-7.4	Maintains protein stability and is compatible with downstream applications.
Storage of Purified Protein	-80°C in a cryoprotectant (e.g., glycerol)	Preserves the reactivity of the TCO group, which can isomerize over time.[4][5]

Experimental Protocols

Protocol 1: Labeling of Protein with TCO-PEG4-TFP Ester

This protocol describes the general procedure for labeling a protein with TCO-PEG4-TFP Ester.

Materials:

• Protein of interest

• TCO-PEG4-TFP Ester

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF)

• Amine-free buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.5)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Procedure:

• Buffer Exchange: Ensure the protein is in an amine-free buffer at a concentration of 1-5 mg/mL.[10] If the protein solution contains primary amines (e.g., Tris or glycine), perform a buffer exchange using a desalting column or dialysis.

• Prepare TCO-PEG4-TFP Ester Solution: Immediately before use, prepare a 10 mM stock solution of TCO-PEG4-TFP Ester in anhydrous DMSO or DMF.[7][10]

• Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-PEG4-TFP Ester solution to the protein solution.[7][10]

• Incubation: Incubate the reaction for 1 hour at room temperature with gentle mixing.[7][10]

• Quench Reaction: Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM. Incubate for 5 minutes at room temperature.[10]

• Purification: Proceed immediately to purification using either Protocol 2 or 3.

Protocol 2: Purification using Size Exclusion Chromatography (Spin Column)

This protocol is ideal for rapid purification of small to medium-sized samples.

Materials:

• Labeled protein reaction mixture from Protocol 1

• Desalting spin column (e.g., Zeba Spin Desalting Columns, 40K MWCO)

• Purification buffer (e.g., PBS, pH 7.4)

• Collection tubes

Procedure:

• Column Preparation: Prepare the desalting spin column according to the manufacturer's instructions. This typically involves removing the storage buffer by centrifugation.

• Column Equilibration: Equilibrate the column with the desired purification buffer. This is usually done by adding the buffer and centrifuging, repeating this step 2-3 times.

• Sample Application: Apply the quenched reaction mixture from Protocol 1 to the center of the column.

• Elution: Place the column in a clean collection tube and centrifuge according to the manufacturer's protocol to collect the purified, TCO-labeled protein.[11]

• Analysis: Analyze the purified protein to confirm labeling and determine concentration. The purified protein is now ready for downstream applications or storage.

Protocol 3: Purification using Dialysis

This protocol is suitable for larger sample volumes.

Materials:

• Labeled protein reaction mixture from Protocol 1

• Dialysis tubing or cassette with an appropriate MWCO (e.g., 10 kDa)

• Large volume of purification buffer (e.g., PBS, pH 7.4)

• Stir plate and stir bar

Procedure:

• Prepare Dialysis Membrane: Prepare the dialysis tubing or cassette according to the manufacturer's instructions. This may involve rinsing with water or buffer.

• Sample Loading: Load the quenched reaction mixture into the dialysis device.

• Dialysis: Place the dialysis device in a beaker containing a large volume (e.g., 1-2 L) of cold purification buffer. Stir the buffer gently on a stir plate at 4°C.

• Buffer Exchange: Change the dialysis buffer at least three times over a period of 4-24 hours to ensure complete removal of the unreacted labeling reagent.

• Sample Recovery: Carefully remove the purified protein solution from the dialysis device.

• Analysis: Determine the concentration of the purified TCO-labeled protein. The protein is now ready for use or storage.

Visualizations

Caption: Workflow for labeling and purification of TCO-modified proteins.

Caption: Troubleshooting logic for low yield of purified TCO-labeled protein.

References

• 1. Tetrafluorophenyl esters - Wikipedia [en.wikipedia.org]
• 2. vectorlabs.com [vectorlabs.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. TCO-PEG4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]
• 5. benchchem.com [benchchem.com]
• 6. Extending the limits of size exclusion chromatography: Simultaneous separation of free payloads and related species from antibody drug conjugates and their aggregates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. agilent.com [agilent.com]
• 9. researchgate.net [researchgate.net]
• 10. interchim.fr [interchim.fr]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for T-CO-PEG4-TFP Ester Bioconjugation to Cell Surface Proteins

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the use of TCO-PEG4-TFP Ester in the bioconjugation of cell surface proteins. TCO-PEG4-TFP Ester is a versatile amine-reactive labeling reagent that enables the covalent attachment of a trans-cyclooctene (B1233481) (TCO) moiety to proteins and other biomolecules.[1][2][3] The tetrafluorophenyl (TFP) ester offers enhanced stability in aqueous solutions compared to traditional N-hydroxysuccinimide (NHS) esters, leading to more efficient and reproducible labeling of primary amines, such as the lysine (B10760008) residues on the surface of proteins.[1][4] The incorporated TCO group can then undergo a rapid and highly specific bioorthogonal "click" reaction with a tetrazine-labeled molecule of interest. This two-step strategy is a cornerstone of modern bioconjugation, facilitating a wide range of applications from live-cell imaging to the development of antibody-drug conjugates (ADCs).[2][5][6] The polyethylene (B3416737) glycol (PEG4) spacer enhances the water solubility of the reagent and provides a flexible linker that minimizes steric hindrance.[3][4]

Data Presentation

Table 1: Properties of TCO-PEG4-TFP Ester

Property	Value	Reference
Molecular Formula	C₂₆H₃₅F₄NO₈	[1]
Molecular Weight	565.6 g/mol	[1]
Purity	>95% (HPLC)	[2]
Solubility	DMSO, DMF, THF, Acetonitrile, DCM	[1]
Storage	≤ -20°C, Desiccate	[1][2]
Reactive Group	2,3,5,6-tetrafluorophenyl (TFP) Ester	[1][4]
Reacts With	Primary amines (e.g., lysine residues)	[1][4]
Spacer Arm	PEG4 (hydrophilic)	[3][4]

Table 2: Key Parameters for TCO-Tetrazine Click Chemistry

Parameter	Value/Range	Notes	Reference
Second-Order Rate Constant	> 800 M⁻¹s⁻¹	Unprecedented kinetics for bioorthogonal reactions.	[7]
Reaction Time	30 minutes - 2 hours	Dependent on reactant concentrations.	[5][7]
Reaction pH	6.0 - 9.0	Efficient under mild, physiological conditions.	[5]
Biocompatibility	High	No cytotoxic copper catalyst required.	[6]
Chemoselectivity	High	TCO and tetrazine groups do not react with other functional groups in biological systems.	[6]

Table 3: Troubleshooting Guide for Live-Cell Labeling

Issue	Possible Cause	Suggested Solution	Reference
Weak or No Signal	Low expression of the target protein.	Verify protein expression via an alternative method (e.g., Western blot).	[8]
Inefficient labeling.	Increase the concentration of the TCO-reagent or the incubation time. Ensure the TCO moiety is accessible.	[8]
Photobleaching.	Reduce excitation light intensity and/or exposure time. Use an anti-fade mounting medium for fixed-cell imaging.	[8]
High Background Fluorescence	Incomplete removal of unbound probe.	Increase the number and duration of washing steps. Use a fresh, high-quality medium for washing.	[8]
Non-specific binding of the probe.	Decrease the concentration of the TCO-reagent. Reduce the incubation time.	[8]
Cell Toxicity	High concentration of the probe or DMSO.	Perform a dose-response curve to determine the optimal, non-toxic concentration. Ensure the final DMSO concentration is below 0.1%.	[8]

Experimental Protocols

Protocol 1: General Procedure for Labeling Proteins with TCO-PEG4-TFP Ester

This protocol describes the functionalization of a purified protein (e.g., an antibody) with a TCO moiety.

Materials:

• Protein of interest (in an amine-free buffer like PBS)

• TCO-PEG4-TFP Ester

• Anhydrous DMSO or DMF

• Reaction Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-9.0)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting spin column or dialysis equipment

Procedure:

• Protein Preparation:

  • Ensure the protein solution is at a concentration of 1-5 mg/mL in an amine-free buffer (e.g., PBS). If the buffer contains primary amines like Tris or glycine, perform a buffer exchange using a desalting spin column or dialysis.[5]

• TCO-PEG4-TFP Ester Solution Preparation:

  • Immediately before use, prepare a 10 mM stock solution of TCO-PEG4-TFP Ester in anhydrous DMSO or DMF.[5][9]

• Labeling Reaction:

  • Add a 10- to 20-fold molar excess of the TCO-PEG4-TFP Ester solution to the protein solution.[5] The optimal molar ratio may need to be determined empirically.

  • Incubate the reaction for 1 hour at room temperature or 2 hours on ice with gentle mixing.[9]

• Quench Reaction:

  • Stop the reaction by adding the Quenching Buffer to a final concentration of 50-100 mM.[5][9]

  • Incubate for 15 minutes at room temperature.[9]

• Purification:

  • Remove excess, unreacted TCO-PEG4-TFP Ester and quenching buffer by using a desalting spin column or by dialysis against an appropriate buffer (e.g., PBS).

Protocol 2: Labeling of Cell Surface Proteins on Live Cells

This protocol provides a general workflow for labeling cell surface proteins on live cells.

Materials:

• Adherent or suspension cells

• Complete cell culture medium

• TCO-PEG4-TFP Ester

• Anhydrous DMSO

• Phosphate-Buffered Saline (PBS)

• Tetrazine-functionalized probe (e.g., a fluorescent dye)

Procedure:

• Cell Preparation:

  • Culture cells to the desired confluency (typically 60-80%) in an appropriate culture vessel.

• Preparation of TCO-PEG4-TFP Ester Labeling Solution:

  • Prepare a 1 mM stock solution of TCO-PEG4-TFP Ester in anhydrous DMSO.

  • Dilute the stock solution in pre-warmed, serum-free cell culture medium or PBS to the desired final concentration. The optimal concentration (typically in the range of 10-100 µM) should be determined experimentally to ensure efficient labeling without compromising cell viability.[10]

• Live-Cell Labeling with TCO-PEG4-TFP Ester:

  • Wash the cells gently with pre-warmed PBS to remove any residual serum proteins.

  • Add the TCO-PEG4-TFP Ester labeling solution to the cells and incubate for 30-60 minutes at room temperature or 37°C.[11]

  • Gently wash the cells three times with pre-warmed PBS or complete cell culture medium to remove any unreacted TCO reagent.[10][11]

• Click Reaction with Tetrazine Probe:

  • Prepare the tetrazine-functionalized probe in a compatible buffer or medium at the desired concentration.

  • Add the tetrazine probe solution to the TCO-labeled cells.

  • Incubate for 30-60 minutes at room temperature or 37°C, protected from light if the probe is fluorescent.[10]

• Washing and Imaging:

  • Wash the cells three times with pre-warmed PBS or complete medium to remove the unbound tetrazine probe.

  • The cells are now ready for downstream applications such as fluorescence microscopy or flow cytometry.

Visualizations

Caption: Experimental workflow for a two-step cell surface protein labeling.

Caption: Potential impact of labeling on cell signaling pathways.

References

• 1. TCO-PEG4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]
• 2. chemimpex.com [chemimpex.com]
• 3. TCO-PEG4-TFP Ester | AxisPharm [axispharm.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. benchchem.com [benchchem.com]
• 6. TCO-PEG4-NHS ester TCO click chemistry- Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 7. interchim.fr [interchim.fr]
• 8. benchchem.com [benchchem.com]
• 9. furthlab.xyz [furthlab.xyz]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Live Cell Labeling with TCO-PEG4-TFP Ester: A Detailed Guide for Researchers

Abstract

This application note provides a comprehensive protocol for the use of TCO-PEG4-TFP Ester in live cell labeling experiments. It is intended for researchers, scientists, and drug development professionals engaged in cell biology, molecular imaging, and targeted therapeutics. The document outlines the chemical principles of the TCO-tetrazine ligation, a bioorthogonal reaction, and details the roles of the trans-cyclooctene (B1233481) (TCO), polyethylene (B3416737) glycol (PEG4), and tetrafluorophenyl (TFP) ester components. Detailed protocols for both the modification of amine-containing biomolecules and the subsequent labeling of live cells are provided. Furthermore, this note includes quantitative data to guide experimental design and a practical application in studying Epidermal Growth Factor Receptor (EGFR) signaling using a pre-targeting strategy.

Introduction

Live cell labeling is a cornerstone of modern biological research, enabling the real-time visualization and analysis of cellular processes in their native environment. Bioorthogonal chemistry, which involves chemical reactions that can occur within living systems without interfering with native biochemical processes, has revolutionized this field.[1] The inverse electron demand Diels-Alder (iEDDA) reaction between a trans-cyclooctene (TCO) and a tetrazine is a leading bioorthogonal reaction due to its exceptionally fast kinetics and high specificity.[2][3]

TCO-PEG4-TFP Ester is an amine-reactive labeling reagent designed to leverage this powerful chemistry. It allows for the covalent attachment of the TCO group to proteins, antibodies, or other biomolecules containing primary amines.[4][5] The key components of this reagent are:

• TCO (trans-cyclooctene): A strained alkene that serves as the reactive handle for the rapid and specific "click" reaction with a tetrazine-modified probe.[6]

• PEG4 (Polyethylene Glycol, 4 units): A hydrophilic spacer that enhances water solubility, reduces non-specific binding, and minimizes steric hindrance.[4]

• TFP (2,3,5,6-tetrafluorophenyl) Ester: A reactive group for amine modification that exhibits greater stability in aqueous media compared to the more common N-hydroxysuccinimide (NHS) esters, leading to more efficient and reproducible labeling.[4][5]

This application note will detail the use of TCO-PEG4-TFP Ester in a two-step labeling strategy, providing researchers with the necessary protocols and data to successfully implement this technology in their work.

Quantitative Data Summary

The following tables summarize key quantitative parameters for the use of TCO-PEG4-TFP Ester and the associated TCO-tetrazine ligation. This data is compiled from various sources and is intended to serve as a guide for experimental design. Optimal conditions may vary depending on the specific application.

Parameter	Value	Reference(s)
TCO-Tetrazine Reaction Rate	Up to 105 M-1s-1	[2]
Optimal pH for TFP Ester Conjugation	7.0 - 9.0	[7]
Recommended Molar Excess of TCO-PEG4-TFP Ester to Biomolecule	10 to 30-fold	[7]
Typical Incubation Time for Biomolecule-TCO Conjugation	1 - 2 hours at room temperature	[7]
Typical Incubation Time for TCO-Tetrazine Click Reaction in Cells	15 - 60 minutes at 37°C	[8]
Typical Tetrazine-Probe Concentration for Live Cell Labeling	1 - 10 µM	[8]

Table 1: Key Parameters for TCO-Based Bioconjugation and Live Cell Labeling.

Parameter	Typical Value	Notes
Labeling Efficiency of Biomolecule	> 80%	Dependent on biomolecule concentration and reaction conditions.
Cell Viability	> 95%	At typical working concentrations of tetrazine-probes.
Signal-to-Noise Ratio	High	The high specificity of the TCO-tetrazine reaction minimizes background fluorescence.

Table 2: Performance Metrics for Live Cell Labeling using TCO-Tetrazine Ligation.

Experimental Protocols

Protocol 1: Modification of an Antibody with TCO-PEG4-TFP Ester

This protocol describes the conjugation of TCO-PEG4-TFP Ester to an antibody. The same principles can be applied to other amine-containing proteins.

Materials:

• Antibody of interest in an amine-free buffer (e.g., PBS, pH 7.4)

• TCO-PEG4-TFP Ester

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column (e.g., Zeba™ Spin Desalting Columns)

Procedure:

• Antibody Preparation: Prepare the antibody solution at a concentration of 1-5 mg/mL in an amine-free buffer like PBS, pH 7.4.

• Reagent Preparation: Immediately before use, prepare a 10 mM stock solution of TCO-PEG4-TFP Ester in anhydrous DMF or DMSO.

• Conjugation Reaction: Add a 10- to 30-fold molar excess of the TCO-PEG4-TFP Ester stock solution to the antibody solution. The final concentration of the organic solvent should be kept below 10% to prevent denaturation of the antibody.

• Incubation: Incubate the reaction for 1-2 hours at room temperature with gentle mixing, protected from light.

• Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM. Incubate for 15 minutes at room temperature.

• Purification: Remove the excess, unreacted TCO-PEG4-TFP Ester using a desalting column equilibrated with the desired storage buffer for the antibody.

• Characterization (Optional): The degree of labeling (DOL) can be determined using mass spectrometry or by reacting the TCO-modified antibody with a tetrazine-fluorophore and measuring the absorbance.

Protocol 2: Live Cell Labeling using a Pre-targeting Strategy

This protocol outlines the labeling of live cells expressing a target protein using a TCO-modified antibody and a tetrazine-fluorophore.

Materials:

• Live cells expressing the target protein of interest

• TCO-modified antibody (from Protocol 1)

• Tetrazine-conjugated fluorescent probe

• Complete cell culture medium

• Live-cell imaging buffer (e.g., phenol (B47542) red-free medium)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed the cells in a suitable imaging vessel (e.g., glass-bottom dish) and allow them to adhere and grow to the desired confluency.

• Antibody Incubation (Pre-targeting): a. Dilute the TCO-modified antibody in complete cell culture medium to the desired final concentration (typically 1-10 µg/mL). b. Remove the existing medium from the cells and add the antibody solution. c. Incubate for 1-2 hours at 37°C in a CO₂ incubator to allow the antibody to bind to the target protein.

• Washing: Gently wash the cells three times with pre-warmed live-cell imaging buffer to remove any unbound antibody.

• Tetrazine-Fluorophore Incubation (Labeling): a. Dilute the tetrazine-fluorophore in pre-warmed live-cell imaging buffer to the desired final concentration (typically 1-10 µM). b. Add the tetrazine-fluorophore solution to the cells. c. Incubate for 15-60 minutes at 37°C in a CO₂ incubator.

• Final Wash: Gently wash the cells three times with pre-warmed live-cell imaging buffer to remove any unbound tetrazine-fluorophore.

• Imaging: Image the cells using a fluorescence microscope equipped with the appropriate filter set for the chosen fluorophore.

Application: Studying EGFR Signaling via Pre-targeting

The epidermal growth factor receptor (EGFR) is a receptor tyrosine kinase that plays a crucial role in cell proliferation, survival, and differentiation. Its dysregulation is implicated in various cancers. The pre-targeting strategy using TCO-modified anti-EGFR antibodies and tetrazine-probes offers a powerful method to study EGFR dynamics in live cells.[9][10]

First, a TCO-modified anti-EGFR antibody is administered to the cells and allowed to bind to the receptor. After washing away the unbound antibody, a tetrazine-conjugated fluorophore is added, which rapidly and specifically "clicks" to the TCO-tagged antibody, labeling the receptor for visualization. This approach can be used to track EGFR internalization, trafficking, and downstream signaling events upon ligand stimulation.

Caption: Simplified EGFR signaling pathway.

Experimental Workflow and Logic Diagrams

The following diagrams illustrate the experimental workflow for live cell labeling using the pre-targeting strategy and the underlying chemical logic.

Caption: Experimental workflow for pre-targeting live cells.

Caption: Chemical logic of the two-step labeling process.

Conclusion

TCO-PEG4-TFP Ester is a versatile and efficient reagent for the bioorthogonal labeling of live cells. The superior stability of the TFP ester ensures reliable conjugation to amine-containing biomolecules, while the rapid and specific TCO-tetrazine ligation enables robust labeling in the complex cellular environment. The protocols and data presented in this application note provide a solid foundation for researchers to employ this powerful tool in their studies of cellular dynamics, protein trafficking, and signaling pathways.

References

• 1. A Bone-Seeking Trans-Cyclooctene for Pretargeting and Bioorthogonal Chemistry: A Proof of Concept Study Using 99mTc- and 177Lu-Labeled Tetrazines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tetrazine ligation for chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. vectorlabs.com [vectorlabs.com]
• 5. TCO-PEG4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]
• 6. benchchem.com [benchchem.com]
• 7. interchim.fr [interchim.fr]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Site-Specific Protein Modification Using TCO-PEG4-TFP Ester: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the site-specific modification of proteins using TCO-PEG4-TFP Ester. This reagent is a valuable tool for bioconjugation, enabling the precise attachment of various molecules to proteins for applications in research, diagnostics, and therapeutics.

Introduction

Site-specific protein modification is crucial for the development of sophisticated bioconjugates such as antibody-drug conjugates (ADCs), imaging agents, and functionalized proteins for research.[1][2] TCO-PEG4-TFP Ester is an amine-reactive labeling reagent that facilitates a two-step bioconjugation strategy.[3][4] The core of this methodology lies in the highly efficient and bioorthogonal reaction between a trans-cyclooctene (B1233481) (TCO) group and a tetrazine (Tz) moiety.[5][6] This "click chemistry" reaction, known as the inverse-electron-demand Diels-Alder cycloaddition (IEDDA), is exceptionally fast and selective, proceeding readily in biological systems without the need for cytotoxic catalysts.[5][6][7]

The TCO-PEG4-TFP Ester reagent itself features three key components:

• Trans-Cyclooctene (TCO): A strained alkene that serves as the bioorthogonal reactive handle.[5][8] It is important to note that the TCO group has a limited half-life as it can isomerize to the less reactive cis-cyclooctene (CCO).[8]

• Polyethylene (B3416737) Glycol (PEG4): A flexible four-unit polyethylene glycol spacer that enhances water solubility and minimizes steric hindrance during conjugation.[3][4][6]

• Tetrafluorophenyl (TFP) Ester: A highly reactive group that readily forms stable amide bonds with primary amines, such as the side chains of lysine (B10760008) residues on proteins.[3][4] TFP esters exhibit greater stability towards hydrolysis in aqueous media compared to the more common N-hydroxysuccinimide (NHS) esters, leading to more efficient and reproducible labeling.[3][4][8]

Key Advantages of TCO-PEG4-TFP Ester

• High Stability: TFP esters are less susceptible to hydrolysis than NHS esters, providing a longer half-life in aqueous reaction buffers and leading to more consistent results.[3][4]

• Efficient and Specific Conjugation: The reaction of the TFP ester with primary amines is highly efficient, allowing for robust protein labeling. The subsequent TCO-tetrazine click reaction is extremely fast and bioorthogonal, ensuring specific conjugation to the desired molecule.[5][6]

• Enhanced Solubility: The hydrophilic PEG4 spacer improves the water solubility of the reagent and the resulting protein conjugate.[2][3]

• Reduced Steric Hindrance: The flexible PEG spacer minimizes steric hindrance, facilitating the interaction between the TCO-labeled protein and its tetrazine-functionalized binding partner.[3][6]

Applications

The versatility of TCO-PEG4-TFP Ester makes it suitable for a wide range of applications in research and drug development, including:

• Antibody-Drug Conjugate (ADC) Development: Precise attachment of cytotoxic drugs to antibodies for targeted cancer therapy.[1][2]

• In Vivo and In Vitro Imaging: Labeling proteins with imaging agents (e.g., fluorescent dyes, radioisotopes) for tracking and visualization.[9]

• PROTAC Development: Incorporation into Proteolysis Targeting Chimeras (PROTACs) to study ternary complex formation and cellular uptake.[9]

• Surface Immobilization: Attaching proteins to surfaces for applications in diagnostics and biomaterials.[2][7]

Quantitative Data Summary

The following tables provide key specifications and recommended reaction conditions for TCO-PEG4-TFP Ester.

Table 1: TCO-PEG4-TFP Ester Specifications

Property	Value
Molecular Weight	565.56 g/mol [3][8]
Chemical Formula	C26H35F4NO8[3][8]
Purity	>95% (HPLC)[3]
Appearance	Colorless to slightly yellow oil[3][4]
Solubility	DMSO, DMF, THF, Acetonitrile, Dichloromethane[3][8]
Storage Conditions	-20°C, desiccated[3][8]

Table 2: Recommended Reaction Parameters for Protein Labeling

Parameter	Recommended Value
Protein Concentration	1-5 mg/mL[5][10]
Reaction Buffer	Amine-free buffer (e.g., PBS, HEPES, Borate)[10]
Reaction pH	6.0 - 9.0[10]
Molar Excess of TCO-PEG4-TFP Ester	10- to 50-fold[11]
Reaction Time	30 minutes to 2 hours at room temperature, or overnight on ice[10][11]
Quenching Buffer	1 M Tris-HCl, pH 8.0[5]

Experimental Protocols

The following protocols provide a general framework for the site-specific modification of proteins using TCO-PEG4-TFP Ester. Optimization may be required for specific proteins and applications.

Protocol 1: Labeling of Proteins with TCO-PEG4-TFP Ester

This protocol describes the initial step of modifying a protein with the TCO moiety.

Materials:

• TCO-PEG4-TFP Ester

• Protein of interest

• Anhydrous DMSO or DMF

• Amine-free reaction buffer (e.g., PBS, pH 7.4)

• Quenching buffer (1 M Tris-HCl, pH 8.0)

• Desalting columns or dialysis equipment

Procedure:

• Protein Preparation:

  • Dissolve the protein of interest in the amine-free reaction buffer at a concentration of 1-5 mg/mL.[5][10]

  • If the protein solution contains primary amines (e.g., Tris or glycine), perform a buffer exchange into the reaction buffer using a desalting column or dialysis.[5]

• Reagent Preparation:

  • Immediately before use, prepare a stock solution of TCO-PEG4-TFP Ester in anhydrous DMSO or DMF (e.g., 10 mM).[5]

• Labeling Reaction:

  • Add the desired molar excess of the TCO-PEG4-TFP Ester solution to the protein solution. A 20-fold molar excess is a good starting point.[5]

  • Incubate the reaction for 1-2 hours at room temperature with gentle mixing.[5][11]

• Quench Reaction:

  • Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM to consume any unreacted TCO-PEG4-TFP Ester.[5][11]

  • Incubate for 5-15 minutes at room temperature.[11]

• Purification:

  • Remove excess, unreacted TCO-PEG4-TFP Ester and quenching buffer salts using a desalting column or dialysis.[5][10]

Protocol 2: TCO-Tetrazine Click Chemistry Conjugation

This protocol describes the second step, where the TCO-labeled protein is conjugated to a tetrazine-functionalized molecule.

Materials:

• TCO-labeled protein (from Protocol 1)

• Tetrazine-functionalized molecule of interest

• Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

• Prepare Reactants:

  • Prepare the TCO-labeled protein in the desired reaction buffer.

  • Dissolve the tetrazine-functionalized molecule in a compatible solvent.

• Click Reaction:

  • Add the tetrazine-functionalized molecule to the TCO-labeled protein solution. A slight molar excess (1.5-5.0 equivalents) of the more abundant reagent is recommended.[11]

  • Incubate the reaction mixture for 30 minutes to 4 hours at room temperature or 4°C.[5][11] Reaction progress can sometimes be monitored by the disappearance of the characteristic color of the tetrazine.[5]

• Purification (Optional):

  • If necessary, the final conjugate can be purified from unreacted starting materials using an appropriate method, such as size-exclusion chromatography.[5]

Mandatory Visualizations

Caption: Experimental workflow for protein modification.

Caption: Two-step reaction mechanism.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. benchchem.com [benchchem.com]
• 6. interchim.fr [interchim.fr]
• 7. mdpi.com [mdpi.com]
• 8. TCO-PEG4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]
• 9. benchchem.com [benchchem.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]

Technical Notes & Optimization

Troubleshooting low labeling efficiency with TCO-PEG4-TFP Ester

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with TCO-PEG4-TFP Ester for bioconjugation.

Troubleshooting Guide: Low Labeling Efficiency

Low labeling efficiency is a common challenge in bioconjugation. This guide addresses potential causes and provides systematic solutions to improve the performance of your experiments with TCO-PEG4-TFP Ester.

Issue 1: Unexpectedly Low or No Labeling

Possible Cause 1: Suboptimal Reaction Buffer

The pH and composition of your reaction buffer are critical for efficient labeling. TFP esters react with primary amines at a near-neutral to slightly basic pH.[1] Buffers containing primary amines, such as Tris or glycine, will compete with your target molecule for the TCO-PEG4-TFP Ester, significantly reducing labeling efficiency.[1][2][3]

Solution:

• pH: Ensure your reaction buffer has a pH between 7.0 and 9.0.[1][4] The optimal pH for TFP ester conjugation to amines is generally above 7.5.[4]

• Buffer Composition: Use non-amine-containing buffers like PBS (phosphate-buffered saline), HEPES, carbonate/bicarbonate, or borate (B1201080) buffer.[1]

• Purity: Use high-purity, amine-free buffers to avoid competing reactions.

Possible Cause 2: Inactive TCO-PEG4-TFP Ester

TCO-PEG4-TFP Ester is sensitive to moisture and can hydrolyze, rendering it non-reactive.[1][5] Improper storage or handling can lead to reagent degradation.

Solution:

• Storage: Store the reagent at -20°C and desiccated.[6][7]

• Handling: Before opening, allow the vial to equilibrate to room temperature to prevent moisture condensation.[1][8]

• Stock Solutions: Prepare stock solutions in an anhydrous organic solvent like DMSO or DMF immediately before use.[1][9][10] While stock solutions can be stored for a few days at low temperatures, fresh preparation is always recommended.[1]

Possible Cause 3: Low Molar Excess of TCO-PEG4-TFP Ester

An insufficient amount of the labeling reagent compared to the target molecule can result in incomplete labeling.[11]

Solution:

• Molar Ratio: Empirically optimize the molar excess of TCO-PEG4-TFP Ester. A common starting point is a 10 to 20-fold molar excess.[10][11]

• Protein Concentration: For protein concentrations ≥ 5 mg/mL, a 10-fold molar excess may be sufficient. For concentrations < 5 mg/mL, a 20- to 50-fold molar excess may be necessary.[1]

Issue 2: Inconsistent Labeling Results Between Experiments

Possible Cause 1: Inaccurate Quantification of Reactants

Variability in the concentration of your target molecule or the TCO-PEG4-TFP Ester will lead to inconsistent labeling outcomes.[11]

Solution:

• Protein Quantification: Use a reliable method like BCA or Bradford assay to determine the protein concentration before each experiment.[11]

• Reagent Preparation: Carefully prepare fresh stock solutions of TCO-PEG4-TFP Ester for each experiment to avoid variability from reagent degradation.[8]

Possible Cause 2: Presence of Competing Substances

Impurities in the biomolecule sample can compete for the labeling reagent.

Solution:

• Purification: Ensure your protein or antibody is highly pure (>95%).[12] Remove any carrier proteins (like BSA) or stabilizing agents containing primary amines.[2][9] Desalting columns or dialysis are effective for buffer exchange and removal of small molecule contaminants.[2]

Issue 3: Labeled Molecule Precipitates During or After Reaction

Possible Cause 1: High Degree of Labeling

Attaching too many hydrophobic TCO-PEG4-TFP Ester molecules can alter the solubility of your target biomolecule, leading to precipitation.[13]

Solution:

• Reduce Molar Excess: Lower the molar ratio of the labeling reagent to your target molecule to decrease the degree of labeling.[13]

Possible Cause 2: Organic Solvent Concentration

The addition of TCO-PEG4-TFP Ester dissolved in an organic solvent (like DMSO or DMF) can cause the protein to precipitate if the final solvent concentration is too high.[11]

Solution:

• Minimize Organic Solvent: Keep the volume of the organic solvent as low as possible while ensuring the reagent is fully dissolved.

Frequently Asked Questions (FAQs)

Q1: What is the advantage of using a TFP ester over an NHS ester?

A1: TFP (2,3,5,6-tetrafluorophenyl) esters exhibit greater stability towards hydrolysis in aqueous media compared to NHS (N-hydroxysuccinimide) esters.[6][14][15] This increased stability results in more efficient and reproducible labeling of biomolecules, as the competing hydrolysis reaction is less pronounced, especially at a more basic pH.[5][15]

Q2: What is the optimal pH for labeling with TCO-PEG4-TFP Ester?

A2: The optimal pH for conjugating TFP esters to primary amines is in the range of 7.0 to 9.0, with a preference for pH greater than 7.5.[1][4]

Q3: Can I use Tris buffer for my labeling reaction?

A3: No. Buffers containing primary amines, such as Tris or glycine, will compete with your target molecule for the TFP ester, leading to significantly lower labeling efficiency.[1][2][3]

Q4: How should I prepare and store my TCO-PEG4-TFP Ester?

A4: TCO-PEG4-TFP Ester should be stored at -20°C and protected from moisture.[6][7] To prevent condensation, allow the vial to reach room temperature before opening.[1][8] Prepare stock solutions in an anhydrous solvent like DMSO or DMF immediately before use.[1][9][10]

Q5: How can I remove unreacted TCO-PEG4-TFP Ester after the labeling reaction?

A5: Unreacted reagent can be removed using size-exclusion chromatography, such as a spin desalting column, or through dialysis.[2][8][9]

Data Presentation

Table 1: Influence of pH on the Stability of Activated Esters

pH	TFP Ester Half-life	NHS Ester Half-life
7.0	Longer	Shorter
8.0	Longer	Shorter
10.0	~10-fold longer than NHS ester	~39 minutes

Data adapted from studies on TFP and NHS ester surface stability, which indicate a similar trend in solution.[5]

Table 2: Recommended Molar Excess of TCO-PEG4-TFP Ester

Target Molecule Concentration	Recommended Molar Excess (Reagent:Molecule)
< 5 mg/mL	20- to 50-fold[1]
≥ 5 mg/mL	10-fold[1]
General Starting Point	10- to 20-fold[10][11]

Experimental Protocols

Protocol: General Procedure for Labeling a Protein with TCO-PEG4-TFP Ester

• Protein Preparation:

  • Dissolve the protein in an amine-free buffer (e.g., PBS, HEPES, Borate) at a pH of 7.5-8.5.[3][16]

  • Ensure the protein concentration is at least 2 mg/mL for optimal reaction efficiency.[3][9][16] If necessary, concentrate the protein using an appropriate method.[2]

  • If the protein solution contains any amine-containing substances, perform a buffer exchange using a desalting column or dialysis.[2][3]

• TCO-PEG4-TFP Ester Stock Solution Preparation:

  • Allow the vial of TCO-PEG4-TFP Ester to equilibrate to room temperature before opening.[1][8]

  • Immediately before use, dissolve the reagent in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[9][16]

• Labeling Reaction:

  • Add the desired molar excess of the TCO-PEG4-TFP Ester stock solution to the protein solution while gently vortexing.[11]

  • Incubate the reaction for 1 hour at room temperature or 2 hours on ice, protected from light.[1][9]

• Quenching the Reaction:

  • To stop the labeling reaction, add a quenching buffer such as 1M Tris to a final concentration of 50-100 mM.[1][9] Tris contains a primary amine that will react with and consume any excess TFP ester.

  • Incubate for 15 minutes on ice.[9]

• Purification:

  • Remove unreacted TCO-PEG4-TFP Ester and the quenching agent by passing the reaction mixture through a spin desalting column or by dialysis.[2][8][9]

• Characterization and Storage:

  • Determine the degree of labeling (DOL) using appropriate analytical methods.

  • Store the labeled protein under conditions appropriate for your specific biomolecule, typically at 4°C for short-term storage or -80°C for long-term storage.[8][12]

Visualizations

Caption: Experimental workflow for labeling a target protein with TCO-PEG4-TFP Ester.

Caption: Reaction of TCO-PEG4-TFP Ester with a primary amine and the competing hydrolysis side reaction.

References

• 1. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 4. precisepeg.com [precisepeg.com]
• 5. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. benchchem.com [benchchem.com]
• 9. furthlab.xyz [furthlab.xyz]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Troubleshooting Guides - Creative Biolabs [creative-biolabs.com]
• 13. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 14. vectorlabs.com [vectorlabs.com]
• 15. researchgate.net [researchgate.net]
• 16. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - JP [thermofisher.com]

Technical Support Center: Optimizing TCO-PEG4-TFP Ester Conjugation

Welcome to the technical support center for TCO-PEG4-TFP ester protein conjugation. This guide provides answers to frequently asked questions, troubleshooting advice for common issues, and detailed protocols to help you achieve optimal labeling results in your research.

Frequently Asked Questions (FAQs)

Q1: What is TCO-PEG4-TFP Ester and what is its primary use?

A1: TCO-PEG4-TFP Ester is a chemical reagent used for bioconjugation.[1][2][3] It contains three key components:

• TCO (trans-cyclooctene): A reactive group that participates in extremely fast and selective "click chemistry" reactions with tetrazine-modified molecules.[4][5]

• PEG4 (4-unit polyethylene (B3416737) glycol): A hydrophilic spacer that increases the water solubility of the reagent and the resulting conjugate, reduces aggregation, and minimizes steric hindrance.[1][2][4]

• TFP (2,3,5,6-tetrafluorophenyl) Ester: An amine-reactive group that forms a stable, covalent amide bond with primary amines (like the side chain of lysine (B10760008) residues) on proteins and other biomolecules.[1][2][6]

Its primary use is to label proteins or antibodies with a TCO group, preparing them for subsequent ligation to a tetrazine-tagged molecule of interest.

Q2: Why is the molar ratio of TCO-PEG4-TFP Ester to protein critical for optimization?

A2: The molar ratio (the moles of ester reagent per mole of protein) is a critical parameter because it directly controls the Degree of Labeling (DOL)—the average number of TCO molecules attached to each protein.

• Too Low a Ratio: Results in a low DOL, yielding insufficient signal or reactivity in downstream applications.

• Too High a Ratio: Can lead to protein precipitation, aggregation, or loss of biological activity if the labeling occurs on or near critical functional sites (e.g., antigen-binding sites).[7] Optimizing the molar ratio is essential to achieve a sufficient DOL without compromising the protein's integrity and function.[8]

Q3: What are the advantages of a TFP ester compared to a more common NHS ester?

A3: TFP esters offer a significant advantage over N-hydroxysuccinimide (NHS) esters in aqueous solutions. While both react with primary amines to form identical amide bonds, TFP esters are considerably more stable against spontaneous hydrolysis, especially at the neutral to basic pH values (7-9) required for efficient amine labeling.[1][2][6][8][9] This increased stability leads to more efficient and reproducible conjugations, as less of the reagent is wasted by the competing hydrolysis side-reaction.[1][2][10]

Q4: What are the optimal reaction conditions (buffer, pH, temperature) for this conjugation?

A4: Optimal conditions are key to a successful reaction. The key parameters are summarized in the table below. For reactions involving the TFP ester and a primary amine, a pH of 7–9 is recommended to facilitate the acylation of primary amines.[11][12] The reaction is typically performed for 1-2 hours at room temperature or overnight at 4°C for sensitive proteins.[7][11] It is crucial to use an amine-free buffer to prevent the buffer from competing with the protein for the reactive ester.[4]

Data & Reaction Parameters

The following tables provide recommended starting points for your experiments. Note that optimal conditions should be determined empirically for each specific protein.[11]

Table 1: Recommended Starting Molar Ratios

Protein Type	Suggested Starting Molar Ratio (Ester:Protein)	Considerations
Antibodies (e.g., IgG)	10:1 to 20:1	Start with 20:1 for a robust initial test.[4] Higher ratios can risk modifying amines in the antigen-binding site.
Other Proteins (e.g., BSA)	5:1 to 40:1	The optimal ratio depends on the number of available lysines and protein stability. Start with a few different ratios to find the best balance.[13]
Sensitive Proteins	3:1 to 10:1	Use lower ratios and milder conditions (e.g., 4°C) to preserve protein function.

Table 2: Key Reaction Parameters

Parameter	Recommended Condition	Notes
pH	7.0 - 9.0	Optimal labeling is often achieved at pH 8.0-8.5.[14] TFP esters are more stable to hydrolysis at this pH than NHS esters.[6][10]
Buffer	Amine-free buffer (e.g., PBS, Borate, Carbonate, HEPES)	Buffers containing primary amines like Tris or glycine (B1666218) will quench the reaction and must be avoided.[4][11][15]
Temperature	Room Temperature (20-25°C) or 4°C	Room temperature reactions are faster. 4°C can be used for sensitive proteins but may require longer incubation.[12]
Incubation Time	1 - 2 hours at Room Temp; Overnight (12+ hours) at 4°C	Monitor progress if possible, but these are standard starting times.[7][11]
Ester Solvent	Anhydrous DMSO or DMF	The TCO-PEG4-TFP ester should be dissolved in a dry organic solvent immediately before adding to the aqueous protein solution.[2][11][15]

Troubleshooting Guide

Q5: I am seeing a very low Degree of Labeling (DOL). What went wrong?

A5: Low DOL is a common issue that can be traced to several factors.

• Hydrolyzed Ester: The TFP ester, while more stable than NHS, can still hydrolyze. Ensure the reagent is stored properly in a desiccator at -20°C.[2] Always allow the vial to warm to room temperature before opening to prevent moisture condensation, and prepare the stock solution in anhydrous DMSO or DMF immediately before use.[4][11][15]

• Competing Amines: Your protein buffer may contain primary amines (e.g., Tris, glycine, sodium azide). These will react with and consume the ester.[4][15] Buffer-exchange your protein into an amine-free buffer like PBS or Borate buffer before starting the reaction.[4]

• Suboptimal Molar Ratio: The initial molar ratio may be too low. Try running the reaction again with a higher molar excess of the TFP ester (e.g., increase from 10:1 to 20:1 or 30:1).[13]

• Incorrect pH: If the buffer pH is too low (below 7), the primary amines on the protein will be protonated and less nucleophilic, slowing down the reaction. Confirm your buffer pH is within the optimal 7-9 range.[7]

Q6: My protein precipitated out of solution during or after the conjugation reaction. How can I prevent this?

A6: Protein precipitation is often caused by over-labeling or changes in solubility.

• High Degree of Labeling: Attaching too many TCO groups, which have a hydrophobic character, can lead to aggregation. Reduce the molar ratio of the TFP ester in your next experiment.

• Protein Concentration: Very high protein concentrations can sometimes increase the likelihood of aggregation during labeling. Try performing the reaction at a slightly lower protein concentration (e.g., 1-5 mg/mL).[4][11]

• Solvent Shock: Adding a large volume of the ester's organic solvent (DMSO/DMF) to the aqueous protein solution can cause precipitation. Ensure the volume of the added ester solution is minimal, typically less than 10% of the total reaction volume.

Q7: The biological activity of my protein is significantly reduced after labeling. What can I do?

A7: Loss of activity usually means that primary amines essential for the protein's function (e.g., in an enzyme's active site or an antibody's binding domain) have been modified.[7]

• Reduce the Molar Ratio: This is the most straightforward approach. A lower DOL reduces the statistical probability of modifying a critical residue.

• Modify Reaction pH: The reactivity of individual lysine residues can vary based on their local microenvironment and pKa. Slightly altering the reaction pH (e.g., from 8.5 to 7.5) may shift the labeling pattern away from the sensitive sites.

• Protect the Active Site: For some enzymes, you can perform the labeling reaction in the presence of a competitive inhibitor or substrate that binds to the active site, sterically protecting nearby amines from modification. The protecting ligand can then be removed during the purification step.

Visualized Workflows and Diagrams

Caption: Chemical reaction scheme for TCO-PEG4-TFP ester with a protein's primary amine.

Caption: Step-by-step experimental workflow for protein conjugation with TCO-PEG4-TFP ester.

Caption: A troubleshooting decision tree for diagnosing causes of low labeling efficiency.

Detailed Experimental Protocol

This protocol provides a general method for labeling a protein with TCO-PEG4-TFP Ester.

Materials:

• Protein of interest (in an amine-free buffer)

• TCO-PEG4-TFP Ester

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF)

• Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.4, or 100 mM Sodium Bicarbonate, pH 8.3

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification: Zeba™ Spin Desalting Columns or similar size-exclusion chromatography media.[15]

Procedure:

• Protein Preparation: a. If your protein is in a buffer containing amines (e.g., Tris), exchange it into the chosen amine-free Reaction Buffer. b. Adjust the protein concentration to 1-5 mg/mL.[4][11] Keep the solution on ice.

• TCO-PEG4-TFP Ester Stock Solution Preparation: a. Allow the vial of TCO-PEG4-TFP Ester to equilibrate to room temperature for at least 20 minutes before opening.[15] b. Immediately before use, prepare a 10 mM stock solution by dissolving the ester in anhydrous DMSO or DMF.[4] Vortex well to ensure it is fully dissolved.[11] Do not store the stock solution for later use.

• Conjugation Reaction: a. Calculate the volume of the ester stock solution needed to achieve the desired molar excess. For a starting point with an antibody (150 kDa), a 20-fold molar excess is common.[4] b. While gently vortexing the protein solution, add the calculated volume of the TFP ester stock solution. c. Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected from light.[11]

• Quench the Reaction (Optional but Recommended): a. To stop the reaction and remove any remaining reactive ester, add the Quenching Buffer to a final concentration of 50-100 mM (e.g., add 5-10 µL of 1 M Tris-HCl to a 100 µL reaction).[4] b. Incubate for 15-30 minutes at room temperature.[15]

• Purification of the Conjugate: a. Remove unreacted TCO-PEG4-TFP Ester and the TFP byproduct by using a spin desalting column appropriate for your protein's size.[4][11][15] b. Follow the manufacturer's instructions for column equilibration and sample loading to collect the purified TCO-labeled protein.

• Characterization and Storage: a. Determine the final concentration of the labeled protein using a protein assay (e.g., A280 measurement). b. The Degree of Labeling (DOL) can be determined via various methods, though it can be complex without a chromophore. If downstream quantification is needed, mass spectrometry is the most accurate method. c. Store the purified conjugate at 4°C, protected from light. For long-term storage, aliquot and freeze at -20°C or -80°C.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 3. chemimpex.com [chemimpex.com]
• 4. interchim.fr [interchim.fr]
• 5. TCO-PEG4-NHS ester TCO click chemistry- Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. escholarship.org [escholarship.org]
• 8. ulab360.com [ulab360.com]
• 9. Tetrafluorophenyl esters - Wikipedia [en.wikipedia.org]
• 10. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. benchchem.com [benchchem.com]
• 13. Optimizing the labeling of proteins | Molecular Devices [moleculardevices.com]
• 14. benchchem.com [benchchem.com]
• 15. furthlab.xyz [furthlab.xyz]

Technical Support Center: TCO-PEG4-TFP Ester Conjugation and Purification

Welcome to the technical support center for TCO-PEG4-TFP Ester applications. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in successfully removing unconjugated TCO-PEG4-TFP Ester from their reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What is TCO-PEG4-TFP Ester and what is it used for?

A1: TCO-PEG4-TFP Ester is a chemical reagent used for bioconjugation.[1] It contains a TCO (trans-cyclooctene) group, a PEG4 (polyethylene glycol) spacer, and a TFP (2,3,5,6-tetrafluorophenyl) ester.[2][3] It is primarily used to label proteins, antibodies, or other molecules containing primary amines (like lysine (B10760008) residues).[2][4] The TCO group can then react with a tetrazine-labeled molecule in a highly specific and efficient bioorthogonal "click" reaction.[5][6] The TFP ester is known for its high stability in aqueous solutions compared to more common NHS esters, leading to more efficient and reproducible labeling.[2][4]

Q2: Why is it crucial to remove unconjugated TCO-PEG4-TFP Ester after the labeling reaction?

A2: It is essential to remove any excess, unreacted TCO-PEG4-TFP Ester for several reasons:

• Downstream Reaction Interference: The unconjugated TCO ester can react with your tetrazine-labeled molecule of interest, leading to competitive inhibition and a lower yield of your desired final conjugate.

• Inaccurate Quantification: The presence of free TCO groups will interfere with methods used to determine the degree of labeling (DOL), which is the number of TCO molecules per protein/antibody.

• Cellular and In Vivo Effects: For in vivo studies, the presence of small molecule TCO can alter the pharmacokinetic properties of the conjugate and potentially lead to off-target effects.[7]

Q3: What are the common methods for removing unconjugated TCO-PEG4-TFP Ester?

A3: The most common methods are based on size-difference purification techniques that separate the large, labeled protein/antibody from the small, unconjugated TCO-PEG4-TFP Ester (Molecular Weight: 565.56 g/mol [2][3][8]). These include:

• Size Exclusion Chromatography (SEC) / Desalting Columns: Techniques like using PD-10 desalting columns or Zeba™ spin desalting columns are frequently cited for purifying antibody-TCO conjugates.[9][10][11][12]

• Dialysis: This is another effective method for removing small molecules from macromolecular solutions.

• Centrifugal Filtration: Devices like Amicon® Ultra centrifugal filters can be used for buffer exchange and to wash away low molecular weight contaminants.[12]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low yield of conjugated protein after purification	Protein Precipitation: The addition of the TCO-PEG4-TFP Ester, which is often dissolved in an organic solvent like DMSO or DMF, might cause the protein to precipitate.	- Minimize the volume of organic solvent added to the reaction mixture.- Perform the reaction at 4°C.- Ensure the protein concentration is appropriate (typically 1-5 mg/mL).[13]
Non-optimal Reaction pH: The reaction between the TFP ester and primary amines is pH-dependent. A pH that is too low will result in protonated amines, reducing their nucleophilicity.	- Maintain a reaction pH between 8.0 and 9.0 for optimal labeling. A common choice is a carbonate/bicarbonate buffer at pH 8.5.[9][12]
Hydrolysis of TFP Ester: Although more stable than NHS esters, TFP esters can still hydrolyze in aqueous buffers over time.[2][4]	- Prepare the TCO-PEG4-TFP Ester solution in anhydrous DMSO or DMF immediately before use.[12]- Do not store the reagent in aqueous solutions.
Unconjugated TCO-PEG4-TFP Ester still present after purification	Inadequate Separation: The chosen purification method may not be efficient enough for the sample volume or concentration.	- For desalting columns, ensure you do not exceed the recommended sample volume.- For dialysis, use a membrane with an appropriate molecular weight cut-off (MWCO), for example, 10-20 kDa for antibodies. Increase the number of buffer changes and the total dialysis volume.
Column Overloading: Too much sample applied to a desalting or SEC column can lead to poor separation.	- Follow the manufacturer's guidelines for the specific column being used regarding sample volume and concentration.
Degree of Labeling (DOL) is too high or too low	Incorrect Molar Ratio: The molar excess of TCO-PEG4-TFP Ester to protein will directly influence the final DOL.[10]	- To increase the DOL, increase the molar excess of the TCO ester. To decrease it, use a lower molar excess.- Typical starting points are a 10- to 20-fold molar excess of the ester.[13]
Inaccurate Protein Concentration: An incorrect estimation of the initial protein concentration will lead to an inaccurate calculation of the required amount of TCO ester.	- Accurately determine the protein concentration using a reliable method such as A280 absorbance or a BCA assay before starting the conjugation.[10]

Purification Method Comparison

Parameter	Size Exclusion / Desalting Columns	Dialysis	Centrifugal Filtration
Principle	Separation based on molecular size	Diffusion across a semi-permeable membrane based on a concentration gradient	Forced filtration through a semi-permeable membrane using centrifugal force
Processing Time	Fast (10-20 minutes)	Slow (overnight to 24 hours)	Moderate (30-60 minutes per cycle)
Sample Volume	0.1 mL to 3 mL (depending on the column)	Wide range (µL to Liters)	0.1 mL to 70 mL (depending on the device)
Efficiency of Removal	High	High (with sufficient buffer changes)	High (with multiple wash cycles)
Protein Recovery	High (>90%)	High (>90%)	Moderate to High (>85%)
Dilution of Sample	Yes	Yes (can be minimized)	No (sample is concentrated)
Ease of Use	Easy	Easy	Easy

Experimental Workflow and Protocols

The overall workflow for conjugating a protein or antibody with TCO-PEG4-TFP Ester and subsequently removing the unconjugated reagent is depicted below.

Caption: Workflow for protein conjugation with TCO-PEG4-TFP Ester and subsequent purification.

Protocol 1: Purification using a Spin Desalting Column (e.g., Zeba™ Spin Desalting Column)

This protocol is suitable for rapid purification of small sample volumes (typically < 0.5 mL).

Materials:

• TCO-conjugated protein reaction mixture

• Zeba™ Spin Desalting Column (e.g., 40K MWCO for antibodies)[10][12]

• Collection tubes

• Phosphate-buffered saline (PBS) or other desired buffer

• Microcentrifuge

Methodology:

• Column Equilibration:

  • Remove the column's bottom closure and loosen the cap. Place the column in a collection tube.

  • Centrifuge the column for 1-2 minutes at 1,500 x g to remove the storage buffer.[12]

  • Place the column in a new collection tube. Add 300-500 µL of your desired buffer (e.g., PBS) to the top of the resin bed.

  • Centrifuge again for 1-2 minutes at 1,500 x g. Discard the flow-through. Repeat this wash step at least two more times.[12]

• Sample Application and Purification:

  • Place the equilibrated column in a new, clean collection tube.

  • Carefully apply the entire reaction mixture to the center of the resin bed.

  • Centrifuge the column for 2 minutes at 1,500 x g to collect the purified, TCO-labeled protein.[12]

• Post-Purification:

  • The collected eluate contains your purified protein conjugate. The unconjugated TCO-PEG4-TFP Ester is retained in the column resin.

  • Proceed with downstream applications or characterization, such as measuring the protein concentration and determining the degree of labeling (DOL).

Protocol 2: Purification using a Gravity-Flow Desalting Column (e.g., PD-10 Desalting Column)

This protocol is suitable for larger sample volumes (up to 2.5 mL).

Materials:

• TCO-conjugated protein reaction mixture

• PD-10 Desalting Column

• Collection tubes or rack

• Phosphate-buffered saline (PBS) or other desired buffer

• Column stand

Methodology:

• Column Preparation:

  • Remove the top and bottom caps (B75204) from the column. Allow the excess storage buffer to drain out.

  • Place the column in a stand. Equilibrate the column by adding ~25 mL of your desired buffer (e.g., PBS). Allow the entire volume to pass through the column by gravity.

• Sample Application:

  • Allow the equilibration buffer to fully enter the packed bed.

  • Carefully load your reaction mixture (up to 2.5 mL) onto the top of the column bed.

  • Allow the sample to fully enter the packed bed.

• Elution:

  • Place a collection tube under the column outlet.

  • Add your desired buffer to the top of the column and begin collecting fractions. The larger, conjugated protein will elute first. The smaller, unconjugated TCO ester will be retained longer and elute in later fractions.

  • Typically, for a 2.5 mL sample load, you will add 3.5 mL of buffer and collect the eluate, which contains your purified product. Follow the manufacturer's specific instructions for optimal elution volumes.

• Post-Purification:

  • Combine the fractions containing your purified protein.

  • Measure the protein concentration and proceed with characterization.

The logical relationship for selecting a purification method based on sample volume is outlined below.

Caption: Decision tree for selecting a purification method based on sample volume.

References

• 1. chemimpex.com [chemimpex.com]
• 2. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 3. TCO-PEG4-TFP Ester | AxisPharm [axispharm.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. TCO-PEG4-NHS ester TCO click chemistry- Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 7. jnm.snmjournals.org [jnm.snmjournals.org]
• 8. precisepeg.com [precisepeg.com]
• 9. Bioorthogonal Masking of Circulating Antibody–TCO Groups Using Tetrazine-Functionalized Dextran Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Covalent Immobilization of Antibodies through Tetrazine-TCO Reaction to Improve Sensitivity of ELISA Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enhancing Reactivity for Bioorthogonal Pretargeting by Unmasking Antibody Conjugated trans-Cyclooctenes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. furthlab.xyz [furthlab.xyz]
• 13. benchchem.com [benchchem.com]

Navigating TCO-PEG4-TFP Ester: A Guide to Stability and Storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and proper storage of TCO-PEG4-TFP Ester. Below, you will find troubleshooting advice and frequently asked questions to ensure the successful application of this reagent in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for TCO-PEG4-TFP Ester?

For long-term stability, TCO-PEG4-TFP Ester should be stored at or below -20°C and kept desiccated.[1][2] It is crucial to prevent moisture condensation, which can compromise the integrity of the compound. When using the reagent, allow the vial to equilibrate to room temperature before opening.[3]

Q2: How should I handle the reagent for short-term use?

For short-term use, it is advisable to prepare fresh solutions of TCO-PEG4-TFP Ester immediately before your experiment.[4] If you need to store a stock solution, use an anhydrous solvent like DMSO or DMF and keep it frozen.[4] However, be aware that the trans-cyclooctene (B1233481) (TCO) moiety has a limited half-life and can isomerize to the non-reactive cis-cyclooctene (CCO), so prolonged storage of solutions is not recommended.[2][5]

Q3: What solvents are compatible with TCO-PEG4-TFP Ester?

TCO-PEG4-TFP Ester is soluble in a variety of organic solvents, including Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Tetrahydrofuran (THF), Acetonitrile, and Dichloromethane (DCM).[2][6] It is recommended to first dissolve the reagent in a dry, water-miscible organic solvent before diluting it into your final aqueous reaction buffer.[3][4]

Q4: What makes the TFP ester preferable to the more common NHS ester?

The 2,3,5,6-tetrafluorophenyl (TFP) ester offers significantly better stability against hydrolysis in aqueous media compared to N-hydroxysuccinimide (NHS) esters.[2][7][8] This increased stability leads to more efficient and reproducible labeling of amine-containing biomolecules.[7][8] While both esters react with primary amines to form a stable amide bond, the TFP ester's resilience to premature hydrolysis is a key advantage.[2][7]

Q5: What is the optimal pH for conjugation reactions with TCO-PEG4-TFP Ester?

Conjugation reactions with primary amines are most efficient at a near-neutral to slightly basic pH, typically in the range of 6-9.[4] For TFP esters specifically, a pH range greater than 7.5 is favored for optimal conjugation to amines.[9]

Troubleshooting Guide

This guide addresses common issues that may arise during experiments involving TCO-PEG4-TFP Ester.

Problem	Potential Cause	Recommended Solution
Low or No Conjugation Efficiency	Reagent Degradation: The TFP ester has hydrolyzed due to moisture, or the TCO group has isomerized.	- Ensure the reagent was stored properly at -20°C and desiccated. - Allow the vial to warm to room temperature before opening to prevent moisture condensation.[3] - Prepare fresh solutions of the reagent for each experiment.[4]
Incorrect Buffer Composition: The reaction buffer contains primary amines (e.g., Tris, glycine) or azides.	- Use non-amine-containing buffers such as PBS, HEPES, carbonate/bicarbonate, or borate (B1201080) buffers.[3][4] - Avoid buffers containing azides, as they can react with the TCO group.[3][4]
Suboptimal Reaction pH: The pH of the reaction buffer is too low.	- Adjust the pH of your reaction buffer to the optimal range of 7.5-9 for TFP ester conjugation.[4][9]
Insufficient Reagent Concentration: The molar excess of the TCO-PEG4-TFP Ester is too low.	- For protein concentrations ≥ 5 mg/mL, use a 10-fold molar excess of the reagent. For concentrations < 5 mg/mL, a 20- to 50-fold molar excess may be necessary.[4]
Poor Reproducibility	Inconsistent Reagent Activity: The reagent has degraded over time or between uses.	- Aliquot the reagent upon receipt to avoid multiple freeze-thaw cycles. - Always prepare fresh stock solutions for each set of experiments.
Variability in Reaction Conditions: Incubation times and temperatures are not consistent.	- Standardize incubation times and temperatures. Reactions can be performed at room temperature for 30-60 minutes or on ice for 2 hours.[4][10]
Unexpected Side Reactions or Aggregation	Hydrolysis of TFP Ester: The ester is reacting with water instead of the target amine.	- Minimize the time the reagent is in an aqueous buffer before the addition of the amine-containing molecule. - Ensure the protein solution is concentrated to favor the conjugation reaction.[4]
Hydrophobicity of the Reagent: The TFP group can impart hydrophobicity.	- First, dissolve the reagent in a water-miscible organic solvent like DMSO or DMF before adding it to the aqueous reaction mixture.[3][4]

Experimental Protocols & Methodologies

General Protocol for Protein Labeling

• Prepare the Protein: Dissolve the protein in an amine-free buffer (e.g., PBS, HEPES, Borate) at a pH between 7.5 and 9.0. A recommended protein concentration is 1-5 mg/mL.[10]

• Prepare the TCO-PEG4-TFP Ester Solution: Immediately before use, dissolve the TCO-PEG4-TFP Ester in anhydrous DMSO or DMF to a stock concentration of 10 mM.[10]

• Reaction: Add the desired molar excess of the TCO-PEG4-TFP Ester stock solution to the protein solution.

• Incubation: Incubate the reaction at room temperature for 60 minutes or at 4°C for 2 hours.[10]

• Quenching (Optional): The reaction can be stopped by adding a quenching buffer containing a primary amine, such as 1 M Tris-HCl, to a final concentration of 50-100 mM. Incubate for 5 minutes.[10]

• Purification: Remove excess, unreacted reagent using a desalting column or dialysis.[10]

Workflow for TCO-PEG4-TFP Ester Labeling and Troubleshooting

Fig 1. Experimental workflow and troubleshooting logic for protein labeling.

Stability and Degradation Pathway

Fig 2. Competing reaction pathways for TCO-PEG4-TFP Ester.

References

• 1. chemimpex.com [chemimpex.com]
• 2. TCO-PEG4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 5. TCO-PEG4-NHS ester, 1613439-69-2 | BroadPharm [broadpharm.com]
• 6. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. tebubio.com [tebubio.com]
• 9. precisepeg.com [precisepeg.com]
• 10. interchim.fr [interchim.fr]

Side reactions of TCO-PEG4-TFP Ester and how to avoid them

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for utilizing TCO-PEG4-TFP Ester in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is TCO-PEG4-TFP Ester and what are its primary applications?

TCO-PEG4-TFP Ester is a heterobifunctional crosslinker used in bioconjugation. It contains two reactive groups:

• A trans-cyclooctene (B1233481) (TCO) group, which reacts with tetrazine-functionalized molecules via a rapid and bioorthogonal inverse-electron-demand Diels-Alder (IEDDA) cycloaddition, often referred to as "click chemistry".[1][2][3]

• A tetrafluorophenyl (TFP) ester , which is an amine-reactive functional group that forms stable amide bonds with primary amines, such as the lysine (B10760008) residues on proteins.[4][5]

The PEG4 linker is a hydrophilic spacer that enhances water solubility and minimizes steric hindrance during conjugation.[3] This reagent is commonly used for a two-step labeling strategy: first, introducing the TCO handle onto a biomolecule, which can then be "clicked" with a tetrazine-modified molecule of interest (e.g., a fluorescent dye, a drug molecule, or another biomolecule).

Q2: What are the main side reactions I should be aware of when using TCO-PEG4-TFP Ester?

There are two primary side reactions to consider, one for each reactive group:

• Hydrolysis of the TFP ester: The TFP ester can react with water (hydrolyze), which renders it incapable of reacting with the desired primary amine. While TFP esters are significantly more stable against hydrolysis than N-hydroxysuccinimide (NHS) esters, especially at basic pH, this side reaction can still occur.[6][7][8]

• Isomerization of the TCO group: The reactive trans-cyclooctene (TCO) can isomerize to its unreactive cis-cyclooctene (CCO) form.[5] This process can be accelerated by the presence of thiols (found in reducing agents like dithiothreitol (B142953) or DTT) and may also be influenced by components in cell culture media and long-term storage.[9][10]

Q3: How does the stability of TFP esters compare to NHS esters?

TFP esters are demonstrably more stable towards hydrolysis than NHS esters, particularly in aqueous solutions at neutral to basic pH.[6][8] This increased stability provides a longer reaction window and can lead to more efficient and reproducible labeling of biomolecules.[4]

Q4: What is the optimal pH for reacting the TFP ester with amines?

The optimal pH for the reaction of TFP esters with primary amines is typically in the range of 7.5 to 8.5.[1] While the reaction can proceed at neutral pH, the rate is generally faster at a slightly basic pH. However, increasing the pH also increases the rate of the competing hydrolysis side reaction.[6]

Q5: Can I use reducing agents in my buffers when working with TCO-PEG4-TFP Ester?

Caution is advised when using reducing agents. Thiol-containing reducing agents, such as dithiothreitol (DTT), can promote the isomerization of the reactive TCO group to its inactive CCO form.[9] If a reducing agent is necessary, a non-thiol-based reductant like Tris(2-carboxyethyl)phosphine (B1197953) (TCEP) is a safer alternative, though its compatibility should still be tested for your specific experimental conditions.[11][12]

Troubleshooting Guides

Issue 1: Low or No Labeling with the TFP Ester

Possible Cause	Recommended Solution
Hydrolysis of the TFP ester	- Equilibrate the TCO-PEG4-TFP Ester reagent to room temperature before opening to prevent moisture condensation. - Use high-quality, anhydrous solvents (e.g., DMSO, DMF) for reconstitution. - Prepare the stock solution fresh immediately before use. - Optimize the reaction pH; while slightly basic pH increases the reaction rate with amines, a pH that is too high will accelerate hydrolysis.[6]
Presence of primary amines in the buffer	- Ensure your reaction buffer is free of primary amines (e.g., Tris, glycine).[13] - Perform a buffer exchange of your biomolecule into an appropriate amine-free buffer, such as phosphate-buffered saline (PBS), prior to the reaction.
Insufficient molar excess of the TCO reagent	- Increase the molar ratio of TCO-PEG4-TFP Ester to your biomolecule. A 10-20 fold molar excess is a common starting point for antibody labeling.[14][15]
Low protein concentration	- Concentrate your protein solution before labeling. Higher concentrations favor the bimolecular reaction with the TFP ester over the unimolecular hydrolysis reaction.

Issue 2: Low or No Yield in the Subsequent TCO-Tetrazine "Click" Reaction

Possible Cause	Recommended Solution
Isomerization of TCO to CCO	- Avoid long-term storage of the TCO-PEG4-TFP Ester and the TCO-labeled biomolecule.[5] - Avoid the use of thiol-containing reducing agents like DTT. If a reducing agent is required, consider using TCEP.[9][11] - If isomerization is suspected during storage, consider the use of radical inhibitors like Trolox, or storing the TCO reagent as a silver(I) complex.[9][16]
Degradation of the tetrazine reagent	- Ensure proper storage of the tetrazine-functionalized molecule, protected from light and moisture. - Prepare tetrazine solutions fresh for each experiment.
Suboptimal reaction conditions for the click reaction	- The TCO-tetrazine ligation is generally efficient over a pH range of 6-9.[2][17] - While the reaction is typically fast at room temperature (often complete within 30-60 minutes), for sensitive biomolecules, the reaction can be performed at 4°C for a longer duration.[17][18]
Steric hindrance	- The PEG4 linker is designed to minimize steric hindrance, but if you are conjugating very large molecules, this could still be a factor. Consider using a linker with a longer PEG chain if available.[3]

Data Presentation

Table 1: Comparison of Hydrolysis Half-Life for TFP and NHS Esters on a Self-Assembled Monolayer

pH	TFP Ester Half-Life (minutes)	NHS Ester Half-Life (minutes)
7.0	2240	1200
8.0	480	160
10.0	360	39
Data adapted from a study on self-assembled monolayers, which provides a relative comparison of stability.[6]

Table 2: Recommended Reaction Conditions for TCO-PEG4-TFP Ester Bioconjugation

Parameter	TFP Ester-Amine Reaction	TCO-Tetrazine Ligation
pH	7.5 - 8.5	6.0 - 9.0[2][17]
Temperature	Room Temperature (20-25°C)	4°C to 37°C[17][19]
Duration	30 - 60 minutes	10 - 120 minutes[18][19]
Solvent/Buffer	Amine-free buffers (e.g., PBS)	Aqueous buffers (e.g., PBS), cell culture media[2][19]

Experimental Protocols

Protocol 1: Labeling a Protein with TCO-PEG4-TFP Ester

• Buffer Exchange: Ensure your protein (e.g., antibody) is in an amine-free buffer (e.g., PBS, pH 7.5-8.0) at a concentration of 1-5 mg/mL. If the current buffer contains primary amines like Tris or glycine, perform a buffer exchange using a desalting column or dialysis.[20]

• Prepare TCO-PEG4-TFP Ester Stock Solution: Allow the vial of TCO-PEG4-TFP Ester to equilibrate to room temperature before opening. Prepare a 10 mM stock solution by dissolving the required amount in anhydrous DMSO or DMF. This stock solution should be prepared fresh immediately before use.[15]

• Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-PEG4-TFP Ester stock solution to the protein solution. Incubate the reaction for 1 hour at room temperature with gentle mixing, protected from light.[14][15]

• Quench the Reaction: To stop the labeling reaction, add a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM. Incubate for an additional 15-30 minutes at room temperature.[14]

• Purification: Remove the unreacted TCO-PEG4-TFP Ester and quenching agent by passing the reaction mixture through a desalting column or by using size-exclusion chromatography. The TCO-labeled protein is now ready for the subsequent click reaction.

Protocol 2: TCO-Tetrazine Click Reaction

• Reagent Preparation: Prepare a stock solution of the tetrazine-functionalized molecule in a suitable solvent (e.g., DMSO or aqueous buffer).

• Click Reaction: In a suitable reaction tube, combine the TCO-labeled protein with the tetrazine-functionalized molecule. A slight molar excess (1.05 to 1.5-fold) of the tetrazine reagent is often recommended.[21]

• Incubation: Incubate the reaction for 30-120 minutes at room temperature or 4°C.[18] The reaction progress can often be monitored by the disappearance of the characteristic color of the tetrazine (if it has one).

• Purification (Optional): Depending on the application, the final conjugate may need to be purified from any unreacted starting materials using an appropriate method such as size-exclusion chromatography.

Visualizations

Caption: Reaction pathways for the TFP ester moiety.

Caption: Reaction pathways for the TCO moiety.

Caption: A logical workflow for troubleshooting low conjugation yield.

References

• 1. researchgate.net [researchgate.net]
• 2. broadpharm.com [broadpharm.com]
• 3. benchchem.com [benchchem.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. TCO-PEG4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]
• 6. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lumiprobe.com [lumiprobe.com]
• 8. Tetrafluorophenyl esters - Wikipedia [en.wikipedia.org]
• 9. Studies on the Stability and Stabilization of trans-Cyclooctenes through Radical Inhibition and Silver (I) Metal Complexation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Conformationally Strained trans-Cyclooctene with Improved Stability and Excellent Reactivity in Tetrazine Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mstechno.co.jp [mstechno.co.jp]
• 12. A comparison between the sulfhydryl reductants tris(2-carboxyethyl)phosphine and dithiothreitol for use in protein biochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. furthlab.xyz [furthlab.xyz]
• 14. benchchem.com [benchchem.com]
• 15. interchim.fr [interchim.fr]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. atto-tec.com [atto-tec.com]
• 20. benchchem.com [benchchem.com]
• 21. benchchem.com [benchchem.com]

Technical Support Center: TCO-PEG4-TFP Ester Bioconjugation

Welcome to the technical support center for TCO-PEG4-TFP Ester bioconjugation. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions, ensuring the successful execution of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is TCO-PEG4-TFP Ester and how does it work?

A1: TCO-PEG4-TFP Ester is a dual-function molecule used in a two-step bioconjugation process.[1][2]

• Amine-Reactive TFP Ester: The 2,3,5,6-tetrafluorophenyl (TFP) ester is an amine-reactive group.[3][4] It readily reacts with primary amines (like the side chain of lysine (B10760008) residues or the N-terminus of a protein) to form a stable covalent amide bond.[3][4][5] This step attaches the "TCO-PEG4" portion to your biomolecule. TFP esters are generally more stable in aqueous solutions compared to N-hydroxysuccinimide (NHS) esters, leading to more efficient and reproducible labeling.[3][4][5]

• TCO (trans-cyclooctene): The TCO group is a strained alkene that is highly reactive towards tetrazine-functionalized molecules.[6] This reaction is an inverse electron-demand Diels-Alder (iEDDA) cycloaddition, a type of "click chemistry" known for its extremely fast reaction rates and high specificity, even at low concentrations.[7][8][9] The hydrophilic PEG4 (polyethylene glycol) spacer enhances water solubility and provides a flexible link to minimize steric hindrance.[1][4][6]

Q2: What are the main advantages of using a TFP ester over a more common NHS ester?

A2: The primary advantage of a TFP ester is its superior stability in aqueous media compared to NHS esters.[3][4][10] This increased stability against hydrolysis gives researchers a wider time window for the conjugation reaction and can lead to higher and more reproducible yields.[4] While both react with primary amines to form a stable amide bond, the reduced rate of hydrolysis for TFP esters is a significant benefit.[3][5]

Q3: My TCO-PEG4-TFP Ester reagent is a colorless oil. Is this normal?

A3: Yes, TCO-PEG4-TFP ester is often described as a colorless to slightly yellow oil.[1] This is the expected appearance of the pure product.

Q4: What is the recommended storage condition for TCO-PEG4-TFP Ester?

A4: The recommended storage condition is at -20°C, and it should be kept desiccated (dry).[1][3] It's crucial to allow the vial to warm to room temperature before opening to prevent moisture condensation, which can hydrolyze the TFP ester.[11] The TCO moiety itself has a limited shelf life and can isomerize to the non-reactive cis-cyclooctene (CCO), so long-term storage is not recommended.[3][12]

Troubleshooting Guide: Low Conjugation Yield

Low yield is a common issue in bioconjugation. The overall process involves two key reactions, and a low yield can originate from either the initial amine labeling step or the subsequent TCO-tetrazine ligation.

Part 1: Troubleshooting the TFP Ester-Amine Labeling Reaction

Issue	Possible Cause	Recommended Solution
Low or No Labeling	Incompatible Buffer: Buffers containing primary amines (e.g., Tris, glycine) will compete with the target biomolecule for the TFP ester.[11][13]	Perform a buffer exchange into an amine-free buffer such as PBS, HEPES, or bicarbonate buffer.[11][13]
Incorrect pH: The reaction is pH-dependent. At low pH, primary amines are protonated and less reactive. At very high pH, hydrolysis of the ester is accelerated.[13]	Adjust the reaction buffer to the optimal pH range for TFP esters, which is typically pH 7.5-8.5.[10]
Hydrolyzed/Degraded TFP Ester: The TFP ester is moisture-sensitive.[11] Preparing stock solutions long before use or improper handling can lead to hydrolysis.	Always allow the reagent vial to equilibrate to room temperature before opening. Prepare stock solutions in anhydrous DMSO or DMF immediately before use.[11][14]
Low Labeling Efficiency	Low Protein Concentration: The kinetics of the labeling reaction are concentration-dependent. Competing hydrolysis of the ester is more significant at low protein concentrations.[13][15]	If possible, concentrate your protein solution. A concentration of 2-20 mg/mL is often recommended.[14][15]
Insufficient Molar Excess: An inadequate amount of the TFP ester reagent will result in a low degree of labeling (DoL).	Increase the molar excess of the TCO-PEG4-TFP Ester. A 10- to 50-fold molar excess is a common starting point, depending on the protein concentration.[11]
Poor Amine Accessibility: The primary amines on your biomolecule may be sterically hindered or buried within the protein's structure.	Consider denaturing and then refolding the protein if its function can be recovered. Alternatively, using a reagent with a longer PEG spacer might help overcome some steric hindrance.

Part 2: Troubleshooting the TCO-Tetrazine Ligation (Click Reaction)

Issue	Possible Cause	Recommended Solution
Low Product Yield	Degraded TCO Moiety: The TCO group can isomerize to a non-reactive form over time, especially with improper storage.[12]	Use freshly labeled biomolecules for the best results. Ensure the TCO-PEG4-TFP Ester has been stored correctly at -20°C and is within its recommended shelf life.
Incorrect Stoichiometry: An improper molar ratio of TCO to tetrazine can lead to an incomplete reaction.	While a 1:1 ratio is theoretical, using a slight excess (e.g., 1.5-2 fold) of the tetrazine-functionalized molecule can help drive the reaction to completion.[16]
Steric Hindrance: The TCO and tetrazine moieties on large biomolecules may be unable to approach each other effectively.	The PEG4 spacer is designed to reduce this, but if hindrance is suspected, ensure adequate incubation time. In future experiments, a longer PEG spacer could be considered.[4]
Precipitation of Reactants: One of the components may not be fully soluble in the reaction buffer, leading to a lower effective concentration.	Ensure all components are fully dissolved. The PEG spacer enhances water solubility, but for very hydrophobic molecules, the addition of a small amount of a water-miscible organic solvent (e.g., DMSO) may be necessary.[1]

Experimental Protocols & Data

Key Reaction Parameters

This table summarizes the key quantitative parameters for optimizing your bioconjugation.

Parameter	TFP Ester - Amine Labeling	TCO - Tetrazine Ligation	Comments
pH	7.5 - 8.5[10]	6.0 - 9.0[17]	The TFP-amine reaction is more pH-sensitive. The TCO-tetrazine reaction is robust across a wider pH range.
Buffer	Amine-free (PBS, HEPES, Bicarbonate)[11][13]	Most common buffers (PBS)[17]	Avoid Tris and glycine (B1666218) in the labeling step.
Stoichiometry	10-50 fold molar excess of TFP Ester	1.5-2 fold molar excess of Tetrazine[17][16]	Optimize based on biomolecule concentration and desired degree of labeling.
Temperature	Room Temperature or 4°C[13]	Room Temperature or 4°C[2]	4°C can reduce ester hydrolysis but may require longer incubation.[13]
Incubation Time	30 min - 2 hours[11]	30 min - 2 hours[2]	TCO-tetrazine ligation is often complete within minutes due to fast kinetics.[2][8]

Protocol 1: General Procedure for Labeling a Protein with TCO-PEG4-TFP Ester

• Prepare the Protein:

  • Ensure your protein is in an amine-free buffer (e.g., 1X PBS, 0.1 M sodium bicarbonate). If not, perform a buffer exchange using a desalting column or dialysis.

  • Adjust the protein concentration to 2-10 mg/mL. Reactions are less efficient at lower concentrations.[13][15]

  • Adjust the pH of the buffer to be within the 7.5-8.5 range.[10]

• Prepare TCO-PEG4-TFP Ester Stock Solution:

  • Allow the vial of TCO-PEG4-TFP Ester to equilibrate to room temperature before opening.[11]

  • Prepare a stock solution of 10 mg/mL in an anhydrous solvent like DMSO or DMF.[14] This solution should be prepared fresh immediately before use.[11]

• Labeling Reaction:

  • Calculate the required volume of the TFP ester solution to achieve the desired molar excess (e.g., a 20-fold molar excess for a protein at 5 mg/mL).

  • Add the TFP ester stock solution to the protein solution while gently vortexing.

  • Incubate the reaction for 1 hour at room temperature or 2 hours on ice.[14]

• Quench the Reaction:

  • To stop the reaction, add a quenching buffer like 1 M Tris-HCl, pH 8.0, to a final concentration of 50-100 mM.[2][14] The primary amines in Tris will react with any remaining TFP ester.

  • Incubate for an additional 15-30 minutes at room temperature.[2]

• Purify the TCO-labeled Protein:

  • Remove the unreacted TCO-PEG4-TFP Ester and quenching buffer by using a desalting column (e.g., Zeba™ Spin Desalting Columns) or through dialysis against an appropriate buffer (e.g., PBS, pH 7.4).[14]

Protocol 2: TCO-Tetrazine Click Reaction

• Prepare Reactants:

  • Have your purified TCO-labeled protein in a suitable buffer (e.g., PBS, pH 7.4).

  • Prepare a stock solution of your tetrazine-functionalized molecule in a compatible solvent (e.g., DMSO or water).

• Click Reaction:

  • Combine the TCO-labeled protein and the tetrazine-functionalized molecule. A slight molar excess (1.5-2x) of the tetrazine component is often used to ensure complete consumption of the labeled protein.[17][16]

  • Incubate the reaction for 30-60 minutes at room temperature.[17] Due to the rapid kinetics, the reaction is often complete in a shorter time.

• Purification (if necessary):

  • If the excess tetrazine reagent or any byproducts need to be removed for downstream applications, purify the final conjugate using size-exclusion chromatography (SEC) or a desalting column appropriate for your biomolecule's size.[17]

References

• 1. chemimpex.com [chemimpex.com]
• 2. benchchem.com [benchchem.com]
• 3. TCO-PEG4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tetrazine ligation for chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 10. precisepeg.com [precisepeg.com]
• 11. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 12. TCO-PEG4-NHS ester, 1613439-69-2 | BroadPharm [broadpharm.com]
• 13. benchchem.com [benchchem.com]
• 14. furthlab.xyz [furthlab.xyz]
• 15. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Handling Hydrophobic TFP Esters in Aqueous Solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with hydrophobic tetrafluorophenyl (TFP) esters in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What are TFP esters and why are they used in bioconjugation?

Tetrafluorophenyl (TFP) esters are amine-reactive chemical crosslinkers used to form stable amide bonds with primary amines on biomolecules such as proteins, peptides, and amine-modified oligonucleotides.[1][2][3] They are often preferred over N-hydroxysuccinimide (NHS) esters due to their increased stability against spontaneous hydrolysis in aqueous solutions, especially at the basic pH levels typically used for conjugation reactions.[1][3][4][5][6][7] This enhanced stability can lead to more efficient and reproducible labeling of biomolecules.[1][5][6]

Q2: What are the main challenges when working with hydrophobic TFP esters in aqueous solutions?

The primary challenge is the low aqueous solubility of many TFP esters.[4] This can lead to several issues during experiments:

• Precipitation: The hydrophobic TFP ester may precipitate out of the aqueous reaction buffer, reducing its availability to react with the target biomolecule.

• Low Reaction Yield: Poor solubility can lead to low conjugation efficiency and inconsistent results.

• Difficulty in Handling: Preparing a homogenous reaction mixture can be challenging.

Another key challenge is the competing hydrolysis reaction, where the TFP ester reacts with water and becomes non-reactive. While more stable than NHS esters, TFP esters will still hydrolyze over time in aqueous environments.[4][8]

Q3: What is the recommended procedure for dissolving hydrophobic TFP esters for use in aqueous reactions?

The standard method is to first dissolve the hydrophobic TFP ester in a minimal amount of a dry, water-miscible organic solvent to create a concentrated stock solution.[8][9] Commonly used solvents include anhydrous dimethyl sulfoxide (B87167) (DMSO) and N,N-dimethylformamide (DMF).[4][8] This stock solution is then added dropwise to the aqueous reaction buffer containing the biomolecule, with gentle mixing, to initiate the conjugation reaction.[9][10] It is crucial to use anhydrous solvents to prevent premature hydrolysis of the TFP ester in the stock solution.[4][10]

Q4: What are suitable alternatives to DMSO for dissolving hydrophobic TFP esters?

If DMSO is not suitable for your application, for instance, due to cellular toxicity, several alternatives can be considered.[11][12] These include:

• N,N-Dimethylformamide (DMF)[4][13]

• N-Methyl-2-pyrrolidone (NMP)[13]

• Dimethylacetamide (DMAc)[4][13]

• Zwitterionic liquids (ZIL) have been proposed as a biocompatible alternative to DMSO for solubilizing hydrophobic compounds.[12][14]

It is important to test the compatibility of any alternative solvent with your specific biomolecule and reaction conditions.

Q5: What are the optimal reaction conditions for bioconjugation with TFP esters?

Optimal conditions can vary depending on the specific TFP ester and biomolecule, but general guidelines are summarized in the table below. The reaction is most efficient at a slightly basic pH, which promotes the deprotonation of primary amines, making them more nucleophilic.[1]

Troubleshooting Guide

Problem 1: Low Conjugation Yield

Potential Cause	Troubleshooting Steps
Hydrolysis of TFP Ester	TFP esters are moisture-sensitive.[8] Always allow the reagent vial to come to room temperature before opening to prevent moisture condensation.[8] Prepare stock solutions in anhydrous solvent immediately before use.[8] While TFP esters are more stable than NHS esters, prolonged incubation in aqueous buffer will lead to hydrolysis.[1][4] Consider optimizing the reaction time.
Precipitation of TFP Ester	The hydrophobic TFP ester may be precipitating out of the aqueous solution. Ensure the final concentration of the organic co-solvent is kept to a minimum (typically <10%) to avoid this and to prevent denaturation of proteins.[10] Add the TFP ester stock solution slowly to the reaction mixture while vortexing to aid in dispersion.[10]
Suboptimal pH	The optimal pH range for TFP ester conjugation with primary amines is typically 7-9.[1][8] Working outside of this range can significantly decrease reaction efficiency. Verify the pH of your reaction buffer.
Insufficient Molar Excess	For dilute protein solutions (< 5 mg/mL), a higher molar excess of the TFP ester (20- to 50-fold) may be required to achieve sufficient labeling.[8] For more concentrated protein solutions (≥ 5 mg/mL), a 10-fold molar excess is a good starting point.[8]
Presence of Competing Nucleophiles	Ensure your reaction buffer does not contain primary amines, such as Tris or glycine, as these will compete with your target biomolecule for reaction with the TFP ester.[8]

Problem 2: Protein Precipitation or Aggregation During Reaction

Potential Cause	Troubleshooting Steps
High Concentration of Organic Co-solvent	A high concentration of organic solvent (e.g., DMSO, DMF) can denature proteins, leading to precipitation. Use the most concentrated stock solution of your TFP ester as possible to minimize the final volume of organic solvent in the reaction mixture (ideally below 10%).[10]
Over-labeling of the Protein	A high degree of modification of the protein's surface amines can alter its properties and lead to aggregation. Reduce the molar excess of the TFP ester or shorten the reaction time.
Solvent Incompatibility	If protein precipitation occurs with DMSO, consider testing an alternative compatible organic solvent such as DMF.[10]

Data Presentation

Table 1: Recommended Reaction Parameters for TFP Ester Bioconjugation

Parameter	Recommended Range	Notes
pH	7.0 - 9.0[1][8]	Optimal reactivity is typically observed at a slightly basic pH.
Reaction Buffer	PBS, HEPES, Borate, Bicarbonate[8]	Avoid buffers containing primary amines (e.g., Tris, Glycine).[8]
Molar Excess of TFP Ester	10 to 50-fold	Use a higher excess for more dilute biomolecule solutions.[8]
Reaction Temperature	4°C to Room Temperature (25°C)	Lower temperatures can be used for sensitive biomolecules, but may require longer reaction times.[9]
Reaction Time	30 minutes to 4 hours[8][9]	Monitor reaction progress to determine the optimal time.
Organic Co-solvent Concentration	< 10%	Minimize to prevent biomolecule denaturation and precipitation.[10]

Experimental Protocols

Protocol 1: General Procedure for Labeling a Protein with a Hydrophobic TFP Ester

• Prepare the Protein Solution:

  • Dissolve the protein in an amine-free buffer (e.g., PBS, HEPES) at a pH between 7.0 and 9.0.

  • The protein concentration should ideally be between 1-10 mg/mL.[10]

• Prepare the TFP Ester Stock Solution:

  • Allow the vial of the hydrophobic TFP ester to equilibrate to room temperature before opening.

  • Immediately before use, dissolve the TFP ester in a minimal volume of anhydrous DMSO or DMF to create a concentrated stock solution (e.g., 10 mM).[8]

• Perform the Conjugation Reaction:

  • While gently vortexing the protein solution, add the desired molar excess of the TFP ester stock solution dropwise.[10]

  • Incubate the reaction at room temperature for 30 minutes to 2 hours, or at 4°C for 2 hours to overnight.[8][9]

• Quench the Reaction (Optional):

  • To stop the reaction, add a quenching buffer containing a primary amine, such as Tris or glycine, to a final concentration of 20-100 mM.[8]

  • Incubate for an additional 15-30 minutes at room temperature.[8][9]

• Purify the Conjugate:

  • Remove unreacted TFP ester and byproducts by size-exclusion chromatography (e.g., gel filtration) or dialysis.[10]

Visualizations

Figure 1: Experimental workflow for protein conjugation with a TFP ester.

Figure 2: Competing reaction pathways for TFP esters in aqueous solution.

References

• 1. BP Fluor 594 TFP Ester | BroadPharm [broadpharm.com]
• 2. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 3. lumiprobe.com [lumiprobe.com]
• 4. researchgate.net [researchgate.net]
• 5. vectorlabs.com [vectorlabs.com]
• 6. vectorlabs.com [vectorlabs.com]
• 7. Tetrafluorophenyl esters - Wikipedia [en.wikipedia.org]
• 8. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 9. precisepeg.com [precisepeg.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Non-aqueous, zwitterionic solvent as an alternative for dimethyl sulfoxide in the life sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

TCO-PEG4-TFP Ester reaction kinetics and completion time

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with TCO-PEG4-TFP Ester.

Frequently Asked Questions (FAQs)

Q1: What is the TCO-PEG4-TFP ester and what are its primary applications?

TCO-PEG4-TFP ester is a bioconjugation reagent. It contains a Trans-Cyclooctene (B1233481) (TCO) group, a tetraethylene glycol (PEG4) spacer, and a 2,3,5,6-tetrafluorophenyl (TFP) ester. This structure allows for a two-step bioconjugation process:

• Amine Labeling: The TFP ester reacts with primary amines (like the side chain of lysine (B10760008) residues in proteins) to form a stable amide bond. This step attaches the TCO-PEG4 moiety to the biomolecule of interest.[1][2][3]

• Click Chemistry: The TCO group then specifically and rapidly reacts with a tetrazine-labeled molecule in a bioorthogonal "click" reaction (inverse electron demand Diels-Alder cycloaddition).[4][5][6]

This reagent is commonly used in applications such as antibody-drug conjugate (ADC) development, fluorescent labeling, molecular imaging, and targeted therapies.[4][7] The PEG4 spacer enhances water solubility and reduces steric hindrance.[1][8]

Q2: How does the TFP ester compare to the more common NHS ester?

TFP esters offer enhanced stability in aqueous media compared to N-hydroxysuccinimide (NHS) esters, which are prone to hydrolysis.[1][2][9] This increased stability can lead to more efficient and reproducible labeling of biomolecules.[1][2] TFP esters react with primary amines at a similar rate to NHS esters.[1][2]

Q3: What are the recommended storage and handling conditions for TCO-PEG4-TFP ester?

Proper storage and handling are crucial to maintain the reactivity of the TCO-PEG4-TFP ester.

• Storage: Store the reagent at -20°C and desiccated.[2][7] The TCO group can isomerize to the less reactive cis-cyclooctene (CCO) over time, so long-term storage is not recommended.[2]

• Handling: Before use, allow the vial to equilibrate to room temperature before opening to prevent moisture condensation, which can cause hydrolysis of the TFP ester.[3][10] Prepare stock solutions in an anhydrous solvent like DMSO or DMF immediately before use.[2][3][10]

Reaction Kinetics and Completion Time

The overall bioconjugation process involves two distinct reactions with different kinetics.

1. Amine Labeling via TFP Ester

This reaction involves the covalent attachment of the TCO-PEG4 moiety to a biomolecule containing primary amines.

Parameter	Recommended Condition	Notes
pH	7.5 - 8.5	A slightly basic pH favors the reaction with primary amines while minimizing hydrolysis of the TFP ester.[9][11]
Temperature	Room Temperature (20-25°C) or 4°C	Reactions are typically faster at room temperature. 4°C can be used for sensitive biomolecules.[11]
Reaction Time	1 - 2 hours	Incubation time can be extended for reactions at 4°C.[10][11]
Solvent	Anhydrous DMSO or DMF	The TCO-PEG4-TFP ester should be dissolved in an anhydrous solvent before adding to the aqueous reaction buffer.[2][3][10]

2. TCO-Tetrazine Click Reaction (iEDDA)

This is an inverse electron demand Diels-Alder (iEDDA) cycloaddition, which is a very fast and specific bioorthogonal reaction.

Parameter	Value/Condition	Notes
Second-Order Rate Constant	~2000 M⁻¹s⁻¹ (in 9:1 methanol/water)[4][5]	This high rate constant allows for rapid conjugation even at low concentrations.
Temperature	Room Temperature (20-25°C) or 4°C	The reaction is fast even at low temperatures.[11]
Reaction Time	30 - 120 minutes	The reaction is often complete within minutes due to the fast kinetics.[3][6][8]
pH	6.0 - 9.0	The reaction is efficient across a broad pH range.[11]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Labeling Efficiency	1. Hydrolysis of TFP ester: Moisture contamination. 2. Suboptimal pH: Reaction pH is too low. 3. Inactive biomolecule: Amine groups on the biomolecule are not accessible. 4. Degraded TCO-PEG4-TFP ester: Improper storage.	1. Allow the reagent vial to warm to room temperature before opening. Use anhydrous solvents for stock solutions. 2. Ensure the reaction buffer pH is between 7.5 and 8.5.[9][11] 3. Perform a buffer exchange to a suitable reaction buffer. Denature and refold the protein if necessary. 4. Use a fresh vial of the reagent. Avoid long-term storage.[2]
Precipitation of Conjugate	1. Hydrophobicity: The conjugated molecule may be less soluble. 2. High degree of labeling: Too many hydrophobic TCO groups attached.	1. The PEG4 spacer is designed to improve solubility.[1][8] If precipitation occurs, consider using a buffer with additives like arginine or reducing the protein concentration. 2. Reduce the molar excess of the TCO-PEG4-TFP ester during the labeling reaction.
No or Low "Click" Reaction Signal	1. Isomerization of TCO: The trans-cyclooctene has isomerized to the less reactive cis-cyclooctene. 2. Degraded tetrazine: The tetrazine-containing molecule has degraded. 3. Steric hindrance: The TCO group on the biomolecule is not accessible.	1. Use a fresh vial of TCO-PEG4-TFP ester.[2] 2. Check the quality and storage conditions of the tetrazine reagent. 3. The PEG4 spacer is intended to minimize steric hindrance.[1][8] If this is still an issue, a longer PEG spacer might be necessary.

Experimental Protocols & Visualizations

General Workflow for Antibody Labeling and Conjugation

The following diagram outlines the general workflow for labeling an antibody with TCO-PEG4-TFP ester and subsequent conjugation to a tetrazine-modified molecule.

General workflow for antibody conjugation.

Detailed Protocol for Antibody Labeling

This protocol is a general guideline for labeling an antibody with TCO-PEG4-TFP ester. Optimization may be required for specific antibodies and applications.

• Antibody Preparation:

  • Buffer exchange the antibody into an amine-free buffer (e.g., PBS) at a pH of 8.0-8.5.

  • Adjust the antibody concentration to 1-5 mg/mL.

• TCO-PEG4-TFP Ester Stock Solution Preparation:

  • Allow the vial of TCO-PEG4-TFP ester to equilibrate to room temperature before opening.

  • Prepare a 10 mM stock solution by dissolving the required amount in anhydrous DMSO. This stock solution should be prepared fresh immediately before use.

• Labeling Reaction:

  • Add a 10-20 fold molar excess of the TCO-PEG4-TFP ester stock solution to the antibody solution.

  • Incubate the reaction mixture for 1-2 hours at room temperature with gentle stirring or rocking, protected from light.

• Quenching the Reaction:

  • To stop the labeling reaction, add a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM.[8][10]

  • Incubate for an additional 15-30 minutes at room temperature.[3]

• Purification of the Labeled Antibody:

  • Remove the unreacted TCO-PEG4-TFP ester and quenching agent by passing the reaction mixture through a desalting column or by using size-exclusion chromatography (SEC).[3][10]

TCO-Tetrazine Click Reaction Mechanism

The following diagram illustrates the inverse electron demand Diels-Alder reaction between the TCO group and a tetrazine.

TCO-Tetrazine click reaction mechanism.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. TCO-PEG4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]
• 3. benchchem.com [benchchem.com]
• 4. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 5. Tetrazine PEG, Click Chemistry reagent | BroadPharm [broadpharm.com]
• 6. TCO-PEG4-NHS ester TCO click chemistry- Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 7. chemimpex.com [chemimpex.com]
• 8. interchim.fr [interchim.fr]
• 9. precisepeg.com [precisepeg.com]
• 10. furthlab.xyz [furthlab.xyz]
• 11. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Researcher's Guide to the Analysis of TCO-PEG4-TFP Ester Conjugates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the characterization and quantification of TCO-PEG4-TFP Ester conjugates. As a key reagent in bioconjugation and antibody-drug conjugate (ADC) development, accurate analysis of this linker is critical for ensuring the quality, efficacy, and safety of therapeutic and diagnostic agents. This document outlines the utility of UV-Vis spectrophotometry, particularly indirect methods, and compares its performance with alternative techniques such as High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

Introduction to TCO-PEG4-TFP Ester Analysis

TCO-PEG4-TFP Ester is a heterobifunctional linker that combines a trans-cyclooctene (B1233481) (TCO) group for bioorthogonal "click" chemistry and a tetrafluorophenyl (TFP) ester for amine-reactive conjugation. The polyethylene (B3416737) glycol (PEG) spacer enhances solubility and reduces steric hindrance. Accurate quantification and characterization are essential to determine the degree of labeling (DOL) in bioconjugates and to ensure the integrity of the linker.

While UV-Vis spectrophotometry is a widely accessible technique, direct quantification of TCO-PEG4-TFP Ester is challenging. The TCO group exhibits a weak absorbance around 280 nm, which can be useful for qualitative confirmation but is not ideal for precise quantification, especially in the presence of proteins or other biomolecules that absorb in the same region. The TFP ester moiety does not possess a strong, distinct chromophore in the commonly used UV-Vis range. Therefore, this guide focuses on an indirect UV-Vis method and provides a comparative overview of more direct analytical techniques.

Comparative Analysis of methodologies

The selection of an analytical method for TCO-PEG4-TFP Ester conjugate analysis depends on the specific requirements of the experiment, including the need for quantification, structural confirmation, or stability assessment.

Method	Principle	Advantages	Limitations
UV-Vis Spectrophotometry (Indirect)	Quantification of a UV-active tetrazine-dye conjugate that reacts specifically with the TCO group.	Accessible, relatively simple, and cost-effective for determining the degree of labeling (DOL).	Indirect method; requires a separate reaction step and a dye with a known extinction coefficient. Susceptible to interference from other absorbing species.
High-Performance Liquid Chromatography (HPLC)	Separation of the conjugate from unreacted components based on physicochemical properties (hydrophobicity, size).	High resolution and sensitivity; can provide quantitative information on purity, aggregation, and DOL.	Requires more specialized equipment and method development.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information based on the magnetic properties of atomic nuclei.	Unambiguous structural confirmation of the conjugate.	Lower sensitivity compared to other methods; requires higher sample concentrations and specialized instrumentation.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions to determine the precise molecular weight.	Provides highly accurate molecular weight confirmation and can be used to determine the DOL.	Requires specialized instrumentation; sample preparation can be complex.

Experimental Protocols

Indirect UV-Vis Spectrophotometry for Degree of Labeling (DOL) Determination

This protocol describes the quantification of a TCO-modified protein by reacting it with a tetrazine-dye conjugate with a known molar extinction coefficient.

Materials:

• TCO-modified protein (e.g., antibody)

• Tetrazine-dye conjugate with a known molar extinction coefficient (e.g., Tetrazine-Dye X, ε = 150,000 M⁻¹cm⁻¹)

• Phosphate-buffered saline (PBS), pH 7.4

• UV-Vis spectrophotometer and quartz cuvettes

Procedure:

• Reaction Setup: In a microcentrifuge tube, mix the TCO-modified protein with a 3- to 5-fold molar excess of the tetrazine-dye conjugate in PBS.

• Incubation: Incubate the reaction mixture at room temperature for 1-2 hours, protected from light.

• Purification: Remove the excess, unreacted tetrazine-dye conjugate using a desalting column (e.g., Zeba™ Spin Desalting Column) equilibrated with PBS.

• Spectrophotometric Measurement:

  • Measure the absorbance of the purified conjugate solution at the wavelength of maximum absorbance for the dye (A_dye) and at 280 nm (A_280).

  • Measure the absorbance of the unconjugated protein at 280 nm for concentration determination.

• Calculations:

  • Protein Concentration (M): [Protein] = (A_280_conjugate - (A_dye * CF)) / ε_protein

    • Where CF is the correction factor for the dye's absorbance at 280 nm (CF = A_280_dye / A_dye_max).

    • ε_protein is the molar extinction coefficient of the protein at 280 nm (e.g., for IgG, ~210,000 M⁻¹cm⁻¹).

  • Dye Concentration (M): [Dye] = A_dye / ε_dye

  • Degree of Labeling (DOL): DOL = [Dye] / [Protein]

High-Performance Liquid Chromatography (HPLC)

a) Reversed-Phase HPLC (RP-HPLC) for Purity and Conjugate Analysis

• Column: C4 or C18, 3.5-5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30-40 minutes.

• Detection: UV at 220 nm and 280 nm.

• Analysis: The retention time of the conjugate will differ from the unconjugated protein/antibody and the free linker. Peak area can be used for quantification.

b) Size-Exclusion Chromatography (SEC) for Aggregation Analysis

• Column: SEC column with an appropriate molecular weight range.

• Mobile Phase: Isocratic elution with a buffer such as 150 mM sodium phosphate, pH 7.0.

• Detection: UV at 280 nm.

• Analysis: Separation is based on size. Monomeric, dimeric, and aggregated species will have distinct elution times.

TFP Ester vs. NHS Ester Stability

TFP esters are known to be more stable against hydrolysis in aqueous media compared to N-hydroxysuccinimide (NHS) esters, leading to more efficient and reproducible bioconjugation reactions.[1][2]

Parameter	TFP Ester	NHS Ester
Relative Hydrolysis Rate	Slower	Faster
Optimal pH for Conjugation	Slightly higher (pH 8.0-9.0)	pH 7.0-8.5
Half-life in Aqueous Buffer	Longer	Shorter

Note: Specific hydrolysis rates can vary depending on buffer conditions and temperature.

Visualizing Workflows and Relationships

The following diagrams illustrate the experimental workflow for the indirect UV-Vis analysis and the logical relationship in selecting an analytical method.

References

• 1. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Researcher's Guide to Amine-Reactive Protein Labeling for Mass Spectrometry: TCO-PEG4-TFP Ester vs. TCO-PEG4-NHS Ester

For researchers, scientists, and drug development professionals, the precise and efficient labeling of proteins is a critical prerequisite for successful mass spectrometry-based proteomic analysis. The choice of labeling reagent can significantly impact the quality and reproducibility of experimental results. This guide provides an objective comparison of the performance of TCO-PEG4-TFP Ester with the more conventional TCO-PEG4-NHS Ester for the amine-reactive labeling of proteins prior to mass spectrometry analysis. This comparison is supported by the known chemical properties of the reactive ester groups and provides detailed experimental protocols for both reagents.

The advent of bioorthogonal chemistry has provided powerful tools for studying proteins in complex biological systems. The trans-cyclooctene (B1233481) (TCO) and tetrazine ligation, an inverse-electron-demand Diels-Alder cycloaddition, is a cornerstone of this field, prized for its exceptionally fast reaction kinetics and high specificity in biological environments. Reagents such as TCO-PEG4-TFP Ester and TCO-PEG4-NHS Ester enable the introduction of a TCO moiety onto proteins by targeting primary amines, primarily the ε-amine of lysine (B10760008) residues and the N-terminus. This initial labeling step is crucial, as its efficiency and specificity directly affect the subsequent detection and quantification of proteins by mass spectrometry.

The key distinction between these two reagents lies in their amine-reactive groups: the tetrafluorophenyl (TFP) ester and the N-hydroxysuccinimidyl (NHS) ester. While NHS esters are widely used, they are known for their susceptibility to hydrolysis in aqueous solutions, particularly at the neutral to basic pH required for efficient labeling of primary amines. This hydrolysis competes with the desired labeling reaction, potentially leading to lower and more variable labeling yields. TFP esters, on the other hand, exhibit significantly greater stability in aqueous media, offering the promise of higher and more reproducible labeling efficiency.

Performance Comparison: TFP Ester vs. NHS Ester

While direct head-to-head quantitative proteomic data for TCO-PEG4-TFP Ester is not extensively published, a comparison of the key performance characteristics can be derived from the fundamental chemical properties of TFP and NHS esters.

Feature	TCO-PEG4-TFP Ester	TCO-PEG4-NHS Ester	Rationale
Reactive Group	Tetrafluorophenyl (TFP) Ester	N-hydroxysuccinimidyl (NHS) Ester	The leaving group determines the reactivity and stability of the ester.
Aqueous Stability	Higher	Lower	TFP esters are significantly more resistant to hydrolysis in aqueous buffers at neutral to basic pH compared to NHS esters.[1][2][3][4][5][6]
Labeling Efficiency	Potentially Higher & More Reproducible	Variable	The higher stability of the TFP ester reduces loss of the reagent to hydrolysis, which can lead to more consistent and complete labeling of available primary amines.[5][6]
Optimal pH for Labeling	7.5 - 8.5	7.0 - 8.0	Efficient labeling of primary amines requires a basic pH to deprotonate the amine group, making it nucleophilic. The higher stability of TFP esters allows for reactions at a slightly more basic pH without rapid hydrolysis.
Reaction Speed with Amines	Fast	Fast	Both TFP and NHS esters react rapidly with primary amines to form a stable amide bond.
Off-Target Reactions	Potentially Lower	Higher Potential	While both esters primarily target amines, NHS esters have been reported to exhibit off-target reactivity with serine, threonine, and tyrosine residues, especially at higher concentrations and pH.[7][8] The greater stability of TFP esters may reduce the propensity for such side reactions.
Bioorthogonal Reaction	Tetrazine-TCO Ligation	Tetrazine-TCO Ligation	Both reagents introduce the same TCO moiety, which undergoes a highly specific and rapid bioorthogonal reaction with a tetrazine-functionalized reporter.

Experimental Workflow for TCO-Labeling and Mass Spectrometry Analysis

The overall workflow for labeling proteins with either TCO-PEG4-TFP Ester or TCO-PEG4-NHS Ester followed by mass spectrometry analysis is similar. The key difference lies in the initial protein labeling step.

Workflow for protein labeling and mass spectrometry analysis.

Detailed Experimental Protocols

The following protocols provide a general framework for protein labeling with TCO-PEG4-TFP Ester and TCO-PEG4-NHS Ester for subsequent mass spectrometry analysis. Optimization may be required for specific proteins and experimental goals.

Protocol 1: Protein Labeling with TCO-PEG4-TFP Ester

This protocol is designed to maximize labeling efficiency by leveraging the higher stability of the TFP ester.

Materials:

• Protein of interest

• Amine-free buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.5-8.5)

• TCO-PEG4-TFP Ester

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF)

• Quenching buffer (1 M Tris-HCl, pH 8.0)

• Desalting column or dialysis cassette

Procedure:

• Protein Preparation:

  • Dissolve or exchange the protein of interest into an amine-free buffer at a concentration of 1-5 mg/mL. Ensure the buffer is free of primary amines (e.g., Tris, glycine) as they will compete with the labeling reaction.

• TCO-PEG4-TFP Ester Stock Solution Preparation:

  • Immediately before use, prepare a 10 mM stock solution of TCO-PEG4-TFP Ester in anhydrous DMSO or DMF.

• Labeling Reaction:

  • Add a 10- to 20-fold molar excess of the TCO-PEG4-TFP Ester stock solution to the protein solution. The optimal molar excess may need to be determined empirically.

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching the Reaction:

  • Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM to consume any unreacted TCO-PEG4-TFP Ester.

  • Incubate for 15-30 minutes at room temperature.

• Removal of Excess Reagent:

  • Remove the unreacted labeling reagent and quenching by-products by buffer exchange using a desalting column or dialysis into a buffer suitable for downstream applications.

• Downstream Processing for Mass Spectrometry:

  • The TCO-labeled protein is now ready for optional tetrazine ligation or direct preparation for mass spectrometry, which typically involves denaturation, reduction, alkylation, and proteolytic digestion.

Protocol 2: Protein Labeling with TCO-PEG4-NHS Ester (for comparison)

This protocol follows a standard procedure for NHS ester-based protein labeling.

Materials:

• Protein of interest

• Amine-free buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.2-8.0)

• TCO-PEG4-NHS Ester

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Quenching buffer (1 M Tris-HCl, pH 8.0)

• Desalting column or dialysis cassette

Procedure:

• Protein Preparation:

  • Dissolve or exchange the protein of interest into an amine-free buffer at a concentration of 1-5 mg/mL.

• TCO-PEG4-NHS Ester Stock Solution Preparation:

  • Immediately before use, prepare a 10 mM stock solution of TCO-PEG4-NHS Ester in anhydrous DMSO or DMF.

• Labeling Reaction:

  • Add a 10- to 20-fold molar excess of the TCO-PEG4-NHS Ester stock solution to the protein solution.

  • Incubate the reaction for 30-60 minutes at room temperature. Due to the lower stability of the NHS ester, longer incubation times may not significantly increase labeling and could lead to more hydrolysis.

• Quenching the Reaction:

  • Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM.

  • Incubate for 15 minutes at room temperature.

• Removal of Excess Reagent:

  • Promptly remove unreacted reagent and by-products using a desalting column or dialysis.

• Downstream Processing for Mass Spectrometry:

  • Proceed with the standard workflow for mass spectrometry sample preparation.

Conclusion

The choice between TCO-PEG4-TFP Ester and TCO-PEG4-NHS Ester for amine-reactive protein labeling depends on the specific requirements of the experiment. Based on its superior chemical stability in aqueous solutions, TCO-PEG4-TFP Ester is poised to offer higher and more reproducible labeling efficiencies, which is a significant advantage for quantitative proteomics where consistency is paramount. The reduced susceptibility to hydrolysis allows for more flexible reaction conditions and may minimize off-target modifications. While TCO-PEG4-NHS Ester remains a viable option, researchers should be mindful of its limitations regarding stability and potential for variability. For applications demanding the highest level of labeling efficiency and reproducibility, TCO-PEG4-TFP Ester presents a compelling alternative. Future studies with direct quantitative mass spectrometry comparisons will be invaluable in further elucidating the practical advantages of TFP esters in proteomics workflows.

References

• 1. researchgate.net [researchgate.net]
• 2. ulab360.com [ulab360.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. precisepeg.com [precisepeg.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. TCO-PEG4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]
• 7. biorxiv.org [biorxiv.org]
• 8. NHS-Esters As Versatile Reactivity-Based Probes for Mapping Proteome-Wide Ligandable Hotspots - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: TCO-PEG4-TFP Ester vs. TCO-PEG4-NHS Ester for Amine Bioconjugation

For researchers, scientists, and drug development professionals navigating the complexities of bioconjugation, the choice of crosslinker is paramount to experimental success. This guide provides an in-depth, data-driven comparison of two prevalent amine-reactive reagents: TCO-PEG4-TFP Ester and TCO-PEG4-NHS Ester. By examining their reactivity, stability, and optimal reaction conditions, this document aims to equip researchers with the knowledge to make an informed decision for their specific bioconjugation needs.

The core of this comparison lies in the amine-reactive leaving group: the 2,3,5,6-tetrafluorophenyl (TFP) ester versus the N-hydroxysuccinimidyl (NHS) ester. Both reagents feature a trans-cyclooctene (B1233481) (TCO) moiety for bioorthogonal "click" chemistry and a 4-unit polyethylene (B3416737) glycol (PEG4) spacer to enhance solubility and reduce steric hindrance. The primary function of the TFP or NHS ester is to form a stable amide bond with primary amines, such as those found on lysine (B10760008) residues of proteins.

Executive Summary: Key Differences at a Glance

While both esters are effective for amine conjugation, the primary distinction lies in their stability. TFP esters exhibit significantly greater resistance to hydrolysis, particularly in aqueous solutions at basic pH, compared to NHS esters.[1][2][3][4] This enhanced stability can lead to more efficient and reproducible conjugation outcomes, as less of the TFP ester is consumed by the competing hydrolysis side reaction.[1]

Quantitative Data Presentation

A critical factor in the efficiency of bioconjugation is the hydrolytic stability of the reactive ester. The rate of hydrolysis, a competing reaction to the desired amine conjugation, is highly pH-dependent.[5]

Table 1: Comparative Hydrolysis Half-life of TFP vs. NHS Esters on a Self-Assembled Monolayer

pH	TFP Ester Half-life	NHS Ester Half-life	Fold Difference in Stability
7.0	~7.8 hours	~4.1 hours	~1.9x
8.0	~2.6 hours	~52 minutes	~3.0x
10.0	~6.3 hours	~39 minutes	~9.7x

Data adapted from a study on self-assembled monolayers, which provides a strong indication of the relative stability of these esters in aqueous environments.[6]

Table 2: Performance Characteristics of TCO-PEG4-TFP Ester vs. TCO-PEG4-NHS Ester

Feature	TCO-PEG4-TFP Ester	TCO-PEG4-NHS Ester
Reactivity	High reactivity towards primary amines, comparable to or exceeding NHS esters.[7]	High reactivity towards primary amines.[8][9]
Stability	Significantly more stable in aqueous solutions, especially at basic pH.[1][2][3][4]	Prone to rapid hydrolysis in aqueous solutions, with a half-life of minutes at pH 8.6.[5][10]
Optimal pH	Slightly higher than NHS esters, typically in the range of 7.5-9.0.[11][12]	Typically in the range of 7.2-8.5.[5][13]
Solubility	The TFP group is more hydrophobic, potentially reducing the aqueous solubility of the reagent.[10][11]	The NHS group is more hydrophilic, generally leading to better aqueous solubility.
Byproducts	2,3,5,6-tetrafluorophenol	N-hydroxysuccinimide
Key Advantage	Higher resistance to hydrolysis leading to potentially higher conjugation efficiency and reproducibility.[1]	Well-established chemistry with extensive literature and protocols.[8][9]

Reaction Mechanism and Experimental Workflow

The fundamental reaction for both esters is the nucleophilic attack of a primary amine on the ester's carbonyl carbon, resulting in the formation of a stable amide bond and the release of the respective leaving group.

Figure 1: Amine conjugation and competing hydrolysis reactions.

A successful bioconjugation experiment follows a structured workflow to ensure optimal labeling and purification of the final conjugate.

Figure 2: General experimental workflow for bioconjugation.

Experimental Protocols

The following are generalized protocols for the conjugation of a protein (e.g., an antibody) with TCO-PEG4-TFP Ester and TCO-PEG4-NHS Ester. It is crucial to optimize the molar excess of the ester and reaction times for each specific application.

Protocol 1: Antibody Conjugation with TCO-PEG4-TFP Ester

• Antibody Preparation:

  • Exchange the antibody buffer to an amine-free buffer (e.g., PBS, pH 7.2-7.4).

  • Adjust the antibody concentration to 2-10 mg/mL.

• TCO-PEG4-TFP Ester Preparation:

  • Immediately before use, dissolve the TCO-PEG4-TFP Ester in anhydrous DMSO or DMF to a concentration of 10 mM.

• Conjugation Reaction:

  • Add a 5- to 20-fold molar excess of the dissolved TCO-PEG4-TFP Ester to the antibody solution.

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C. The optimal reaction pH is typically between 7.5 and 9.0.

• Quenching:

  • Stop the reaction by adding a quenching buffer with a final concentration of 20-50 mM (e.g., 1 M Tris-HCl, pH 8.0).

  • Incubate for 15-30 minutes at room temperature.

• Purification:

  • Remove excess, unreacted TCO-PEG4-TFP Ester and byproducts using a desalting column or dialysis against a suitable storage buffer (e.g., PBS).

Protocol 2: Antibody Conjugation with TCO-PEG4-NHS Ester

• Antibody Preparation:

  • Exchange the antibody buffer to an amine-free buffer (e.g., PBS, pH 7.2-7.4).[8]

  • Adjust the antibody concentration to 2-10 mg/mL.[8]

• TCO-PEG4-NHS Ester Preparation:

  • Immediately before use, dissolve the TCO-PEG4-NHS Ester in anhydrous DMSO or DMF to a concentration of 10 mM.[8]

• Conjugation Reaction:

  • Add a 5- to 20-fold molar excess of the dissolved TCO-PEG4-NHS Ester to the antibody solution.[9]

  • Incubate the reaction for 1-2 hours at room temperature or 2-4 hours at 4°C. The optimal reaction pH is typically between 7.2 and 8.5.[9]

• Quenching:

  • Stop the reaction by adding a quenching buffer with a final concentration of 20-50 mM (e.g., 1 M Tris-HCl, pH 8.0).[8]

  • Incubate for 15-30 minutes at room temperature.[8]

• Purification:

  • Remove excess, unreacted TCO-PEG4-NHS Ester and byproducts using a desalting column or dialysis against a suitable storage buffer (e.g., PBS).[9]

Conclusion: Making the Right Choice

The selection between TCO-PEG4-TFP Ester and TCO-PEG4-NHS Ester should be guided by the specific requirements of the experiment.

Choose TCO-PEG4-TFP Ester when:

• High efficiency and reproducibility are critical: The superior hydrolytic stability of the TFP ester minimizes reagent loss, leading to more consistent results.[1][2][3][4]

• Working with dilute protein solutions: The slower hydrolysis rate allows for longer reaction times, which can be beneficial when biomolecule concentrations are low.

• Reactions are performed at or above pH 8.5: TFP esters maintain their reactivity for longer periods at higher pH values where NHS esters rapidly hydrolyze.[6]

Choose TCO-PEG4-NHS Ester when:

• A well-established and widely documented protocol is preferred: The extensive use of NHS esters in the literature provides a wealth of information and troubleshooting resources.[8][9]

• High aqueous solubility of the reagent is a primary concern: The NHS leaving group imparts greater hydrophilicity compared to the TFP group.

• Cost is a significant factor: NHS esters are often more readily available and can be more cost-effective.

References

• 1. TCO-PEG4-NHS ester TCO click chemistry- Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 6. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. paint.org [paint.org]
• 8. furthlab.xyz [furthlab.xyz]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. echemi.com [echemi.com]
• 12. researchgate.net [researchgate.net]
• 13. lumiprobe.com [lumiprobe.com]

TFP vs. NHS Esters: A Comparative Guide to Reactivity and Stability in Bioconjugation

In the realm of bioconjugation, the covalent linkage of molecules to proteins, peptides, and other biomolecules is a fundamental technique. Among the most common methods is the acylation of primary amines using amine-reactive esters. For decades, N-hydroxysuccinimide (NHS) esters have been the predominant choice for this purpose. However, the emergence of 2,3,5,6-tetrafluorophenyl (TFP) esters has provided researchers with a compelling alternative, offering distinct advantages in terms of stability. This guide provides an objective comparison of TFP and NHS esters, supported by experimental data, to aid researchers, scientists, and drug development professionals in selecting the optimal reagent for their specific application.

Reactivity Profile: Aminolysis vs. Hydrolysis

The primary function of both TFP and NHS esters is to react with primary amines to form stable amide bonds. However, a competing and often undesirable reaction is hydrolysis, where the ester reacts with water, leading to the inactivation of the reagent. The efficiency of a bioconjugation reaction, therefore, depends on the relative rates of aminolysis (the desired reaction) and hydrolysis.

Published studies have shown that TFP esters are generally more reactive toward free amines and exhibit greater hydrolytic stability in aqueous buffers compared to NHS esters.[1] While both esters react under similar conditions, their optimal pH ranges differ slightly. NHS esters are most effective at a pH of 7.0–7.5, whereas TFP esters show optimal performance at a slightly more basic pH of 7.5–8.0.[1]

The increased reactivity of TFP esters can be attributed to the electron-withdrawing nature of the tetrafluorophenyl group, which makes the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by an amine.

Stability: The Advantage of TFP Esters

A significant drawback of NHS esters is their susceptibility to hydrolysis, particularly in aqueous solutions and at basic pH.[2][3][4] This instability can lead to lower conjugation yields and requires careful control of reaction conditions.[5] In contrast, TFP esters demonstrate significantly greater stability towards hydrolysis.[1][6][7] They are reported to be stable for several hours at basic pH, far outlasting their NHS counterparts.[7] This enhanced stability provides a wider window for conjugation reactions and can lead to more consistent and reproducible results.

The superior stability of TFP esters is particularly advantageous when working with precious or limited quantities of biomolecules, as it minimizes the loss of the labeling reagent to hydrolysis.

Quantitative Comparison

The following tables summarize the key performance differences between TFP and NHS esters based on available experimental data.

Table 1: Comparison of Hydrolysis Half-Life (t₁/₂) at Different pH Values

pH	TFP Ester Half-Life	NHS Ester Half-Life	Fold Difference
7.0	~1.9x longer than NHS	-	1.9
8.0	~3.0x longer than NHS	-	3.0
10.0	~10x longer than NHS	39 minutes	10

Data synthesized from a study on self-assembled monolayers.[3]

Table 2: General Characteristics and Reaction Conditions

Feature	TFP Ester	NHS Ester
Reactivity	Generally more reactive towards amines	High reactivity towards amines
Stability	More stable, especially to hydrolysis	Prone to hydrolysis, especially at basic pH
Optimal pH	7.5 - 8.0	7.0 - 7.5
Leaving Group	2,3,5,6-Tetrafluorophenol	N-Hydroxysuccinimide
Solubility	Generally more hydrophobic	More hydrophilic
Common Solvents	DMF, DMSO	DMF, DMSO, Water (for Sulfo-NHS)

Visualizing the Chemistry

To better understand the processes involved, the following diagrams illustrate the chemical structures and reaction pathways.

Chemical structures of TFP and NHS esters.

General reaction scheme for aminolysis and hydrolysis.

Workflow for comparing ester reactivity.

Experimental Protocols

To provide a framework for researchers to conduct their own comparisons, the following are detailed methodologies for key experiments.

Protocol 1: Determination of Hydrolysis Rate

Objective: To determine and compare the hydrolytic stability of TFP and NHS esters in aqueous buffer.

Materials:

• TFP ester of interest

• NHS ester of interest

• Anhydrous dimethylformamide (DMF)

• Phosphate buffered saline (PBS), pH 7.4

• Sodium bicarbonate buffer, pH 8.5

• Reverse-phase high-performance liquid chromatography (RP-HPLC) system

Procedure:

• Prepare 10 mM stock solutions of the TFP and NHS esters in anhydrous DMF.

• Initiate the hydrolysis reaction by diluting the stock solutions to a final concentration of 1 mM in the reaction buffers (pH 7.4 and 8.5).

• Immediately inject a t=0 sample into the HPLC system.

• Incubate the reaction mixtures at room temperature.

• At regular intervals (e.g., every 15 minutes for the first hour, then hourly), inject samples into the HPLC.

• Monitor the decrease in the area of the active ester peak and the increase in the area of the hydrolyzed carboxylic acid peak over time.

• Calculate the half-life (t₁/₂) of each ester at each pH by plotting the natural logarithm of the remaining ester concentration versus time.

Protocol 2: Comparative Analysis of Aminolysis (Conjugation Efficiency)

Objective: To compare the efficiency of TFP and NHS esters in conjugating to a model amine-containing molecule.

Materials:

• TFP and NHS esters of a reporter molecule (e.g., biotin (B1667282) or a fluorophore)

• Model protein (e.g., Bovine Serum Albumin, BSA) or a peptide with a known number of primary amines.

• Reaction buffer (e.g., PBS, pH 7.4 or Sodium Bicarbonate buffer, pH 8.5)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Size-exclusion chromatography (SEC) column for purification

• Method for quantifying the degree of labeling (e.g., spectrophotometry for a fluorophore or a HABA assay for biotin).

Procedure:

• Prepare a solution of the model protein or peptide in the reaction buffer at a known concentration (e.g., 5 mg/mL).

• Prepare fresh stock solutions of the TFP and NHS esters in anhydrous DMF.

• Add a defined molar excess (e.g., 5, 10, or 20-fold) of the ester to the protein/peptide solution.

• Allow the reaction to proceed for a set amount of time (e.g., 1 hour) at room temperature.

• Quench the reaction by adding the quenching solution.

• Purify the conjugate from excess, unreacted labeling reagent using a size-exclusion chromatography column.

• Determine the degree of labeling (DOL), which is the average number of label molecules conjugated per protein/peptide molecule, using an appropriate quantification method.

• Compare the DOL achieved with TFP and NHS esters under identical conditions.

Conclusion

Both TFP and NHS esters are effective reagents for the modification of primary amines in biomolecules. However, the evidence strongly suggests that TFP esters offer a significant advantage in terms of hydrolytic stability.[1][3][6][7] This enhanced stability can translate to more efficient and reproducible conjugation reactions, particularly in aqueous environments and at neutral to basic pH.[4] For researchers seeking to optimize their bioconjugation protocols, especially when working with sensitive or valuable samples, TFP esters represent a robust and reliable alternative to the more traditional NHS esters. The choice between the two will ultimately depend on the specific requirements of the application, including the nature of the biomolecule, the desired reaction conditions, and the importance of maximizing conjugation efficiency while minimizing side reactions.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. researchgate.net [researchgate.net]
• 3. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. Tetrafluorophenyl esters - Wikipedia [en.wikipedia.org]

TCO-Tetrazine Click Chemistry: A High-Speed Champion in Bioorthogonal Reactions

For researchers, scientists, and drug development professionals seeking the most efficient methods for biomolecular labeling and conjugation, the choice of bioorthogonal reaction is critical. This guide provides an objective comparison of the trans-cyclooctene (B1233481) (TCO)-tetrazine ligation with other prominent bioorthogonal reactions, supported by quantitative data and detailed experimental protocols.

The inverse-electron-demand Diels-Alder (IEDDA) reaction between a TCO and a tetrazine stands out for its exceptionally fast kinetics, often orders of magnitude higher than other common bioorthogonal reactions.[1] This remarkable speed is a significant advantage in applications where low reactant concentrations are necessary or when rapid labeling is crucial, such as in live-cell imaging and in vivo pre-targeting strategies.[1][2]

At a Glance: Reaction Kinetics Comparison

The efficacy of a bioorthogonal reaction is best quantified by its second-order rate constant (k₂). The following table summarizes the reported k₂ values for the TCO-tetrazine ligation and other widely used bioorthogonal reactions, demonstrating the superior kinetics of the TCO-tetrazine chemistry.

Bioorthogonal Reaction	Reactants	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Key Features
Inverse-Electron-Demand Diels-Alder (IEDDA)	TCO + Tetrazine	~800 - 30,000 [1]	Exceptionally fast and catalyst-free. Kinetics are tunable by modifying the electronic properties of the tetrazine and dienophile. [3]
Inverse-Electron-Demand Diels-Alder (IEDDA)	TCO + Dipyridyl Tetrazine	~2,000[1]	A specific example of the highly reactive TCO-tetrazine ligation.
Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)	Dibenzocyclooctyne (DBCO) + Azide	~1-2[1]	Catalyst-free, driven by the ring strain of the cyclooctyne (B158145). The rate is highly dependent on the structure of the strained alkyne.[3]
Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)	Oxa-dibenzocyclooctyne (ODIBO) + Azide	~45[1]	An example of a faster SPAAC reaction due to modifications of the cyclooctyne structure.
Staudinger Ligation	Azide + Phosphine	Slow, often requiring hours to days[1]	One of the first bioorthogonal reactions, but often exhibits slow kinetics.[4]

Reaction Mechanisms and Experimental Workflow

To visualize the fundamental processes of these reactions and the general workflow for their kinetic analysis, the following diagrams are provided.

A comparison of the reaction mechanisms for TCO-Tetrazine (IEDDA), SPAAC, and Staudinger Ligation.

References

• 1. benchchem.com [benchchem.com]
• 2. Conformationally Strained trans-Cyclooctene with Improved Stability and Excellent Reactivity in Tetrazine Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]

Preserving Functionality: A Guide to Validating TCO-PEG4-TFP Ester Conjugated Proteins

For researchers, scientists, and drug development professionals, the covalent attachment of molecules to proteins is a cornerstone of modern biotechnology. The TCO-PEG4-TFP Ester has emerged as a valuable tool for this purpose, enabling the precise, bioorthogonal conjugation of proteins for applications ranging from targeted drug delivery to advanced imaging. However, the ultimate success of any protein conjugate hinges on the preservation of its biological function. This guide provides a comprehensive comparison of functional assays to validate the activity of TCO-PEG4-TFP Ester conjugated proteins, supported by experimental data and detailed protocols.

The TCO-PEG4-TFP Ester leverages the power of bioorthogonal chemistry, specifically the reaction between a trans-cyclooctene (B1233481) (TCO) group and a tetrazine. This reaction is exceptionally fast and occurs with high specificity in complex biological environments, without the need for catalysts that could harm cells[1]. The tetrafluorophenyl (TFP) ester provides a stable and efficient means of attaching the TCO-PEG4 linker to primary amines on the protein surface, such as lysine (B10760008) residues. TFP esters exhibit greater hydrolytic stability in aqueous media compared to the more commonly used N-hydroxysuccinimide (NHS) esters, which can lead to more efficient and reproducible protein labeling[2][3][4][5]. The polyethylene (B3416737) glycol (PEG) spacer enhances water solubility and minimizes steric hindrance, further preserving the protein's native conformation and function[4][6].

The Critical Step: Functional Validation

While analytical techniques like mass spectrometry and SDS-PAGE can confirm successful conjugation, they do not provide insights into the biological activity of the modified protein. Functional assays are therefore indispensable for ensuring that the conjugation process has not compromised the protein's intended purpose. For therapeutic proteins, especially antibodies, this means verifying their ability to bind to their target, trigger downstream signaling, and elicit a biological response.

Comparative Performance of TCO-Conjugated Proteins

The impact of conjugation on protein function is a critical consideration. Studies have shown that the degree of labeling with TCO can influence the biological activity of an antibody. Therefore, it is crucial to optimize the molar ratio of the TCO-PEG4-TFP Ester to the protein during the conjugation reaction.

Antigen Binding Affinity

One of the most important functional attributes of an antibody is its affinity for its antigen. Enzyme-Linked Immunosorbent Assays (ELISA) and advanced biophysical techniques like Biolayer Interferometry (BLI) and Surface Plasmon Resonance (SPR) are commonly used to quantify this interaction.

A study by Puig-Bargués et al. (2021) demonstrated that an anti-c-myc antibody conjugated with four TCO groups per molecule retained a similar antigen-binding affinity to the unmodified antibody, as determined by ELISA. However, increasing the TCO density to eight or ten molecules per antibody significantly reduced its antigen-binding activity[7]. This highlights the importance of carefully controlling the degree of labeling to preserve functionality.

Conjugate	Degree of Labeling (TCOs/Antibody)	Relative Antigen Binding Activity (EC50)	Reference
Unmodified anti-c-myc	0	1x (baseline)	[7]
anti-c-myc-TCO	4	~1x	[7]
anti-c-myc-TCO	8	Significantly reduced	[7]
anti-c-myc-TCO	10	Significantly reduced	[7]
Unmodified anti-CEA	0	1x (baseline)	[7]
anti-CEA-TCO	4	~1x	[7]

Table 1: Effect of TCO Conjugation on Antibody-Antigen Binding Affinity as Measured by ELISA. The EC50 value represents the concentration of antibody required to achieve 50% of the maximum binding signal.

Similarly, a study on a brain-penetrating antibody showed that TCO modification had no pronounced impact on its binding affinity to β-amyloid plaques, with an EC50 of 1.4 nM for the TCO-conjugated antibody compared to 0.8 nM for the unconjugated antibody[8].

Cell-Based Functional Assays

For many therapeutic proteins, particularly antibody-drug conjugates (ADCs), preserving the ability to internalize into target cells and induce a cytotoxic effect is paramount.

Antibody Internalization: Flow cytometry is a powerful technique to quantify the internalization of a conjugated antibody. In a typical assay, target cells are incubated with the fluorescently labeled TCO-conjugated antibody. The fluorescence associated with the cells is measured over time, often with a quenching agent to distinguish between surface-bound and internalized antibodies. Studies have shown that after 4 hours of incubation, the internalization efficiency of some single-chain variable fragment (scFv)-HSA fusion antibodies can reach approximately 50% in certain cell lines[9].

Cytotoxicity: The ultimate measure of an ADC's function is its ability to kill target cancer cells. Cytotoxicity is typically assessed using cell viability assays, such as the MTT assay, which measures the metabolic activity of living cells. The half-maximal inhibitory concentration (IC50) is a key parameter derived from these assays, representing the concentration of the ADC required to kill 50% of the cells. The potency of ADCs is often directly dependent on the drug-to-antibody ratio (DAR)[10]. For some ADCs, IC50 values in the range of 13-50 ng/mL have been observed in cell lines with high antigen expression[11].

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable validation of conjugated proteins. Below are protocols for key functional assays.

Protocol 1: Enzyme-Linked Immunosorbent Assay (ELISA) for Antigen Binding

This protocol is adapted from Puig-Bargués et al. (2021)[7].

Materials:

• 96-well microtiter plates

• Antigen of interest

• Unmodified and TCO-conjugated antibodies

• Blocking buffer (e.g., 1% BSA in PBS)

• Wash buffer (e.g., PBST)

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution (e.g., 1 M HCl)

• Plate reader

Procedure:

• Antigen Coating: Coat the wells of a 96-well plate with the antigen at a concentration of 2-5 µg/mL in a suitable buffer (e.g., carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Block the remaining protein-binding sites in the wells by adding 200 µL of blocking buffer to each well. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Primary Antibody Incubation: Add serial dilutions of the unmodified and TCO-conjugated antibodies to the wells. Incubate for 1-2 hours at 37°C.

• Washing: Wash the plate three times with wash buffer.

• Secondary Antibody Incubation: Add the HRP-conjugated secondary antibody, diluted in blocking buffer, to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Substrate Development: Add 100 µL of TMB substrate to each well and incubate in the dark until sufficient color develops.

• Stopping the Reaction: Add 100 µL of stop solution to each well.

• Data Acquisition: Measure the absorbance at 450 nm using a plate reader.

• Data Analysis: Plot the absorbance values against the antibody concentrations and fit a sigmoidal curve to determine the EC50 for each antibody.

Protocol 2: Flow Cytometry for Antibody Internalization

Materials:

• Target cells expressing the antigen of interest

• Fluorescently labeled TCO-conjugated antibody

• FACS buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

• Trypsin or other cell detachment solution

• Quenching solution (e.g., trypan blue or an anti-fluorophore antibody)

• Flow cytometer

Procedure:

• Cell Preparation: Harvest and wash the target cells. Resuspend the cells in cold FACS buffer at a concentration of 1x10^6 cells/mL.

• Antibody Binding: Incubate the cells with the fluorescently labeled TCO-conjugated antibody at a predetermined optimal concentration on ice for 30-60 minutes to allow binding to surface antigens without internalization.

• Washing: Wash the cells with cold PBS to remove unbound antibody.

• Induction of Internalization: Resuspend the cells in pre-warmed complete medium and incubate at 37°C for various time points (e.g., 0, 1, 4, 8 hours) to allow internalization. Keep a control sample on ice (0-hour time point).

• Stopping Internalization: At each time point, stop the internalization process by placing the cells on ice and washing them with cold FACS buffer.

• Quenching (Optional): To differentiate between surface-bound and internalized antibody, add a quenching solution to a parallel set of samples.

• Flow Cytometry Analysis: Analyze the cells on a flow cytometer, measuring the fluorescence intensity.

• Data Analysis: Calculate the percentage of internalization by comparing the mean fluorescence intensity (MFI) of the samples incubated at 37°C to the MFI of the 0-hour time point (total bound antibody).

Protocol 3: MTT Cytotoxicity Assay

This protocol is based on standard methods for assessing ADC cytotoxicity[12].

Materials:

• Target cancer cells

• Complete cell culture medium

• 96-well plates

• TCO-conjugated ADC and control antibodies

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1,000-10,000 cells per well in 100 µL of complete medium. Incubate overnight at 37°C in a 5% CO2 humidified incubator.

• Compound Treatment: Prepare serial dilutions of the TCO-conjugated ADC and control antibodies in complete medium. Remove the medium from the wells and add 100 µL of the diluted compounds. Include untreated cells as a negative control.

• Incubation: Incubate the plate for 72-120 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Add 100 µL of solubilization buffer to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. Plot the viability against the ADC concentration and fit a dose-response curve to determine the IC50 value.

Visualizing the Workflow and Logic

To better understand the process of validating TCO-PEG4-TFP Ester conjugated proteins, the following diagrams illustrate the experimental workflow and the logical relationship between the different functional assays.

References

• 1. Enhancing Reactivity for Bioorthogonal Pretargeting by Unmasking Antibody Conjugated trans-Cyclooctenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. researchgate.net [researchgate.net]
• 4. vectorlabs.com [vectorlabs.com]
• 5. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. escholarship.org [escholarship.org]
• 7. mdpi.com [mdpi.com]
• 8. Antibody-Based In Vivo Imaging of Central Nervous System Targets—Evaluation of a Pretargeting Approach Utilizing a TCO-Conjugated Brain Shuttle Antibody and Radiolabeled Tetrazines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Antibody Modification: Characterizing TCO-PEG4-TFP Ester Modified Antibodies

For researchers, scientists, and drug development professionals, the precise and stable modification of antibodies is a critical step in the development of targeted therapeutics, diagnostics, and research reagents. This guide provides a comprehensive comparison of antibodies modified with TCO-PEG4-TFP ester against two common alternative conjugation methods: maleimide-thiol coupling and enzymatic conjugation. We present supporting experimental data, detailed protocols for key characterization assays, and visualizations to aid in the selection of the most appropriate antibody modification strategy.

Introduction to Antibody Modification Techniques

The covalent modification of antibodies allows for the attachment of a wide range of molecules, including fluorescent dyes, cytotoxic drugs for antibody-drug conjugates (ADCs), and moieties for bioorthogonal "click" chemistry applications. The ideal modification method should be efficient, site-specific, and yield a stable conjugate that retains the antibody's immunoreactivity.

TCO-PEG4-TFP Ester is an amine-reactive labeling reagent that facilitates a two-step antibody modification strategy. The 2,3,5,6-tetrafluorophenyl (TFP) ester reacts with primary amines, such as the lysine (B10760008) residues on the antibody surface, to introduce a trans-cyclooctene (B1233481) (TCO) group. This TCO moiety can then undergo a rapid and highly specific bioorthogonal reaction with a tetrazine-labeled molecule of interest. The inclusion of a PEG4 spacer enhances water solubility and reduces steric hindrance. A key advantage of the TFP ester over the more common N-hydroxysuccinimide (NHS) ester is its increased stability in aqueous media, leading to more efficient and reproducible labeling.[1][2]

Maleimide-thiol coupling is a widely used method that targets cysteine residues. Free sulfhydryl groups on the antibody, often generated by reducing interchain disulfide bonds, react with a maleimide-functionalized molecule to form a stable thioether bond. This method offers a degree of site-specificity by targeting the hinge-region cysteines.

Enzymatic conjugation utilizes enzymes to attach molecules to specific sites on the antibody. This approach can offer a high degree of homogeneity and site-specificity, as enzymes recognize and modify specific amino acid sequences or glycan structures. This can minimize the impact on the antigen-binding sites and lead to more uniform conjugates.

Comparative Performance Data

The selection of an antibody modification strategy often depends on a balance of factors including conjugation efficiency, stability of the resulting conjugate, and the retention of the antibody's biological function. The following tables summarize key performance indicators for TCO-PEG4-TFP ester-modified antibodies compared to those modified via maleimide-thiol and enzymatic methods.

Parameter	TCO-PEG4-TFP Ester (Amine-Reactive)	Maleimide (Thiol-Reactive)	Enzymatic Conjugation	Reference(s)
Target Residue	Lysine	Cysteine	Specific amino acid sequence or glycan	N/A
Reaction pH	7.5 - 8.5	6.5 - 7.5	Varies by enzyme	[2]
Homogeneity	Heterogeneous (multiple lysines)	Moderately homogeneous (hinge cysteines)	Highly homogeneous	N/A
Potential for Site-Specificity	Low	Moderate	High	N/A

Table 1: General Characteristics of Antibody Modification Methods. This table provides a high-level overview of the key features of each conjugation chemistry.

Parameter	TCO-PEG4-TFP Ester	Maleimide-based	Reference(s)
Degree of Labeling (DOL)	1-10 TCOs/antibody (tunable by molar ratio)	Typically 2-4 drugs/antibody (on hinge cysteines)	[3]
Conjugation Efficiency	>75% conversion of antibody	~65-85% conjugation efficiency	[4]

Table 2: Conjugation Efficiency. This table compares the achievable degree of labeling and overall efficiency of the TCO-based and maleimide-based conjugation methods. The DOL for TCO-modification can be controlled by adjusting the molar excess of the reagent.[3]

Parameter	TCO-modified Antibody	Maleimide-conjugated Antibody	Reference(s)
Linkage Stability in Serum	Stable, but TCO can isomerize to the less reactive cis-cyclooctene (CCO) form over time.	Thioether bond can undergo retro-Michael addition, leading to payload exchange with serum components like albumin.	[5]
Reported Stability Data	A TCO-PEG3-modified IgG showed a 10.5% loss of reactivity towards tetrazines after 4 weeks at 4°C in phosphate (B84403) buffer.	Varies significantly with the local chemical environment of the cysteine. Some sites are prone to deconjugation.	[5][6]

Table 3: Conjugate Stability. This table highlights the stability considerations for TCO-modified and maleimide-conjugated antibodies. While both methods produce relatively stable conjugates, they are susceptible to different degradation pathways.

Parameter	TCO-PEG4-TFP Ester	Enzymatic Conjugation	Reference(s)
Impact on Antigen Binding	Can potentially affect binding if lysine residues in the antigen-binding site are modified. This can be minimized by controlling the DOL.	Generally minimal impact as conjugation is directed to sites away from the antigen-binding regions.	[3][7]
Reported Immunoreactivity	Modification with up to 4 TCO groups per antibody showed no significant disturbance in antigen affinity in an ELISA.	High retention of immunoreactivity is a key advantage of this method.	[3]

Table 4: Immunoreactivity. This table compares the potential impact of TCO-based and enzymatic conjugation on the antibody's ability to bind its target antigen.

Experimental Protocols

Accurate characterization of modified antibodies is essential. Below are detailed protocols for key experiments to assess the quality of your antibody conjugates.

Protocol 1: Antibody Modification with TCO-PEG4-TFP Ester

This protocol describes the general procedure for labeling an antibody with TCO-PEG4-TFP ester.

Materials:

• Antibody of interest (in an amine-free buffer, e.g., PBS)

• TCO-PEG4-TFP Ester

• Anhydrous DMSO

• Reaction Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column (e.g., Zeba™ Spin Desalting Columns)

Procedure:

• Antibody Preparation: If the antibody is in a buffer containing primary amines (e.g., Tris or glycine), it must be buffer exchanged into an amine-free buffer like PBS. Adjust the antibody concentration to 2-5 mg/mL.[7]

• Reagent Preparation: Immediately before use, dissolve the TCO-PEG4-TFP ester in anhydrous DMSO to a stock concentration of 10 mg/mL.[8]

• Conjugation Reaction:

  • Add the reaction buffer to the antibody solution to achieve a final bicarbonate concentration of approximately 100 mM.[8]

  • Add the desired molar excess of the TCO-PEG4-TFP ester solution to the antibody solution. Common starting molar ratios of ester to antibody are 3:1, 9:1, and 15:1.[8]

  • Incubate the reaction for 1 hour at room temperature or 2 hours on ice, protected from light.[8]

• Quenching: Add the quenching buffer to a final concentration of 50-100 mM Tris to stop the reaction. Incubate for 15 minutes on ice.[8]

• Purification: Remove excess, unreacted TCO-PEG4-TFP ester using a desalting column according to the manufacturer's instructions.[8]

Protocol 2: Determination of Degree of Labeling (DOL)

The DOL is the average number of TCO molecules conjugated to each antibody. This can be determined using UV-Vis spectrophotometry if the TCO reagent contains a chromophore, or by mass spectrometry for unlabeled TCO reagents. For TCO reagents with a UV-tracer, the following spectrophotometric method can be used.[3]

Procedure:

• Measure the absorbance of the purified TCO-modified antibody at 280 nm (A280) and at the maximum absorbance of the TCO tracer (e.g., 350 nm, A350).[3]

• Calculate the corrected absorbance at 280 nm to account for the tracer's absorbance: A280_corrected = A280 - (A350 × Correction Factor) The Correction Factor is the ratio of the tracer's absorbance at 280 nm to its absorbance at its maximum wavelength.[3]

• Calculate the molar concentration of the antibody using the Beer-Lambert law: [Antibody] (M) = A280_corrected / (ε_antibody × path length) ε_antibody is the molar extinction coefficient of the antibody at 280 nm (e.g., ~210,000 M⁻¹cm⁻¹ for IgG).[7]

• Calculate the molar concentration of the TCO tracer: [TCO] (M) = A350 / (ε_tracer × path length) ε_tracer is the molar extinction coefficient of the TCO tracer at its maximum absorbance.[3]

• Calculate the DOL: DOL = [TCO] / [Antibody][3]

Protocol 3: Serum Stability Assay

This assay assesses the stability of the antibody conjugate in a biologically relevant matrix.

Procedure:

• Incubate the antibody conjugate at a specific concentration (e.g., 1 mg/mL) in serum (e.g., human, mouse) at 37°C.[9]

• At various time points (e.g., 0, 24, 48, 72 hours), take an aliquot of the sample.

• Analyze the aliquots by a suitable method to determine the amount of intact conjugate remaining. This can be done by:

  • LC-MS: To measure the drug-to-antibody ratio (DAR) over time.[10]

  • Functional Assay: If the modification allows for a functional readout (e.g., reactivity with a tetrazine probe for TCO-modified antibodies), this can be used to assess the stability of the functional group.[5]

• Plot the percentage of intact conjugate versus time to determine the stability profile.

Protocol 4: Immunoreactivity Assessment by ELISA

This protocol determines if the antibody modification has affected its ability to bind to its target antigen.

Procedure:

• Coat a 96-well plate with the target antigen at an appropriate concentration (e.g., 1-10 µg/mL) and incubate overnight at 4°C.

• Wash the plate and block non-specific binding sites with a blocking buffer (e.g., PBS with 1% BSA) for 1-2 hours at room temperature.

• Prepare serial dilutions of both the modified and unmodified (control) antibodies in assay diluent.

• Add the antibody dilutions to the plate and incubate for 1-2 hours at room temperature.

• Wash the plate and add a secondary antibody conjugated to an enzyme (e.g., HRP-conjugated anti-human IgG) and incubate for 1 hour at room temperature.

• Wash the plate and add the enzyme substrate (e.g., TMB).

• Stop the reaction with a stop solution (e.g., 2N H₂SO₄) and measure the absorbance at the appropriate wavelength (e.g., 450 nm).[3]

• Compare the binding curves of the modified and unmodified antibodies to assess any changes in immunoreactivity.

Visualizing the Workflow and Concepts

To further clarify the processes described, the following diagrams illustrate the antibody modification workflow and the click chemistry reaction.

Caption: Workflow for TCO-PEG4-TFP ester antibody modification and characterization.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. mdpi.com [mdpi.com]
• 4. An Efficient Method for Labeling Single Domain Antibody Fragments with 18F Using Tetrazine-Trans-Cyclooctene Ligation and a Renal Brush Border Enzyme-Cleavable Linker - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Improving the Serum Stability of Site-Specific Antibody Conjugates with Sulfone Linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. furthlab.xyz [furthlab.xyz]
• 9. aacrjournals.org [aacrjournals.org]
• 10. ADC Plasma Stability Assay [iqbiosciences.com]

The Influence of PEG Spacer Length in TCO Linkers: A Comparative Analysis for Bioconjugate Development

For researchers, scientists, and drug development professionals, the rational design of bioconjugates, such as antibody-drug conjugates (ADCs), is paramount to achieving optimal therapeutic outcomes. The linker component, which connects the targeting moiety to the payload, plays a critical role in the overall performance of the conjugate. Among the various linker technologies, the combination of a trans-cyclooctene (B1233481) (TCO) moiety for bioorthogonal ligation with a polyethylene (B3416737) glycol (PEG) spacer has gained significant traction. The length of this PEG spacer is not a trivial consideration; it profoundly influences the physicochemical properties, pharmacokinetics, and ultimately, the efficacy of the bioconjugate. This guide provides a comparative analysis of different length PEG spacers in TCO linkers, supported by experimental data and detailed methodologies to inform the selection of the optimal linker for your application.

The incorporation of PEG spacers in TCO linkers offers a strategic approach to modulate the properties of bioconjugates.[1][2] The inherent hydrophilicity of PEG can counteract the hydrophobicity of many cytotoxic payloads, mitigating issues with aggregation and improving solubility.[3][4] Furthermore, the length of the PEG chain can influence the steric hindrance around the TCO group, potentially affecting reaction kinetics with its tetrazine partner.[5] It also impacts the overall hydrodynamic size of the conjugate, which in turn affects its circulation half-life and clearance profile.[3][4]

Data Presentation: A Quantitative Look at PEG Spacer Performance

The following tables summarize the impact of varying PEG spacer lengths on key performance parameters of TCO-linker containing bioconjugates. The data presented is a synthesis from multiple studies and should be considered as representative trends.

Table 1: Physicochemical Properties as a Function of PEG Spacer Length

Property	No PEG Linker	Short PEG Linker (e.g., PEG4)	Long PEG Linker (e.g., PEG12, PEG24)	Data Highlights & Citations
Lipophilicity (logD)	High	Moderate	Low	Increasing PEG length enhances hydrophilicity, which is crucial for mitigating aggregation caused by hydrophobic payloads.[5]
Solubility	Low	Moderate Improvement	Significant Improvement	Enhanced hydrophilicity allows for higher drug-to-antibody ratios (DARs) without compromising solubility.[4][6]
TCO Reactivity	Potentially Reduced	Improved	Generally Maintained or Slightly Reduced	A short PEG spacer can prevent the hydrophobic TCO group from burying within the antibody, thus improving reactivity. Very long linkers might introduce steric hindrance.[7]
ADC Aggregation	High Risk	Reduced Risk	Low Risk	PEG linkers form a hydration shell around the conjugate, reducing non-specific interactions and preventing aggregation.[4]

Table 2: Pharmacokinetic and In Vivo Performance with Varying PEG Spacer Lengths

Parameter	Short PEG Linker (e.g., PEG2, PEG4)	Long PEG Linker (e.g., PEG8, PEG12)	Data Highlights & Citations
Blood Clearance	Faster	Slower	PEGylation increases the hydrodynamic size of the ADC, reducing renal clearance and prolonging circulation time.[3][5]
Mean Residence Time (hours)	~100 - 160	~280	A study on MMAE conjugates demonstrated a significant increase in residence time with longer PEG chains, plateauing around PEG8.[3]
Overall Exposure (AUC)	Lower	Higher	Prolonged circulation leads to greater overall exposure of the tumor to the therapeutic agent.[3]
Tumor Uptake	Variable	Potentially Improved	While longer circulation can lead to higher tumor accumulation, excessively long linkers might sterically hinder tumor penetration.[5]
In Vitro Cytotoxicity (IC50)	Generally Higher Potency	May be Slightly Reduced	Some studies have shown a slight decrease in immediate in vitro cytotoxicity with longer PEG chains, potentially due to steric hindrance. However, this is often compensated by improved in vivo performance.[3][8]
In Vivo Efficacy	Good	Often Superior	Improved pharmacokinetic properties conferred by longer PEG linkers frequently translate to enhanced in vivo anti-tumor activity.[8]

Mandatory Visualization

The following diagrams illustrate the experimental workflow for comparing TCO linkers with different PEG spacer lengths and the logical relationships governing the selection of an appropriate spacer.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. purepeg.com [purepeg.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. escholarship.org [escholarship.org]
• 8. benchchem.com [benchchem.com]

TCO-PEG4-TFP Ester in PROTAC Development: A Comparative Guide

In the rapidly evolving field of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) have emerged as a powerful therapeutic modality. The efficacy of these heterobifunctional molecules hinges on the optimal design of their three components: a ligand for the protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a linker that connects them. This guide provides a comprehensive comparison of TCO-PEG4-TFP Ester as a versatile linker in PROTAC development, evaluating its performance against other common linker strategies and providing detailed experimental methodologies for researchers, scientists, and drug development professionals.

The Strategic Advantage of TCO-PEG4-TFP Ester

TCO-PEG4-TFP Ester is a heterobifunctional linker that offers a unique combination of features beneficial for PROTAC synthesis:

• Trans-Cyclooctene (TCO): This strained alkene is a key component for bioorthogonal chemistry. It reacts specifically and rapidly with a tetrazine-functionalized counterpart via an inverse-electron-demand Diels-Alder (iEDDA) "click" reaction.[1] This reaction is highly efficient and can be performed under mild, physiological conditions without the need for a cytotoxic copper catalyst.[1]

• Polyethylene (B3416737) Glycol (PEG4): The four-unit polyethylene glycol spacer is a hydrophilic chain that enhances the solubility and cell permeability of the resulting PROTAC molecule.[2] The flexibility and length of the PEG linker are critical for facilitating the formation of a stable and productive ternary complex between the target protein and the E3 ligase.

• Tetrafluorophenyl (TFP) Ester: The TFP ester is an amine-reactive group used for covalently attaching the linker to a POI or E3 ligase ligand that contains a primary or secondary amine. TFP esters exhibit greater stability towards hydrolysis in aqueous solutions, especially at basic pH, compared to the more commonly used N-hydroxysuccinimide (NHS) esters.[2][3][4][5][6][7] This enhanced stability can lead to higher conjugation efficiency and better reproducibility.[2]

Comparative Performance of PROTAC Linkers

Linker Composition: PEG vs. Alkyl Chains

Linker Type	Key Characteristics	Reported Performance	References
PEG Linkers	Hydrophilic, flexible, improves solubility and cell permeability.	Generally effective and can lead to more potent PROTACs.	[8]
Alkyl/Ether Chains	Hydrophobic, flexible, synthetically straightforward.	Can be effective, but hydrophobicity may limit solubility. In some cases, replacing an alkyl chain with a PEG linker of similar length resulted in weaker degradation, suggesting the linker's chemical composition is crucial.	[8][9]

Linker Length

The length of the linker is a critical parameter that must be optimized for each specific POI-E3 ligase pair.

Target Protein	Linker Type	Linker Length (atoms)	DC50 (nM)	Dmax (%)	Reference
TBK1	Alkyl/Ether	< 12	No degradation	-	[9]
Alkyl/Ether	21	3	96	[9]
Alkyl/Ether	29	292	76	[9]
BTK	Covalent	Multiple PEG lengths	<10	>85	[10]

Experimental Protocols

Protocol 1: Amine Labeling of a POI/E3 Ligase Ligand with TCO-PEG4-TFP Ester

This protocol describes the conjugation of TCO-PEG4-TFP Ester to an amine-containing small molecule ligand for either the protein of interest or the E3 ligase.

Materials:

• Amine-containing POI or E3 ligase ligand

• TCO-PEG4-TFP Ester

• Anhydrous, amine-free solvent (e.g., Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO))

• Reaction Buffer: 0.1 M sodium bicarbonate or sodium borate (B1201080) buffer, pH 8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• High-Performance Liquid Chromatography (HPLC) system for purification

• Mass Spectrometer (MS) and Nuclear Magnetic Resonance (NMR) spectrometer for characterization

Procedure:

• Preparation of Ligand Solution: Dissolve the amine-containing ligand in the chosen anhydrous solvent to a final concentration of 10 mM.

• Preparation of TCO-PEG4-TFP Ester Solution: Allow the vial of TCO-PEG4-TFP Ester to equilibrate to room temperature before opening. Prepare a 12 mM stock solution in the same anhydrous solvent (a 1.2-fold molar excess).

• Labeling Reaction: In a clean, dry reaction vessel, add the ligand solution. While stirring, add the TCO-PEG4-TFP Ester solution dropwise. Allow the reaction to proceed at room temperature for 1-4 hours. The reaction progress can be monitored by LC-MS.

• Quenching the Reaction: To stop the reaction, add the quenching buffer to a final concentration of 50-100 mM.

• Purification: Purify the TCO-labeled ligand by preparative HPLC.

• Characterization: Confirm the identity and purity of the product by LC-MS and NMR spectroscopy.

Protocol 2: PROTAC Synthesis via iEDDA Click Chemistry

This protocol describes the final ligation step to synthesize the PROTAC using the TCO-labeled ligand and a tetrazine-functionalized binding moiety.

Materials:

• TCO-labeled ligand (from Protocol 1)

• Tetrazine-functionalized binding moiety (either POI or E3 ligase ligand)

• Anhydrous, amine-free solvent (e.g., DMSO, DMF)

• Reaction vial

• Stirring apparatus

• HPLC for purification

• LC-MS and NMR for characterization

Procedure:

• Dissolution: Dissolve the tetrazine-functionalized binding moiety in the chosen anhydrous solvent.

• Addition of Linker: Add an equimolar amount (1.0 to 1.2 equivalents) of the TCO-labeled ligand to the solution.

• Reaction: Stir the reaction mixture at room temperature. The iEDDA reaction is typically fast and can be complete within 1-4 hours. Monitor the reaction progress by LC-MS.

• Purification: Once the reaction is complete, purify the crude product by preparative HPLC to obtain the final PROTAC.

• Characterization: Confirm the identity and purity of the final PROTAC product by LC-MS and NMR spectroscopy.

Protocol 3: Western Blot for PROTAC-Induced Protein Degradation and Determination of DC50 and Dmax

This protocol details the use of Western blotting to quantify the degradation of the target protein following treatment with the synthesized PROTAC.[11]

Materials:

• Cultured cells expressing the target protein

• Synthesized PROTAC

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein

• HRP-conjugated secondary antibody

• Loading control antibody (e.g., GAPDH, β-actin)

• Chemiluminescent substrate and imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat the cells with varying concentrations of the PROTAC (e.g., 0.1 nM to 10 µM) for a specified time (e.g., 24 hours). Include a vehicle control (e.g., DMSO).[12]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[12]

• SDS-PAGE and Western Blotting:

  • Normalize protein concentrations and prepare samples for SDS-PAGE.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the target protein overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • Strip the membrane and re-probe with the loading control antibody.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the target protein band intensity to the loading control.

  • Calculate the percentage of protein degradation relative to the vehicle control.

  • Plot the percentage of degradation against the PROTAC concentration and fit the data to a dose-response curve to determine the DC50 and Dmax values.[11][12]

Visualizing PROTAC Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the key pathways and experimental processes.

PROTAC-mediated protein degradation pathway.

Modular synthesis of a PROTAC using TCO-PEG4-TFP Ester.

A comprehensive workflow for evaluating PROTAC linker efficiency.

Conclusion

TCO-PEG4-TFP Ester represents a highly advantageous tool for the synthesis of PROTACs. Its unique combination of a stable amine-reactive TFP ester, a solubilizing PEG spacer, and a bioorthogonal TCO handle for efficient click chemistry provides a robust and versatile platform for PROTAC development. While the optimal linker design remains highly dependent on the specific target and E3 ligase, the principles and protocols outlined in this guide offer a solid foundation for the rational design and evaluation of next-generation protein degraders. The superior stability of the TFP ester and the efficiency of the iEDDA reaction can streamline the synthesis process, enabling researchers to more rapidly generate and test novel PROTAC candidates.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ulab360.com [ulab360.com]
• 5. researchgate.net [researchgate.net]
• 6. lumiprobe.com [lumiprobe.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Efficient Targeted Degradation via Reversible and Irreversible Covalent PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]